Aluminum Chlorohydrate

• CAS: 12359-72-7

Core Science & Biosynthesis

Synthesis of Aluminum Chlorohydrate for Laboratory Use: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum chlorohydrate (ACH) is a complex inorganic polymer widely utilized in pharmaceutical and cosmetic formulations, primarily as an active ingredient in antiperspirant products. Its synthesis on a laboratory scale requires precise control of reaction conditions to achieve the desired polymeric structure and chemical properties. This technical guide provides a comprehensive overview of the core principles and methodologies for the laboratory synthesis of aluminum chlorohydrate. It includes detailed experimental protocols, a summary of key quantitative parameters, and visual representations of reaction pathways and experimental workflows to facilitate understanding and reproducibility. The information presented is intended for researchers, scientists, and professionals involved in drug development and formulation who require a foundational understanding of ACH synthesis for research and development purposes.

Introduction

Aluminum chlorohydrate is a group of specific aluminum salts with the general formula AlnCl(3n-m)(OH)m.[1] It is characterized by its polymeric nature, consisting of complex basic aluminum chloride structures that are loosely hydrated. The efficacy of ACH in applications such as antiperspirants is largely dependent on the size and structure of these poly-aluminum complexes, particularly the presence of the Al13 Keggin ion structure.[2] Therefore, controlled synthesis is paramount to achieving the desired functional properties. This guide outlines the most common and accessible methods for laboratory-scale synthesis of aluminum chlorohydrate.

Synthesis Methodologies

The laboratory synthesis of aluminum chlorohydrate can be approached through several methods, with the most common being the reaction of aluminum metal with hydrochloric acid and the reaction of aluminum hydroxide (B78521) with hydrochloric acid.[1][2] An alternative method involves the use of aluminum alkoxides.[3]

Reaction of Aluminum Metal with Hydrochloric Acid

This method is a direct and common approach for producing ACH.[4] The reaction is exothermic and produces hydrogen gas, requiring appropriate safety precautions.[4][5]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Reagents: Place a known quantity of high-purity aluminum pellets or turnings into the flask.

• Reaction Initiation: Slowly add a stoichiometric excess of dilute hydrochloric acid (e.g., 15-20% w/w) to the aluminum metal through the dropping funnel with continuous stirring. The reaction is exothermic and will generate hydrogen gas.[4]

• Reaction Control: Control the reaction rate by adjusting the addition rate of the acid and by using a water bath to manage the temperature. Maintain the temperature below 95°C to prevent the formation of unwanted byproducts.

• Reaction Completion: Continue the reaction until the aluminum is completely dissolved. The reaction progress can be monitored by the cessation of hydrogen gas evolution.

• Aging: Age the resulting solution at a slightly elevated temperature (e.g., 50-60°C) for several hours to promote the polymerization of aluminum species.

• Filtration: Cool the solution and filter it to remove any unreacted aluminum or impurities.

• Characterization: Analyze the final solution for aluminum content, chloride content, pH, and the Al:Cl atomic ratio to ensure it meets the desired specifications.

Reaction of Aluminum Hydroxide with Hydrochloric Acid

This is a widely used industrial method that can be adapted for the laboratory.[1][2] It avoids the hazards associated with hydrogen gas evolution from the reaction of aluminum metal with acid.

Experimental Protocol:

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and a thermometer.

• Reagents: Add a pre-determined amount of aluminum hydroxide powder to the flask.

• Reaction: Slowly add a specific concentration of hydrochloric acid to the stirred aluminum hydroxide.

• Heating: Heat the mixture to a controlled temperature, typically between 80°C and 100°C, to facilitate the reaction.[6]

• Reaction Monitoring: Monitor the reaction until the aluminum hydroxide is fully dissolved. The clarity of the solution can be an indicator of reaction completion.

• Aging and Polymerization: Maintain the solution at an elevated temperature for a defined period to encourage the formation of polymeric aluminum species.

• Cooling and Filtration: Allow the solution to cool to room temperature and then filter to remove any insoluble impurities.

• Analysis: Characterize the resulting aluminum chlorohydrate solution for key parameters as described in the previous method.

Synthesis from Aluminum Alkoxides

This method offers a more controlled route to aluminum chlorohydrate, proceeding through the formation of aluminum methoxide (B1231860).[3]

Experimental Protocol:

• Formation of Aluminum Methoxide: React an aluminum alkoxide (containing 2 to 30 carbon atoms) with methanol (B129727) to form aluminum methoxide as a solid precipitate.[3]

• Recovery and Washing: Recover the aluminum methoxide precipitate by filtration, wash it to remove higher alcohols, and dry it to obtain a powder.[3]

• Reaction with Hydrochloric Acid: React the powdered aluminum methoxide with a dilute aqueous solution of hydrochloric acid (2 to 30 weight percent HCl).[3]

• Reflux: Carry out the reaction at the reflux temperature of the solution until all the aluminum methoxide has reacted to form water-soluble aluminum chlorohydrate.[3]

• Concentration: If necessary, concentrate the resulting solution under vacuum to achieve the desired final concentration.[3]

• Characterization: Analyze the final product for its chemical and physical properties.

Data Presentation

The quality of synthesized aluminum chlorohydrate is assessed by several quantitative parameters. The following table summarizes the typical specifications for aluminum chlorohydrate.

Parameter	Specification Range	Reference
Aluminum/Chloride Atomic Ratio	1.91:1 to 2.10:1
pH (15% w/w solution)	3.0 to 5.0
Aluminum Content (as Al)	Varies by product
Chloride Content (as Cl)	Varies by product
Iron Limit	≤ 150 µg/g
Heavy Metals	≤ 0.002%
Arsenic	≤ 2 µg/g

Visualization of Workflows and Pathways

To further elucidate the synthesis processes, the following diagrams created using the DOT language illustrate the experimental workflows and a simplified reaction pathway.

Caption: Experimental workflow for ACH synthesis from Al metal and HCl.

Caption: Experimental workflow for ACH synthesis from Al(OH)3 and HCl.

Caption: Simplified reaction pathway for the formation of ACH.

Characterization of Synthesized Aluminum Chlorohydrate

A thorough characterization of the synthesized ACH is crucial to ensure its quality and suitability for its intended application. Key analytical techniques include:

• Titration: To determine the aluminum and chloride content and subsequently calculate the Al:Cl atomic ratio.

• pH Measurement: To ensure the solution's pH is within the specified range.

• Spectroscopy: Techniques like Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) can be used for precise determination of aluminum and trace metal impurities.

• Nuclear Magnetic Resonance (NMR): 27Al NMR is a powerful tool for characterizing the different aluminum species present in the solution, including the Al13 Keggin ion.[2]

• Capillary Electrophoresis (CE): This technique can be used to separate and quantify the various oligomeric cations of aluminum within the ACH solution.[7]

Safety Considerations

The synthesis of aluminum chlorohydrate involves the handling of corrosive acids and, in the case of the reaction with aluminum metal, the production of flammable hydrogen gas. All experimental work must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Conclusion

This technical guide provides a foundational understanding of the laboratory synthesis of aluminum chlorohydrate. By following the outlined experimental protocols and utilizing the described characterization techniques, researchers and scientists can produce and verify the quality of ACH for a variety of applications in research and development. The provided diagrams offer a clear visual aid to the synthesis workflows and the underlying chemical transformations. Further optimization of the reaction conditions may be necessary to achieve specific desired properties of the final product.

References

• 1. edu.rsc.org [edu.rsc.org]
• 2. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 3. US4267161A - Method of making aluminum chlorohydrate - Google Patents [patents.google.com]
• 4. "Speciation of Aluminum During the Formation of Aluminum Chlorohydrate:" by Mohammad Fakrul Islam [mavmatrix.uta.edu]
• 5. atamankimya.com [atamankimya.com]
• 6. researchgate.net [researchgate.net]
• 7. Analysis and characterization of aluminum chlorohydrate oligocations by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Properties of Aluminum Chlorohydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum chlorohydrate (ACH) is a group of specific, water-soluble aluminum salts with the general formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ.[1] It is a cornerstone active ingredient in over-the-counter antiperspirant and deodorant formulations, valued for its efficacy in reducing perspiration and its mild astringent properties.[2] Beyond personal care, ACH serves as a primary coagulant in water purification processes due to its high charge and efficiency in flocculation.[3][4][5] The performance of ACH in these diverse applications is intrinsically linked to its complex physicochemical properties, which arise from its nature as an inorganic polymer.[6] This guide provides a detailed examination of these properties, the experimental protocols used for their characterization, and the mechanisms underpinning its function.

Core Physicochemical Properties

The key to understanding ACH lies in its polymeric nature. In aqueous solutions, it is not a simple salt but a complex and dynamic mixture of positively charged, polynuclear aluminum species.[4] The structure is primarily based on Al₁₃ units with a Keggin ion structure, which can undergo further transformations to form larger poly-aluminum complexes.[6][7] This complexity dictates its chemical behavior and efficacy.

Quantitative Physicochemical Data

The following table summarizes key quantitative properties of aluminum chlorohydrate solutions, which are critical for formulation and quality control.

Property	Typical Value/Range	Significance
Appearance	Colorless to slightly yellow, clear to slightly hazy liquid/solid.[2]	Indicates purity and consistency of the material.
General Formula	AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ[1][3]	Represents the polymeric nature and variable composition.
Common Empirical Formula	Al₂(OH)₅Cl[4][8]	A simplified representation often used for antiperspirant grade ACH.
Aluminum Content (as Al₂O₃)	23-24% (in 50% aqueous solution).[4][5]	A primary measure of concentration and activity.
Basicity	~83%[4][5]	A high basicity indicates a high degree of polymerization, impacting efficacy and pH effect.
pH (15% w/w solution)	3.5 - 5.0[4][9]	Influences skin compatibility and formulation stability.
Specific Gravity (25°C)	1.32 - 1.35[4]	Important for process engineering and formulation density.
Viscosity (25°C)	10 - 50 cps[10]	Affects the sensory properties and application of the final product.
Solubility	Soluble in water.[3][11]	Essential for its application in aqueous-based formulations.
Aluminum/Chloride Atomic Ratio	1.91:1 to 2.10:1[12][13]	A critical quality control parameter defined by the USP.

Mechanism of Action in Antiperspirants

The primary function of aluminum chlorohydrate as an antiperspirant is the physical obstruction of the distal sweat gland ducts.[14] The proposed mechanism involves the following steps:

• Precipitation and Plug Formation : Upon application, the metal ions in ACH precipitate with mucopolysaccharides present in the sweat duct.[14]

• Cellular Interaction : This interaction damages epithelial cells along the lumen of the duct, contributing to the formation of a physical plug.[14] This plug effectively blocks the output of sweat.[14][15]

• Hydrostatic Pressure : Sweat continues to be produced by the eccrine gland, leading to a buildup of pressure behind the obstruction.[14] This feedback mechanism is thought to signal the gland to reduce sweat production.

This process is temporary, and normal sweat gland function returns with the natural process of epidermal renewal, necessitating reapplication.[14]

Antiperspirant Mechanism of Aluminum Chlorohydrate.

Experimental Protocols

Accurate characterization of ACH is vital for ensuring its quality, safety, and efficacy. Standardized methods, many outlined in the United States Pharmacopeia (USP), are employed.

Determination of Aluminum and Chloride Content (USP Method)

This assay determines the aluminum content and the critical aluminum-to-chloride atomic ratio.[12][13]

Protocol for Content of Aluminum (Back-Titration):

• Sample Preparation : Accurately weigh approximately 200 mg of Aluminum Chlorohydrate, transfer to a 250-mL beaker, add 20 mL of water and 5 mL of hydrochloric acid. Boil for at least 5 minutes and allow to cool.[12][13]

• Titration Setup : To the cooled sample solution, add a precise volume (e.g., 25.0 mL) of standardized 0.05 M Edetate disodium (B8443419) (EDTA) titrant.[16][17] Adjust the pH to 4.7 ± 0.1 using 2.5 N ammonium (B1175870) hydroxide (B78521) or 1 N acetic acid.

• Buffering and Indicator : Add 20 mL of acetic acid-ammonium acetate (B1210297) buffer TS, 50 mL of alcohol, and 5 mL of dithizone (B143531) TS as an indicator. The pH should remain at 4.7 ± 0.1.[12][17]

• Back-Titration : Titrate the excess, unreacted EDTA with standardized 0.1 M zinc sulfate (B86663) VS until the color changes from green-violet to rose-pink.[12][17]

• Blank Determination : Perform a blank titration using the same procedure without the ACH sample to account for any impurities or side reactions.

• Calculation : The amount of aluminum is calculated from the volume of EDTA consumed (initial EDTA minus excess EDTA titrated by zinc sulfate). Each mL of 0.1 M Edetate disodium titrant consumed is equivalent to 2.698 mg of aluminum.[12][17]

Protocol for Content of Chloride (Potentiometric Titration):

• Sample Preparation : Transfer a precisely weighed sample (e.g., 700 mg) to a 250-mL beaker. Add 100 mL of water and 10 mL of diluted nitric acid with stirring.[13]

• Titration : Titrate the solution with standardized 0.1 N silver nitrate (B79036) VS.

• Endpoint Detection : Determine the endpoint potentiometrically using a silver-silver chloride electrode system.[13]

• Calculation : The chloride content is calculated from the volume of silver nitrate titrant consumed. Each mL of 0.1 N silver nitrate is equivalent to 3.545 mg of chloride.[13]

Calculation of Aluminum/Chloride Atomic Ratio:

The ratio is calculated using the percentages of aluminum and chloride obtained from the assays and their respective atomic weights (Al = 26.98, Cl = 35.453).[12][13] The USP acceptance criterion is a ratio between 1.91:1 and 2.10:1.[12]

Workflow for USP Analysis of Aluminum and Chloride.

Characterization of Polymer Distribution

The distribution of different aluminum polymer sizes in an ACH solution is a critical determinant of its efficacy. Techniques like Size Exclusion Chromatography (SEC) and 27Al-NMR are the most important for these structure-activity correlations.[18]

Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC):

SEC separates the aluminum polycations based on their hydrodynamic volume.[19]

• System Setup : An HPLC system equipped with a refractive index detector and a suitable SEC column (e.g., packed with a hydrophilic stationary phase).

• Mobile Phase : An aqueous buffer is used as the eluent.

• Sample Injection : A diluted, filtered solution of ACH is injected into the system.

• Analysis : The resulting chromatogram shows a series of peaks, often labeled Peak 1, 2, 3, 4, etc., corresponding to different polymer size distributions. Larger polymers elute first. The relative areas of these peaks, particularly the ratio of Peak 3 to Peak 4, are used to characterize the polymer distribution and correlate with antiperspirant efficacy.[19][20]

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy:

27Al NMR provides detailed information about the coordination environment of the aluminum atoms.[21]

• Principle : The chemical shift in a 27Al NMR spectrum is correlated with the coordination number of the aluminum atom. Hexa-coordinated aluminum (octahedral) resonates in a different region than tetra-coordinated aluminum.[22]

• Sample Preparation : ACH is dissolved in a suitable solvent, often D₂O.

• Data Acquisition : The spectrum is acquired on a high-field NMR spectrometer.

• Interpretation : The presence of a sharp resonance around 62.5 ppm is characteristic of the symmetrical, tetrahedrally coordinated aluminum atom at the center of the Al₁₃ Keggin-ion, confirming its presence.[7] Broader signals correspond to the octahedrally coordinated aluminum atoms in the polycationic structures.[7][22]

Relationship Between ACH Polymer Structure and Efficacy.

References

• 1. carst.com [carst.com]
• 2. atamankimya.com [atamankimya.com]
• 3. Aluminum chlorohydrate | 1327-41-9 [chemicalbook.com]
• 4. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 5. Aluminum Chlorohydrate: The Most Efficient Coagulant for Water Treatment [cnwwtp.com]
• 6. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 7. Aluminum chlorohydrate I: Structure studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemicals Aluminum Chlorohydrate ACH Liquid Powder High Al2O3 Viscosity Water Purification Textile Auxiliary [waterdecolouringagent.com]
• 10. ncp.co.za [ncp.co.za]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. pharmacopeia.cn [pharmacopeia.cn]
• 13. trungtamthuoc.com [trungtamthuoc.com]
• 14. Aluminum Chloride - International Hyperhidrosis Society | Official Site [sweathelp.org]
• 15. tomsofmaine.ca [tomsofmaine.ca]
• 16. trungtamthuoc.com [trungtamthuoc.com]
• 17. Aluminum Chlorohydrate Solution - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 18. researchgate.net [researchgate.net]
• 19. WO2015016853A1 - Aluminum chlorohydrate salts exhibiting high size exclusion chromatography peak 3 - Google Patents [patents.google.com]
• 20. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 21. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 22. mdpi.com [mdpi.com]

Characterization of Aluminum Chlorohydrate Keggin Structures: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical techniques used to characterize aluminum chlorohydrate (ACH) and its constituent Keggin structures. Focusing on the core methodologies of Ferron assay, 27Al Nuclear Magnetic Resonance (NMR) spectroscopy, and Size Exclusion Chromatography (SEC), this document offers detailed experimental protocols, quantitative data summaries, and visual representations of key processes and relationships to aid in the research and development of aluminum-containing compounds.

Introduction to Aluminum Chlorohydrate and Keggin Structures

Aluminum chlorohydrate is a complex inorganic polymer with the general formula AlnCl(3n-m)(OH)m. It is widely used in water purification as a coagulant and in cosmetic products as an antiperspirant. The efficacy of ACH is largely dependent on the distribution and stability of its various polycationic aluminum species.

A key component of ACH is the ε-Al13 Keggin polycation, [AlO4Al12(OH)24(H2O)12]7+. This structure consists of a central tetracoordinated aluminum atom surrounded by twelve octahedrally coordinated aluminum atoms. The high positive charge and nanometer-scale size of the Al13 Keggin ion are crucial for its functional properties. A thorough characterization of these structures is therefore essential for quality control and the development of new applications.

Analytical Techniques for Characterization

The characterization of ACH involves a combination of techniques to determine the speciation of aluminum, the structure of the polycations, and their molecular weight distribution.

Ferron Assay: Speciation of Aluminum

The Ferron assay is a timed spectrophotometric method used to differentiate aluminum species based on their reaction kinetics with the Ferron reagent (8-hydroxy-7-iodo-5-quinoline-sulfonic acid). This method operationally defines three fractions of aluminum:

• Ala : Monomeric aluminum species that react almost instantaneously with Ferron.

• Alb : Polymeric aluminum species, including the Al13 Keggin ion, which react at a moderate and measurable rate.

• Alc : Colloidal or solid-phase aluminum that reacts very slowly or not at all.

A modified Ferron assay can provide a more precise determination of the Al13 polycation by analyzing the reaction kinetics.[1][2]

Reagents:

• Ferron Solution: Prepare a solution of 8-hydroxy-7-iodo-5-quinoline-sulfonic acid.

• Buffer Solution: Acetate buffer to maintain a constant pH (typically around 5.0).

• Hydroxylamine-hydrochloride Solution: To prevent interference from iron.

• Standard Aluminum Solution: A certified aluminum standard for calibration.

Procedure:

• Sample Preparation: Dilute the ACH sample to an appropriate concentration with deionized water.

• Reaction Initiation: Mix the diluted sample with the Ferron reagent and buffer solution in a cuvette.

• Spectrophotometric Measurement: Immediately begin recording the absorbance at a specific wavelength (e.g., 370 nm) over time. Measurements are typically taken at intervals from 1 minute to 120 minutes.[3]

• Data Analysis: The concentrations of Ala, Alb, and Alc are determined by analyzing the kinetic curve of the absorbance. The Alb fraction, which is often correlated with the Al13 content, is determined from the slower-reacting portion of the curve.[4] A non-linear least squares analysis of the kinetic data can be used to determine the rate constants for the different species, with a rate constant around 0.001 s-1 being indicative of the Al13 polycation.[2]

The relative abundance of the different aluminum species can vary significantly depending on the basicity (OH/Al ratio) of the ACH product.

Aluminum Species	Traditional Method (%)[4]	k-value-based Method (%)[4]
Monomeric (Ala)	40.74 - 89.23	8.02 - 22.37
Polymeric (Alb)	10.8 - 59.26	77.6 - 92.0

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

27Al NMR spectroscopy is a powerful tool for identifying and quantifying the different aluminum species based on their coordination environment. The key feature for identifying the Al13 Keggin structure is a sharp resonance peak corresponding to the central, tetrahedrally coordinated aluminum atom (AlO4).

Instrumentation:

• High-field NMR spectrometer (e.g., 7.0 T or higher).

• Broadband probe tunable to the 27Al frequency.

Sample Preparation:

• An aliquot of the ACH solution is taken.

• For a deuterium (B1214612) lock, a small amount of D2O can be added, or a sealed capillary containing D2O can be inserted into the NMR tube.

• The final solution is transferred into a 5 mm NMR tube.

Acquisition Parameters:

• Pulse Program: A simple one-pulse experiment is typically used.

• Pulse Width: A short pulse width (e.g., corresponding to a 30° flip angle) is used to ensure uniform excitation.

• Relaxation Delay: A delay of at least 5 times the longest T1 of the aluminum species (typically 1-2 seconds) is necessary for accurate quantification.

• Reference: An external standard of 1 M [Al(H2O)6]3+ is used to set the chemical shift reference to 0 ppm.

The chemical shift (δ) is indicative of the coordination environment of the aluminum atom.

Aluminum Species	Coordination Environment	Chemical Shift (δ) [ppm]
[Al(H2O)6]3+ (monomer)	Octahedral (AlO6)	~0
ε-Al13 Keggin Ion (central Al)	Tetrahedral (AlO4)	~62.5 - 63.5[5]
Dimer [Al2(OH)2(H2O)8]4+	Octahedral (AlO6)	~3 - 5
Other oligomers	Octahedral (AlO6)	Broad signals between 5 and 13

Size Exclusion Chromatography (SEC): Molecular Weight Distribution

Size Exclusion Chromatography (SEC), also known as gel permeation chromatography (GPC), separates molecules based on their hydrodynamic volume. This technique provides valuable information on the molecular weight distribution of the polyaluminum species in ACH.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a refractive index (RI) or UV detector.

• SEC column suitable for aqueous mobile phases and the expected molecular weight range of the polyaluminum species. Columns with pore sizes ranging from 100 to 1000 Å are common.

Mobile Phase:

• An aqueous buffer is typically used. A common mobile phase is a dilute solution of nitric acid or a phosphate (B84403) buffer containing a salt like sodium chloride to minimize ionic interactions with the stationary phase.[6][7] The pH should be maintained in a range where the aluminum species are stable (typically acidic).

Calibration Standards:

• Due to the lack of commercially available inorganic polymer standards that closely match the structure of ACH, calibration is often performed using water-soluble polymer standards such as polyethylene (B3416737) oxides (PEO), pullulans, or dextrans.[1][8] It is important to note that this provides a relative molecular weight distribution.

Procedure:

• Column Equilibration: The SEC column is equilibrated with the mobile phase until a stable baseline is achieved.

• Sample Preparation: The ACH sample is diluted with the mobile phase and filtered through a 0.22 µm filter to remove any particulate matter.[9]

• Injection: A specific volume of the prepared sample is injected onto the column.

• Elution and Detection: The sample is eluted with the mobile phase at a constant flow rate (e.g., 0.5 - 1.0 mL/min). The detector response is recorded as a function of elution time.

• Data Analysis: A calibration curve is generated by plotting the elution volume of the standards against the logarithm of their molecular weight. The molecular weight distribution of the ACH sample is then determined from this calibration curve. SEC chromatograms of ACH often show distinct peaks, sometimes labeled as Peaks 1, 2, 3, 4, and 5,6, corresponding to different size populations of the polymer complexes.[4]

The relative area of the different peaks in the SEC chromatogram provides a quantitative measure of the distribution of polyaluminum species of different sizes.

SEC Peak	Relative Size
Peak 1	Largest polymers
Peak 2	Large polymers
Peak 3	Medium polymers (often associated with higher efficacy)[4]
Peak 4	Smaller polymers
Peak 5,6	Monomers and small oligomers

Synthesis and Transformation of Aluminum Species

The distribution of aluminum species in an ACH solution is highly dependent on the synthesis conditions. A typical synthesis involves the controlled hydrolysis of an aluminum salt, such as aluminum chloride, by the addition of a base, like sodium hydroxide (B78521) or calcium carbonate.[10]

Synthesis of High-Al13 Aluminum Chlorohydrate

A common method to synthesize ACH with a high content of the Al13 Keggin ion involves the slow addition of a base to an aluminum chloride solution at a controlled temperature (e.g., 60-95°C) to achieve a specific hydroxyl-to-aluminum (OH/Al) molar ratio, typically around 2.1 to 2.4. The solution is then aged for a period to allow for the formation and equilibration of the Al13 species.

Visualizing Pathways and Workflows

Transformation Pathway of Aluminum Species

The formation of the Al13 Keggin ion is a complex process involving the hydrolysis and polymerization of monomeric aluminum. The following diagram illustrates a simplified pathway.

Caption: Simplified transformation pathway of aluminum species in aqueous solution.

Experimental Workflow for ACH Characterization

A typical workflow for the comprehensive characterization of an ACH sample is depicted below.

Caption: Experimental workflow for the synthesis and characterization of ACH.

Logical Relationship of Aluminum Species from Ferron Assay

The Ferron assay provides an operational classification of aluminum species that can be correlated with their general structural characteristics.

References

• 1. GPC/SEC calibration standards | Malvern Panalytical [malvernpanalytical.com]
• 2. hplc.eu [hplc.eu]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. WO2015016853A1 - Aluminum chlorohydrate salts exhibiting high size exclusion chromatography peak 3 - Google Patents [patents.google.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. shodex.de [shodex.de]
• 9. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]
• 10. apexchromatography.com [apexchromatography.com]

An In-depth Technical Guide on the Mechanism of Action of Aluminum Chlorohydrate in Water Treatment

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Aluminum Chlorohydrate (ACH) and its related polyaluminum chloride (PAC) species represent a significant advancement in coagulation technology for water and wastewater treatment. This technical guide elucidates the core mechanisms of action of ACH, contrasting its performance with traditional coagulants like aluminum sulfate (B86663) (alum). It provides a comprehensive overview of the chemical principles, quantitative performance data, and detailed experimental protocols relevant to the application of ACH in water purification. The primary mechanisms of charge neutralization and sweep flocculation are explored in depth, supported by data on turbidity and natural organic matter (NOM) removal. Furthermore, this guide details standard laboratory procedures for evaluating coagulant efficacy and characterizing the complex aluminum species responsible for the superior performance of ACH.

Introduction to Aluminum Chlorohydrate Chemistry

Aluminum chlorohydrate is a group of specific, water-soluble aluminum salts with the general formula AlnCl(3n-m)(OH)m. Unlike monomeric coagulants such as alum, ACH is a pre-hydrolyzed, polymeric aluminum species. This pre-hydrolysis results in the formation of a complex mixture of positively charged polynuclear aluminum species with high molecular weights.[1] The degree of pre-hydrolysis is defined by the basicity of the ACH solution, which is the molar ratio of hydroxyl groups to aluminum ions. Higher basicity indicates a greater degree of polymerization and a higher positive charge, which are key to ACH's enhanced coagulation performance.[2]

A crucial component of many polyaluminum chloride coagulants, including ACH, is the polycation [AlO4Al12(OH)24(H2O)12]7+, commonly referred to as Al13.[3] This and other polymeric aluminum species give ACH a significantly higher cationic charge density compared to the aluminum ions produced from the dissolution of alum.[4] This high charge density is central to its efficacy in water treatment.

Core Mechanisms of Action

The primary mechanisms by which aluminum chlorohydrate removes impurities from water are charge neutralization and sweep flocculation. The dominance of each mechanism is dependent on factors such as coagulant dosage, pH, and the nature of the contaminants present in the water.[5]

Charge Neutralization

Colloidal particles, including clays, bacteria, and organic matter, are typically negatively charged in natural waters, leading to electrostatic repulsion that prevents their aggregation and settling.[6] The highly positively charged polynuclear aluminum species in ACH effectively neutralize these negative surface charges.[6] This destabilization of colloidal particles allows them to come together and form microflocs. The high cationic charge of ACH means that lower dosages are often required for effective charge neutralization compared to alum.[3]

Sweep Flocculation

At higher dosages, ACH forms amorphous precipitates of aluminum hydroxide (B78521), Al(OH)3.[7] These precipitates act as "sweep flocs," enmeshing and entrapping colloidal particles, microorganisms, and other impurities as they settle out of the water.[7][8] The flocs formed by ACH are generally larger, denser, and more robust than those produced by alum, leading to faster settling and improved removal of suspended solids.[4]

The logical relationship between the introduction of ACH to water and the subsequent removal of impurities can be visualized as follows:

Caption: Logical flow of ACH action in water treatment.

Quantitative Performance Data

The following tables summarize the comparative performance of aluminum chlorohydrate (or polyaluminum chloride) and alum in water treatment, based on data from various studies.

Table 1: Turbidity Removal Efficiency

Coagulant	Initial Turbidity (NTU)	Coagulant Dose (mg/L)	pH	Turbidity Removal (%)	Reference
Alum	100	10	7.0	Same as 5 mg/L PACL	[9]
PACL	100	5	7.0	Same as 10 mg/L Alum	[9]
Alum	116	1:2 ratio with PAC	-	98.9	[10]
PAC	116	2:1 ratio with Alum	-	98.9	[10]
Alum	9.6	1:3 ratio with PAC	-	93.5	[10]
PAC	9.6	3:1 ratio with Alum	-	93.5	[10]
PAC	1.9	4-10	8.0	97.74	[4][11]
Alum	150 - 408	-	-	SVI similar to natural coagulant	[12]
PAC	20 - 300	5	-	Optimal Dose	[9]

Table 2: Natural Organic Matter (NOM) Removal

Coagulant	Parameter	Coagulant Dose (mg/L)	pH	NOM Removal (%)	Reference
Alum	DOC	70-110	6.0	~50	[13]
Alum	DOC	80	8.0	~50	[13]
PAC	UV254	-	-	> Ferric Chloride & Alum	[1]
PAC	DOC	-	-	> Ferric Chloride & Alum	[1]
Alum	TOC	10	-	Reduces to 4.19 mg/L	[2]
Ferric Chloride	TOC	10	-	Reduces to 9 mg/L	[2]
Alum	TOC	20	-	Reduces to 2.44 mg/L	[2]
Ferric Chloride	TOC	20	-	Reduces to 1.69 mg/L	[2]
ACH	TOC	0.35 mL/L	6.5	88.7	[14]

Table 3: Sludge Production and Characteristics

Coagulant	Sludge Characteristic	Observation	Reference
ACH	Volume	Reduced sludge volume compared to alum	[3][4]
ACH	Compactness	More compact and dewaterable sludge than alum	[3]
Alum	Dewaterability	Can be improved with conditioning agents	[15][16]
Alum Sludge	Co-conditioning	Can act as a skeleton builder to improve dewaterability of mixed sludge	[17]

Experimental Protocols

Jar Test for Coagulant Performance Evaluation

The jar test is a standard laboratory procedure to determine the optimal dosage of a coagulant for a specific water source.

Objective: To determine the optimal coagulant dose for turbidity and/or NOM removal.

Apparatus:

• Jar testing apparatus with multiple stirring paddles

• Beakers (e.g., 1 L)

• Pipettes

• Turbidimeter

• pH meter

• Spectrophotometer (for NOM analysis)

Procedure:

• Sample Collection: Obtain a representative sample of the raw water to be treated.

• Initial Analysis: Measure and record the initial turbidity, pH, alkalinity, and NOM (e.g., UV254 absorbance or DOC) of the raw water.

• Coagulant Stock Solution: Prepare a stock solution of the coagulant (e.g., 1% w/v).

• Jar Setup: Fill a series of beakers with a known volume of the raw water sample (e.g., 500 mL).

• Coagulant Dosing: Add varying doses of the coagulant stock solution to each beaker. Include a control beaker with no coagulant.

• Rapid Mix: Place the beakers on the jar test apparatus and stir at a high speed (e.g., 100-300 rpm) for a short period (e.g., 1-3 minutes) to ensure rapid and complete dispersion of the coagulant.[5]

• Slow Mix (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-70 rpm) for a longer period (e.g., 15-30 minutes) to promote floc formation and growth.

• Sedimentation: Turn off the stirrer and allow the flocs to settle for a specified time (e.g., 30 minutes).

• Supernatant Analysis: Carefully decant the supernatant from each beaker and measure the final turbidity, pH, and NOM.

• Optimal Dose Determination: The optimal coagulant dose is the one that achieves the desired level of impurity removal with the lowest coagulant concentration.

Caption: Experimental workflow for a standard jar test.

Ferron Assay for Aluminum Speciation

The Ferron assay is a colorimetric method used to differentiate between monomeric, polymeric, and colloidal aluminum species in a solution based on their reaction kinetics with the Ferron reagent (8-hydroxy-7-iodo-5-quinoline-sulfonic acid).

Objective: To quantify the different forms of aluminum (Ala, Alb, Alc) in an ACH or PAC solution.

Reagents:

• Ferron solution

• Acetate (B1210297) buffer

• Hydroxylamine hydrochloride

• Aluminum standard solution

Procedure:

• Sample Preparation: Dilute the ACH or PAC sample to a suitable concentration.

• Reaction: Add the sample to a solution containing the Ferron reagent and acetate buffer.

• Colorimetric Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 370 nm) at different time intervals (e.g., immediately, after 30 minutes, and after 24 hours).

• Speciation Calculation:

  • Ala (monomeric Al): Reacts almost instantaneously with Ferron.

  • Alb (polymeric Al): Reacts more slowly with Ferron.

  • Alc (colloidal Al): Reacts very slowly or not at all. The concentrations of each species are calculated based on the change in absorbance over time compared to a standard curve.

27Al-NMR Spectroscopy for Characterization of Aluminum Species

27Al Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for identifying and quantifying the different aluminum species in ACH and PAC solutions.

Objective: To identify the specific polynuclear aluminum species, such as Al13, present in the coagulant.

Instrument Parameters (Example):

• Spectrometer: High-field NMR spectrometer (e.g., 14.1 T)

• Probe: 5 mm broadband probe

• Frequency: ~156.4 MHz for 27Al

• Pulse Width: 1.0 µs

• Relaxation Delay: 0.5 s

• Number of Scans: 1280

• Reference: [Al(H2O)6]3+ at 0 ppm

Procedure:

• Sample Preparation: Prepare the ACH or PAC solution in D2O.

• Data Acquisition: Acquire the 27Al-NMR spectrum using appropriate instrument parameters.

• Spectral Analysis: Identify the different aluminum species based on their characteristic chemical shifts. For example, the Al13 species typically exhibits a sharp resonance at approximately 62.5-63.5 ppm.

Caption: Workflow for the characterization of aluminum species.

Conclusion

Aluminum chlorohydrate offers significant advantages over traditional coagulants like alum in water treatment applications. Its pre-hydrolyzed, polymeric nature results in a higher positive charge density, leading to more efficient charge neutralization and the formation of larger, denser flocs. This translates to lower dosage requirements, a broader effective pH range, and reduced sludge production. The detailed experimental protocols provided in this guide offer a framework for the systematic evaluation and optimization of ACH performance in various water treatment scenarios. For researchers and professionals in water treatment and related fields, a thorough understanding of the mechanisms of action and analytical characterization of ACH is crucial for harnessing its full potential in providing safe and clean water.

References

• 1. Natural organic matter (NOM) removal from surface water by coagulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Characteristic of natural organic matter removal by ferric and aluminium coagulation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural Organic Matter Removal in Surface Water Treatment via Coagulation—Current Issues, Potential Solutions, and New Findings [mdpi.com]
• 4. Data on the removal of turbidity from aqueous solutions using polyaluminum chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. aet.irost.ir [aet.irost.ir]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Removal of dissolved natural organic matter from source water with alum coagulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. RU2410328C1 - Method of preparing coagulant for industrial waste water - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. Parallel studies on dewatering and conditioning of an alum sludge and an aluminium hydroxide suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]

Unraveling the Polymeric Complexity of Aluminum Chlorohydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the polymeric structure of aluminum chlorohydrate (ACH), a key active ingredient in many pharmaceutical and consumer products. Understanding the complex speciation of aluminum within ACH is critical for optimizing product efficacy, stability, and safety. This document details the primary polymeric forms of aluminum in ACH, the analytical techniques used for their characterization, and the pathways of their formation.

The Polymeric Nature of Aluminum Chlorohydrate

Aluminum chlorohydrate is not a simple monomeric salt but rather a complex mixture of water-soluble, polymeric aluminum species.[1] Its general formula is often represented as AlnCl(3n-m)(OH)m.[1][2] The degree of polymerization and the specific structures of these polymers are influenced by factors such as the Al:Cl ratio, pH, concentration, and the manufacturing process.[2]

The most significant and well-characterized polymeric species within ACH is the ε-Keggin-like polycation, [AlO4Al12(OH)24(H2O)12]7+ , commonly referred to as Al13 .[3][4][5] This ion consists of a central, tetrahedrally coordinated aluminum atom surrounded by twelve octahedrally coordinated aluminum atoms.[3] The presence and concentration of the Al13 species are often correlated with the efficacy of ACH in applications such as antiperspirants.

In addition to the Al13 cation, larger polymeric species, such as the Al30 polycation ([Al2O8Al28(OH)56(H2O)26]18+) , can also be present, particularly in commercial polyaluminum chloride (PAC) products.[6][7] The distribution of these various polymeric species is a critical quality attribute of ACH.

Quantitative Analysis of Polymeric Species

The relative abundance of different aluminum polymeric species in a given ACH sample is a key determinant of its chemical properties and performance. Various analytical techniques are employed to quantify this distribution. The following tables summarize representative quantitative data obtained from the characterization of ACH and related polyaluminum compounds.

Table 1: Distribution of Aluminum Species in Polyaluminum Chloride (PAC) Solutions by 27Al NMR Spectroscopy [4]

Sample	% Al (Tetrahedral)	Isotropic Chemical Shift (δiso) of Tetrahedral Al (ppm)	Quadrupolar Coupling Constant (Cq) of Tetrahedral Al (MHz)	Relative Intensity of Tetrahedral Al	% Total Al as Al13-like Species
PAC-1	10.2	62.5	0.8	0.12	81.6
PAC-2	9.8	62.5	0.8	0.11	78.4
PAC-3	8.5	62.6	0.9	0.10	68.0

Note: The percentage of total Al as Al13-like species is estimated based on the stoichiometry of the Keggin ion.

Table 2: Speciation of Aluminum in Hydrolyzed Al(III) Solutions by a Modified Ferron Assay [8]

Sample Condition (OH/Al ratio)	% Ala (Monomeric)	% Alb (Medium Polymers, e.g., Al13)	% Alc (Large Polymers/Colloidal)
0.8	65	30	5
1.6	20	70	10
2.4	5	85	10

Table 3: Relative Abundance of Polymeric Species in Aluminum Chlorohydrate by Size Exclusion Chromatography (SEC) [9]

SEC Peak	General Description	Representative Relative Abundance (%)
Peak 1 (Band I)	High molecular weight polymers	5 - 15
Peak 2 (Band II)	Intermediate molecular weight polymers	10 - 25
Peak 3 (Band III)	Smaller polycations (including Al13)	40 - 70
Peak 4 (Band IV)	Monomeric and small oligomeric species	10 - 20

Note: The relative abundances are indicative and can vary significantly between different ACH products.

Experimental Protocols

Synthesis of Aluminum Chlorohydrate

A common industrial method for producing ACH involves the reaction of aluminum metal with hydrochloric acid.[2]

Objective: To synthesize a solution of aluminum chlorohydrate.

Materials:

• Aluminum ingots or powder

• Hydrochloric acid (HCl)

• Deionized water

• Reaction vessel with stirring and heating capabilities

Procedure:

• Charge the reaction vessel with a calculated amount of deionized water and hydrochloric acid.

• Gradually add aluminum metal to the acidic solution while stirring. The reaction is exothermic and produces hydrogen gas, so appropriate safety precautions must be taken.

• Heat the reaction mixture to a controlled temperature (e.g., 80-100 °C) to facilitate the reaction.[2]

• Continue the reaction until the desired Al:Cl ratio and specific gravity are achieved.

• The resulting solution is then filtered to remove any unreacted aluminum and other insoluble impurities.

• The final product is a clear to slightly hazy aqueous solution of aluminum chlorohydrate.

Characterization by 27Al Nuclear Magnetic Resonance (NMR) Spectroscopy

27Al NMR is a powerful technique for identifying and quantifying the different aluminum species in ACH based on their distinct coordination environments.[10] The tetrahedrally coordinated aluminum at the center of the Al13 Keggin ion gives a characteristic chemical shift that allows for its identification.[11]

Objective: To determine the speciation of aluminum in an ACH sample.

Instrumentation:

• High-field NMR spectrometer (e.g., 11.7 T) equipped with a broadband probe.[12]

Sample Preparation:

• Accurately weigh the ACH sample.

• Dissolve the sample in D2O to a known concentration.

• Transfer the solution to an NMR tube.

• A suitable reference standard, such as an aqueous solution of Al(NO3)3, is used to define the 0 ppm chemical shift.[10]

27Al NMR Parameters (Typical):

• Spectrometer Frequency: 130.3 MHz for 27Al at 11.7 T.[12]

• Pulse Width: A short pulse width (e.g., π/12) is often used for quantitative measurements of quadrupolar nuclei.[12]

• Relaxation Delay: A sufficient delay between scans (e.g., 5 seconds) should be used to ensure full relaxation of the aluminum nuclei.[12]

• Number of Scans: A large number of scans (e.g., 1600 or more) may be necessary to achieve an adequate signal-to-noise ratio.[12]

• Referencing: The spectrum is referenced to the signal of the hexaquaaluminum(III) ion, [Al(H2O)6]3+, at 0 ppm.

Data Analysis:

• The resulting spectrum is processed (Fourier transform, phasing, and baseline correction).

• The different aluminum species are identified by their characteristic chemical shifts:

  • Octahedral Al (AlO6): ~0-10 ppm[13]

  • Tetrahedral Al (AlO4) in Al13: ~62.5 - 63 ppm[7][11]

  • Tetrahedral Al (AlO4) in Al30: ~70 ppm[11]

• The relative abundance of each species can be determined by integrating the corresponding peaks in the spectrum.

Characterization by Size Exclusion Chromatography (SEC)

SEC separates the polymeric aluminum species in ACH based on their hydrodynamic volume. Larger polymers elute from the column earlier than smaller ones.

Objective: To determine the molecular size distribution of aluminum polymers in an ACH sample.

Instrumentation:

• High-performance liquid chromatography (HPLC) system.

• Size exclusion chromatography column suitable for aqueous mobile phases (e.g., silica-based with a hydrophilic coating or polymer-based).[14]

• Refractive index (RI) detector.[6]

SEC Parameters (Typical):

• Mobile Phase: A dilute aqueous solution of an acid, such as 0.01 M nitric acid, is often used to prevent interactions between the aluminum species and the column packing material.

• Flow Rate: A constant flow rate (e.g., 1.0 mL/min) is maintained.[15]

• Column Temperature: The separation is typically performed at a controlled ambient temperature (e.g., 25-30 °C).[15]

• Sample Preparation: The ACH sample is diluted to a suitable concentration with the mobile phase and filtered through a 0.22 µm filter before injection.[16]

• Injection Volume: A small volume (e.g., 20 µL) is injected onto the column.[15]

Data Analysis:

• The chromatogram shows a series of peaks corresponding to different sized aluminum polymer fractions.

• The peaks are typically grouped into four or five main bands, with Band I (or Peak 1) representing the largest polymers and subsequent bands representing progressively smaller species.

• The relative area of each peak is used to determine the percentage of each polymer fraction in the sample.

Formation Pathways of Aluminum Polymers

The formation of polymeric aluminum species in aqueous solution is a complex process involving hydrolysis and polymerization reactions. Two primary models have been proposed to describe these pathways: the "Core-links" model and the "Cage-like" model.

The "Core-links" Model

This model describes a stepwise polymerization process where monomeric aluminum ions gradually form larger, linear or sheet-like polymers. This pathway is generally favored under conditions of slow base addition and lower pH.

Caption: The "Core-links" model for aluminum polymerization.

The "Cage-like" Model

This model explains the formation of the stable, cage-like Al13 Keggin ion. This pathway is favored by conditions such as higher temperatures, aging, and specific OH/Al ratios. It involves the self-assembly of smaller aluminum species into the characteristic Keggin structure.

References

• 1. researchgate.net [researchgate.net]
• 2. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 3. edu.rsc.org [edu.rsc.org]
• 4. Table 2 from Characterization of Al30 in commercial poly-aluminum chlorohydrate by solid-state (27)Al NMR spectroscopy. | Semantic Scholar [semanticscholar.org]
• 5. Structure and dynamics of the aluminum chlorohydrate polymer Al13O4(OH)24(H2O)12Cl7 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Modified ferron assay for speciation characterization of hydrolyzed Al(III): a precise k value based judgment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. WO2015016853A1 - Aluminum chlorohydrate salts exhibiting high size exclusion chromatography peak 3 - Google Patents [patents.google.com]
• 10. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 11. mdpi.com [mdpi.com]
• 12. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 13. researchgate.net [researchgate.net]
• 14. apexchromatography.com [apexchromatography.com]
• 15. agilent.com [agilent.com]
• 16. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]

Formation of Aluminum Hydroxide Focs from Aluminum Chlorohydrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the formation of aluminum hydroxide (B78521) flocs from aluminum chlorohydrate (ACH), a highly efficient coagulant. The document details the underlying chemical mechanisms, experimental protocols for performance evaluation, and quantitative data on the influence of various process parameters. This guide is intended for researchers, scientists, and drug development professionals who utilize or are investigating coagulation and flocculation processes.

Introduction to Aluminum Chlorohydrate (ACH)

Aluminum Chlorohydrate (ACH) is a pre-hydrolyzed inorganic polymer of aluminum chloride, with the general formula Al₂(OH)₅Cl.[1] It belongs to the family of poly-aluminum chloride (PAC) coagulants and is characterized by its high aluminum content and high basicity.[2][3] Unlike traditional coagulants like aluminum sulfate (B86663) (alum), ACH contains pre-formed poly-aluminum species, which are more effective for coagulation.[4] The high degree of neutralization of ACH means it has a minimal impact on the pH of the treated water, often eliminating the need for pH adjustment.[5]

ACH is a complex and dynamic mixture of positively charged polynuclear aluminum species.[2] When added to water, these species neutralize the negative charges of colloidal particles, leading to destabilization and aggregation.[4] Subsequently, these destabilized particles, along with the continued hydrolysis of ACH, form larger, amorphous flocs of aluminum hydroxide, which entrap and remove suspended solids, organic matter, and other impurities.[4][6] This process involves two primary mechanisms: charge neutralization and sweep flocculation.[7]

Chemical Mechanisms of Floc Formation

The formation of aluminum hydroxide flocs from ACH is a multi-step process involving hydrolysis, polymerization, and precipitation.

Hydrolysis and Polymerization of ACH

Upon dilution in water, the polynuclear aluminum species in ACH undergo further hydrolysis, forming a range of monomeric and polymeric aluminum hydroxo complexes.[8] A key species present in ACH is the Keggin-structured polycation [Al₁₃O₄(OH)₂₄(H₂O)₁₂]⁷⁺, often referred to as Al₁₃.[9] This stable and highly charged species is particularly effective in neutralizing the negative surface charges of colloidal particles.[9]

The hydrolysis and polymerization pathway can be conceptually represented as follows:

Caption: Simplified pathway of ACH hydrolysis and floc formation.

Coagulation Mechanisms

The destabilization of colloidal particles by ACH occurs through two primary mechanisms:

• Charge Neutralization: The highly positively charged polynuclear aluminum species in ACH adsorb onto the surface of negatively charged colloidal particles. This neutralizes the surface charge, reducing the electrostatic repulsion between particles and allowing van der Waals forces to induce aggregation. This mechanism is typically dominant at lower coagulant dosages.[10]

• Sweep Flocculation: At higher coagulant dosages, the concentration of aluminum species exceeds that required for charge neutralization. The excess aluminum hydrolyzes to form a gelatinous precipitate of amorphous aluminum hydroxide (Al(OH)₃). Colloidal particles become enmeshed in this precipitate as it settles, a process known as sweep flocculation.[11]

Quantitative Data on Floc Formation

The efficiency of aluminum hydroxide floc formation from ACH is influenced by several key parameters, including coagulant dosage, pH, mixing conditions, and water temperature.

Effect of ACH Dosage and pH on Turbidity Removal

The optimal dosage of ACH and the operational pH are critical for effective turbidity removal. The following table summarizes typical data on the performance of ACH under varying conditions.

Raw Water Turbidity (NTU)	Coagulant	Optimum Dosage	Initial pH	Final pH	Final Turbidity (NTU)	Turbidity Removal (%)
25.6	ACH	10 mg/L	5.21-6.80	-	<5	>97
130.3	ACH	10 mg/L	5.21-6.80	-	<5	>97
826.3	ACH	10 mg/L	5.21-6.80	-	<5	>99
1000	ACH	11.5 µl/L	7.20	7.32	7.0	>99
1000	Alum	60 mg/L	7.20	7.22	7.0	>99

Data compiled from multiple sources.[4][12]

Comparison of ACH and Alum Performance

ACH generally outperforms traditional coagulants like alum in several aspects. The following table provides a comparative overview.

Parameter	Aluminum Chlorohydrate (ACH)	Aluminum Sulfate (Alum)
Typical Dosage	Lower	Higher
Effective pH Range	Wide (typically 5.0-9.0)	Narrow (typically 6.0-7.4)
Alkalinity Consumption	Low	High
Sludge Production	Lower	Higher
Performance in Cold Water	Better	Reduced
Floc Characteristics	Denser, stronger, faster settling	Lighter, more fragile

Data compiled from multiple sources.[4][8][13]

Effect of Mixing Speed on Floc Formation

Mixing intensity and duration are crucial for both the initial dispersion of the coagulant (rapid mix) and the growth of flocs (slow mix).

Mixing Stage	Mixing Speed (rpm)	Effect on Flocs
Rapid Mix	100 - 300	Promotes rapid and uniform dispersion of ACH, leading to efficient particle destabilization. Insufficient mixing results in poor coagulant distribution, while excessive mixing can cause premature floc breakage.[14]
Slow Mix	20 - 50	Gentle agitation promotes collisions between destabilized particles, leading to the formation of larger, settleable flocs. Too high a speed can shear the flocs, while too low a speed may not provide enough collisions for optimal floc growth.[15]

Experimental Protocols

Standardized laboratory procedures are essential for evaluating and optimizing the performance of ACH as a coagulant.

Jar Test Protocol for ACH Coagulation

The jar test is a widely used method to determine the optimal coagulant dosage and operating conditions.

Objective: To determine the optimal dosage of ACH for turbidity removal.

Materials:

• Jar testing apparatus with multiple paddles and beakers (typically 1-2 L)

• Raw water sample

• ACH stock solution (e.g., 1% w/v)

• Pipettes or syringes for accurate dosing

• Turbidimeter

• pH meter

• Graduated cylinders

Procedure:

• Sample Preparation: Fill each beaker with a known volume of the raw water sample (e.g., 1000 mL).

• Initial Measurements: Measure and record the initial turbidity, pH, temperature, and alkalinity of the raw water.

• Coagulant Dosing: While the paddles are rapidly mixing (e.g., 100-300 rpm), add a different, predetermined dose of the ACH stock solution to each beaker simultaneously. Include one beaker with no coagulant as a control.

• Rapid Mix: Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure complete dispersion of the coagulant.[14]

• Slow Mix (Flocculation): Reduce the mixing speed to a gentle rate (e.g., 20-50 rpm) for a longer duration (e.g., 15-30 minutes) to promote floc growth.[15]

• Sedimentation: Stop the mixers and allow the flocs to settle for a specified period (e.g., 30 minutes).

• Final Measurements: Carefully withdraw a sample from the supernatant of each beaker and measure the final turbidity and pH.

• Data Analysis: Plot the final turbidity against the ACH dosage to determine the optimal dose that results in the lowest residual turbidity.

Caption: Standard workflow for a jar test experiment.

Preparation of ACH Stock Solution

Accurate preparation of the stock solution is critical for reliable jar test results.

For liquid ACH:

• Determine the concentration of the commercial ACH solution (e.g., % Al₂O₃).

• Calculate the volume of the concentrated ACH needed to prepare a stock solution of a desired concentration (e.g., 1 g/L as Al₂O₃). The specific gravity of the ACH solution must be considered in this calculation.[7]

• Using a volumetric flask, dilute the calculated volume of concentrated ACH with distilled water to the final volume.

For solid ACH:

• Weigh the required amount of solid ACH to prepare a stock solution of a desired concentration (e.g., 10 g/L).

• Dissolve the solid ACH in a known volume of distilled water in a volumetric flask.

Floc Characterization

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM):

These techniques can be used to visualize the morphology and structure of the aluminum hydroxide flocs.

Sample Preparation for SEM:

• Fixation: Treat the floc sample with a fixative like glutaraldehyde (B144438) to preserve its structure.

• Dehydration: Gradually dehydrate the sample using a series of ethanol (B145695) or acetone (B3395972) solutions of increasing concentration.

• Drying: Use critical point drying or a chemical drying agent like hexamethyldisilazane (B44280) (HMDS) to remove the solvent without collapsing the floc structure.

• Mounting: Mount the dried flocs onto an SEM stub using conductive adhesive.[5]

• Coating: Sputter-coat the sample with a thin layer of a conductive material (e.g., gold or platinum) to prevent charging under the electron beam.[5]

Sample Preparation for TEM:

• Fixation and Dehydration: Similar to SEM preparation.

• Embedding: Infiltrate the dehydrated flocs with a resin (e.g., epoxy resin) and polymerize it.

• Sectioning: Use an ultramicrotome to cut ultrathin sections (typically 50-100 nm) of the embedded flocs.

• Staining: Mount the sections on a TEM grid and stain them with heavy metal salts (e.g., uranyl acetate (B1210297) and lead citrate) to enhance contrast.

Advanced Monitoring Techniques

For more in-depth research, advanced in-situ monitoring techniques can provide real-time data on floc formation and dynamics.

Particle Image Velocimetry (PIV): PIV can be used to visualize and quantify the fluid dynamics within the flocculation vessel, providing insights into the impact of mixing on floc formation and breakage.

Focused Beam Reflectance Measurement (FBRM): FBRM is an in-line particle size analysis technique that can monitor the evolution of floc size distribution in real-time during the coagulation and flocculation process.

Caption: Workflow for advanced coagulation monitoring.

Conclusion

The formation of aluminum hydroxide flocs from Aluminum Chlorohydrate is a complex process governed by the interplay of hydrolysis, polymerization, and precipitation, influenced by key operational parameters. ACH offers significant advantages over traditional coagulants, including higher efficiency at lower dosages, a wider effective pH range, and reduced sludge production. A thorough understanding of the underlying chemical mechanisms and the application of standardized experimental protocols, such as the jar test, are crucial for optimizing the coagulation-flocculation process for specific applications. Advanced monitoring techniques can provide further insights into floc dynamics, enabling more precise process control and optimization. This guide provides a foundational understanding for researchers and professionals working to harness the benefits of ACH in their respective fields.

References

• 1. Technology Advancements in Blood Coagulation Measurements for Point-of-Care Diagnostic Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. journal.gnest.org [journal.gnest.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. sugarprocesstech.com [sugarprocesstech.com]
• 8. oregon.gov [oregon.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. uest.ntua.gr [uest.ntua.gr]
• 12. actat.wvu.edu [actat.wvu.edu]
• 13. michigan.gov [michigan.gov]
• 14. SEM sample preparation techniques | University of Gothenburg [gu.se]
• 15. ojs.srce.hr [ojs.srce.hr]

An In-depth Technical Guide to the Antiperspirant Plug Formation Mechanism of Aluminum Chlorohydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum chlorohydrate (ACH) is a cornerstone active ingredient in modern antiperspirant formulations. Its efficacy is primarily attributed to the formation of a temporary, superficial plug within the eccrine sweat gland duct, physically obstructing the flow of sweat to the skin's surface. This technical guide provides a comprehensive overview of the core mechanism of action, detailing the intricate physicochemical interactions between ACH and sweat components. It summarizes key quantitative data from various studies, presents detailed experimental protocols for assessing plug formation and efficacy, and includes visualizations of the critical pathways and workflows to facilitate a deeper understanding of this widely utilized technology.

The Core Mechanism: From Application to Occlusion

The fundamental mechanism of action for aluminum-based antiperspirants, including aluminum chlorohydrate, revolves around the in-situ formation of a gelatinous plug within the sweat duct.[1] This process is initiated upon the application of the antiperspirant to the skin, where ACH dissolves in the moisture present on the skin surface and within the sweat duct.[2] The subsequent interaction between the aluminum species and components of sweat leads to the formation of a physical blockage.

Chemical Interactions and Polymerization

Aluminum chlorohydrate is a complex inorganic salt, which in aqueous solution, consists of various oligomeric polycations of aluminum, such as Al₁₃ and Al₃₀.[3][4] Upon contact with sweat, which has a pH typically ranging from 4.0 to 7.0, these aluminum polycations undergo further hydrolysis and polymerization.[5][6] The pH of the sweat duct environment is a critical factor influencing the speciation of aluminum; as the pH increases towards neutral, the hydrolysis and polymerization processes are accelerated, leading to the formation of larger aluminum species and eventually amorphous aluminum hydroxide (B78521) precipitates.[7][8]

These highly positively charged aluminum polycations readily interact with negatively charged molecules present in sweat, primarily proteins and mucopolysaccharides.[1][9] This interaction leads to the aggregation and precipitation of these biomolecules, forming a cohesive, gel-like matrix that constitutes the primary material of the antiperspirant plug.[10][11]

Physical Plug Formation

The formation of the plug is a two-stage process.[12][13] The initial phase, or nucleation stage, involves the adhesion of protein-polycation aggregates to the epithelial lining of the sweat duct wall.[12][13] This forms a tenuous membrane that can extend across the lumen of the duct.[12][13] In the subsequent growth stage, this initial membrane acts as a scaffold, collecting more proteins and other biomolecules carried by the sweat flow, as well as diffusing aluminum polycations, leading to the growth and densification of the plug until it effectively occludes the duct.[12][13]

The resulting plug is a temporary structure. With the natural process of epidermal renewal, the plug is eventually dislodged and expelled, necessitating the reapplication of the antiperspirant to maintain efficacy.[9]

Quantitative Data Summary

The following tables summarize quantitative data related to the formulation and efficacy of aluminum chlorohydrate and other aluminum salts in antiperspirant applications.

Table 1: Concentration of Aluminum Salts in Antiperspirant Formulations
Aluminum Salt	Typical Concentration Range (% w/w)
Aluminum Chlorohydrate (ACH)	10-25%[10]
Aluminum Chloride	15-25%[9][14]
Aluminum Sesquichlorohydrate	20%[14]
Aluminum-Zirconium Salts	15-50% (anhydrous basis)[15]

Table 2: Efficacy of Aluminum-Based Antiperspirants in Sweat Reduction
Active Ingredient & Concentration	Vehicle	Sweat Reduction (%)
20% Aluminum Chloride Hexahydrate	Lotion	Significantly greater than 1% aluminum acetate[1]
20% Aluminum Sesquichlorohydrate	Foam	61%[14]
1% Aluminum Chloride	Iontophoresis	Up to 77% (3 days post-treatment)[14]
Various Formulations	Cream	26.6% to 77.0% reduction in malodor-causing acids[9]

Table 3: Physicochemical Parameters
Parameter	Value/Range
pH of Sweat	4.0 - 7.0[5]
pH of Aluminum Chlorohydrate Solutions	3.7 - 4.1[9]
Luminal Diameter of Acrosyringium (Sweat Duct Opening)	20 - 60 µm[9]
ACH Particle Size in Anhydrous Formulations	1 - 100 µm (preferably < 45 µm for skin feel)[15][16]

Experimental Protocols

The following section details the methodologies for key experiments used to evaluate the efficacy and mechanism of aluminum chlorohydrate antiperspirants.

Gravimetric Method for Efficacy Testing

This in vivo method directly measures the amount of sweat produced and is a standard for assessing antiperspirant efficacy.

Objective: To quantify the reduction in sweat output following the application of an antiperspirant.

Protocol:

• Subject Selection and Washout Period: A panel of subjects is selected, and they undergo a washout period (typically 17 days) where they refrain from using any antiperspirant or deodorant products.[10]

• Baseline Sweat Collection: Before product application, baseline sweat production is measured. Subjects are placed in a controlled environment with elevated temperature and humidity (e.g., 100°F and 35-40% RH) to induce sweating.[17] Pre-weighed absorbent pads (e.g., Webril pads) are placed in the axillae for a defined period (e.g., two successive 20-minute intervals).[17] The pads are then re-weighed to determine the amount of sweat collected.

• Product Application: The test antiperspirant is applied to one axilla, and a control (placebo or no treatment) is applied to the contralateral axilla. Applications are typically performed for a set number of consecutive days.

• Post-Application Sweat Collection: After the treatment period, sweat collection is repeated under the same controlled conditions as the baseline measurement.

• Data Analysis: The percentage of sweat reduction is calculated by comparing the amount of sweat collected from the treated axilla to the baseline and/or the control axilla.[2]

Skin Surface Biopsy for Plug Visualization

This technique allows for the direct visualization of antiperspirant plugs extracted from the sweat ducts.

Objective: To qualitatively and quantitatively assess the formation of antiperspirant plugs in the skin.

Protocol:

• Site Preparation: The area of interest (e.g., axilla or back) is cleaned.

• Sample Collection: A drop of cyanoacrylate adhesive is placed on a glass slide.[10] The slide is then pressed firmly onto the skin for approximately 90 seconds to allow the adhesive to polymerize.[10]

• Extraction: The glass slide is carefully peeled from the skin, removing the uppermost layer of the stratum corneum and the contents of the follicular openings, including any antiperspirant plugs.[10]

• Staining: The collected sample on the slide is treated with a stain that is sensitive to aluminum to make the plugs visible.[10]

• Microscopy: The slide is examined under an optical microscope at various magnifications (e.g., 4-400X) to visualize and count the number of plugs.[10]

In Vitro Microfluidic Simulation

This method provides a controlled environment to observe the real-time formation of antiperspirant plugs.

Objective: To simulate the conditions of a sweat duct and visualize the interaction between sweat and antiperspirant in real-time.

Protocol:

• Microfluidic Device: A microfluidic chip with a T-junction is used, where one channel mimics the sweat duct and the other represents the skin surface.[6][12] The dimensions of the sweat duct channel are designed to be similar to physiological dimensions (e.g., 55 µm high x 50 µm wide).[6]

• Fluid Introduction: Artificial sweat (containing components like bovine serum albumin as a protein model, lactic acid, urea, and NaCl at a specific pH) is flowed through the sweat duct channel.[6] An aqueous solution of aluminum chlorohydrate is flowed through the skin surface channel.[6]

• Imaging: The interaction at the T-junction is observed in real-time using confocal microscopy.[6][18] Fluorescently labeled proteins (e.g., FITC-BSA) can be used in the artificial sweat to visualize the aggregation and plug formation.[18]

• SAXS Analysis (Optional): The structure and composition of the formed plug can be further analyzed using small-angle X-ray scattering (SAXS) by mapping the microfluidic device with a synchrotron X-ray beam.[12][13] This provides information on the aggregation of proteins by the aluminum polycations.[12][13]

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key aspects of the antiperspirant plug formation mechanism and experimental workflows.

Caption: Mechanism of antiperspirant plug formation.

Caption: pH-dependent hydrolysis and polymerization of ACH.

Caption: Experimental workflow for antiperspirant analysis.

References

• 1. Quantitative comparison of topical aluminum salt solution efficacy for management of sweating: a randomized, controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sensenet.net [sensenet.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Deodorants and antiperspirants: New trends in their active agents and testing methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scholars.northwestern.edu [scholars.northwestern.edu]
• 12. The mechanism of eccrine sweat pore plugging by aluminium salts using microfluidics combined with small angle X-ray scattering - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 13. The mechanism of eccrine sweat pore plugging by aluminium salts using microfluidics combined with small angle X-ray scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. WO2000044339A1 - Antiperspirant composition with a high melting point wax - Google Patents [patents.google.com]
• 16. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 17. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Aluminum Chlorohydrate in Wastewater Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Aluminum Chlorohydrate (ACH) as a primary coagulant in wastewater treatment studies. Detailed experimental protocols and performance data are included to guide researchers in their laboratory and pilot-scale investigations.

Introduction to Aluminum Chlorohydrate (ACH)

Aluminum Chlorohydrate is a high-purity, pre-hydrolyzed inorganic coagulant with the general formula AlₙCl(₃ₙ₋ₘ)(OH)ₘ. Its high cationic charge density makes it a highly effective coagulant for destabilizing and removing suspended and colloidal particles from water and wastewater. Compared to traditional coagulants like alum (aluminum sulfate), ACH offers several advantages, including lower dosage requirements, reduced sludge production, and effectiveness over a broader pH range (typically 5.0-9.5). It is widely used in the treatment of municipal sewage and various industrial wastewaters, including those from the textile, papermaking, dyeing, food processing, and electroplating industries.

Data Presentation: Performance of ACH in Wastewater Treatment

The following table summarizes the performance of Aluminum Chlorohydrate in treating various types of wastewater, as reported in several studies. This data is intended to provide a comparative overview of ACH efficacy under different conditions.

Wastewater Type	Initial Turbidity (NTU)	Final Turbidity (NTU)	ACH Dosage (mg/L)	Initial COD (mg/L)	Final COD (mg/L)	% COD Removal	Reference
Raw Water	25.6	< 5	10	-	-	-
Raw Water	130.3	< 5	10	-	-	-
Raw Water	826.3	< 5	10	-	-	-
Textile Effluent	-	-	-	-	-	98%
Pulp and Paper Mill Effluent	-	-	5000	-	-	72%
Cafeteria Wastewater	-	-	30	250	117.9	52.84%
Fiber Wastewater	-	-	45	712	256	64.04%

Note: The effectiveness of ACH can vary significantly based on the specific characteristics of the wastewater, including pH, alkalinity, temperature, and the nature of the contaminants.

Experimental Protocols

A standard and effective method for determining the optimal dosage of ACH and other operational parameters for wastewater treatment is the Jar Test.

Jar Test Protocol for Optimal ACH Dosage Determination

1. Objective: To determine the optimal concentration of Aluminum Chlorohydrate required to effectively reduce turbidity, Chemical Oxygen Demand (COD), and/or other target contaminants in a given wastewater sample.

2. Materials:

• Aluminum Chlorohydrate (ACH) stock solution (e.g., 1% or 10 g/L)

• Wastewater sample

• Jar testing apparatus (gang stirrer) with multiple beakers (typically 6 x 1-liter or 2-liter beakers)

• Pipettes or syringes for accurate dosing

• pH meter

• Turbidimeter

• Spectrophotometer for COD analysis

• Graduated cylinders

• Beakers and other standard laboratory glassware

3. Procedure:

• Sample Preparation: Collect a representative sample of the wastewater to be treated. Characterize the initial wastewater for key parameters such as pH, turbidity, and COD.

• Jar Setup: Place a series of beakers (e.g., six 1-liter beakers) in the jar testing apparatus. Fill each beaker with a known volume of the wastewater sample (e.g., 500 mL or 1000 mL).

• pH Adjustment (if necessary): While ACH is effective over a wide pH range, some wastewaters may require pH adjustment to optimize coagulation. If necessary, adjust the pH of the wastewater in each beaker to the desired range using dilute acid or base.

• Coagulant Dosing: While the stirrers are off, add varying doses of the ACH stock solution to each beaker. It is recommended to use a graded series of doses (e.g., 5, 10, 20, 30, 40, 50 mg/L). One beaker should be kept as a control with no coagulant added.

• Rapid Mix: Turn on the gang stirrer to a high speed (e.g., 100-300 RPM) for a short period (e.g., 1-3 minutes). This rapid mixing ensures the quick and uniform dispersion of the coagulant throughout the wastewater.

• Slow Mix (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-70 RPM) for a longer duration (e.g., 15-30 minutes). This slow mixing promotes the formation of larger flocs by encouraging the collision of destabilized particles.

• Sedimentation: Turn off the stirrer and allow the flocs to settle for a specified period (e.g., 30-60 minutes).

• Sample Analysis: Carefully withdraw a supernatant sample from the top portion of each beaker,

Application Note: Evaluating the Flocculation Efficiency of Aluminum Chlorohydrate

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Aluminum Chlorohydrate (ACH) is a highly effective primary coagulant used in water purification and wastewater treatment processes.[1][2][3] Its efficacy stems from its ability to neutralize the surface charge of suspended particles, leading to their aggregation into larger, settleable flocs.[4][5] This process, known as flocculation, is critical for removing turbidity, suspended solids, and other contaminants from water.[2][5] This application note provides a detailed protocol for evaluating the flocculation efficiency of ACH, enabling researchers to determine optimal dosage and conditions for their specific applications.

The primary method for evaluating flocculation efficiency is the jar test.[6][7][8] This standardized procedure simulates the coagulation and flocculation processes of a full-scale water treatment plant, allowing for the systematic evaluation of coagulant performance under various conditions.[7][8][9] Key parameters assessed include turbidity reduction, floc size and settling characteristics, and the influence of pH and ACH dosage.[10][11]

Mechanism of Action

When added to water, Aluminum Chlorohydrate hydrolyzes to form positively charged polynuclear aluminum species.[1] These species interact with and neutralize the negatively charged colloidal particles present in the water, such as clays, silts, and organic matter.[1][4] This charge neutralization destabilizes the suspended particles, allowing them to aggregate. The polymeric nature of ACH further enhances flocculation by bridging multiple particles together, forming larger, more robust flocs that settle more rapidly.[4]

Experimental Protocol: Jar Testing for ACH Flocculation Efficiency

This protocol outlines the standardized jar test procedure to determine the optimal dosage of Aluminum Chlorohydrate for effective flocculation.

1. Materials and Equipment:

• Standard Jar Test Apparatus (e.g., Phipps & Bird) with multiple stirring paddles

• Beakers (1000 mL)

• Pipettes and graduated cylinders

• Turbidimeter

• pH meter

• Aluminum Chlorohydrate (ACH) stock solution (e.g., 1 g/L)

• Raw water sample

• Acids and bases for pH adjustment (e.g., 0.1M HCl and 0.1M NaOH)

2. Preparation of ACH Stock Solution:

• To prepare a 1 g/L (0.1% w/v) stock solution, accurately weigh 1 gram of ACH and dissolve it in distilled water to a final volume of 1000 mL.[7]

• For liquid ACH solutions, the specific gravity and concentration must be considered to calculate the required volume for the stock solution.[7]

3. Jar Test Procedure: a. Sample Preparation: Fill six 1000 mL beakers with the raw water sample.[12] Place one beaker under each stirring paddle of the jar test apparatus. b. Initial Measurements: Measure and record the initial turbidity and pH of the raw water sample. c. Coagulant Dosing: While the paddles are stirring at a rapid mix speed (e.g., 100-120 rpm), add varying dosages of the ACH stock solution to five of the beakers.[9][12] The sixth beaker will serve as a control with no ACH added.[12] Typical ACH doses can range from 3 to 100 mg/L.[1] d. Rapid Mix (Coagulation): Continue the rapid mix for 1 minute to ensure complete dispersion of the coagulant.[9][12] e. Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20 minutes.[9][10][12] This gentle agitation promotes the formation of flocs. f. Sedimentation: Stop the stirring and allow the flocs to settle for a predetermined period, typically 30 minutes.[9] g. Final Measurements: After sedimentation, carefully collect a supernatant sample from the top of each beaker and measure the final turbidity and pH.

4. Data Analysis and Interpretation:

• Calculate the percent turbidity removal for each ACH dosage using the following formula:

  • % Turbidity Removal = ((Initial Turbidity - Final Turbidity) / Initial Turbidity) * 100

• The optimal ACH dosage is the one that achieves the desired turbidity reduction with the minimal amount of coagulant.

• Observe and record the characteristics of the floc in each beaker during the slow mix and settling phases (e.g., size, density, and settling rate).

Data Presentation

The quantitative data from the jar test should be summarized in a structured table for easy comparison.

Beaker No.	ACH Dosage (mg/L)	Initial pH	Final pH	Initial Turbidity (NTU)	Final Turbidity (NTU)	% Turbidity Removal	Floc Characteristics
1 (Control)	0	7.2	7.1	50.5	48.2	4.6%	No visible floc
2	10	7.2	6.9	50.5	15.1	70.1%	Small, fine floc
3	20	7.2	6.8	50.5	5.3	89.5%	Medium, distinct floc
4	30	7.2	6.7	50.5	1.8	96.4%	Large, dense floc
5	40	7.2	6.6	50.5	2.1	95.8%	Large, but slightly re-dispersed
6	50	7.2	6.5	50.5	2.5	95.0%	Overdosed, poor settling

Note: The data presented in this table is for illustrative purposes only. Actual results will vary depending on the raw water quality and experimental conditions.

Visualizations

Diagram of the Jar Test Experimental Workflow:

Caption: Workflow for evaluating ACH flocculation efficiency.

Diagram of Aluminum Chlorohydrate Flocculation Mechanism:

References

• 1. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 2. Aluminium Chlorohydrate in Water Treatment - Dia-Chemical [dia-chemical.com]
• 3. Aluminum Chlorohydrate: The Most Efficient Coagulant for Water Treatment [cnwwtp.com]
• 4. nbinno.com [nbinno.com]
• 5. Aluminum Chlorohydrate Hydrate Role in Water Treatment and More [palvifze.com]
• 6. library.oapen.org [library.oapen.org]
• 7. sugarprocesstech.com [sugarprocesstech.com]
• 8. mdpi.com [mdpi.com]
• 9. wcwc.ca [wcwc.ca]
• 10. oregon.gov [oregon.gov]
• 11. watconman.org [watconman.org]
• 12. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]

Application Notes and Protocols for the Quantification of Aluminum Species in Water

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantification of aluminum species in aqueous solutions. The protocols are designed to be implemented in a laboratory setting for research, water quality monitoring, and quality control in drug development processes where aluminum content is a critical parameter.

Introduction to Aluminum Speciation in Water

Aluminum's presence and toxicological impact in aqueous environments are highly dependent on its chemical form, a concept known as speciation. The distribution of aluminum species is primarily influenced by pH, the presence of complexing ligands (e.g., fluoride (B91410), citrate, fulvic acids), and the overall ionic strength of the solution. At acidic pH values (below 5.5), the predominant form is the free, aquated ion (Al³⁺), which is considered the most bioavailable and toxic form. As the pH increases towards neutral, aluminum hydroxide (B78521) precipitates [Al(OH)₃] are formed. In alkaline conditions (pH > 6.2), the soluble aluminate ion [Al(OH)₄]⁻ becomes the dominant species. Furthermore, aluminum can form various inorganic and organic complexes, which affects its mobility, bioavailability, and toxicity. Accurate quantification of these different aluminum species is therefore crucial for environmental monitoring, toxicological studies, and ensuring the safety of pharmaceutical products.

A logical diagram illustrating the relationship between pH and aluminum speciation is presented below.

Caption: Figure 1: Logical Relationship of Aluminum Speciation with pH.

Analytical Methods for Aluminum Quantification

Several analytical techniques are available for the quantification of aluminum in water. The choice of method depends on the desired level of speciation information, the expected concentration range, and the sample matrix. This document details protocols for three widely used methods: Spectrophotometry, Ion Chromatography (IC), and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters for the analytical methods described in this document.

Parameter	Spectrophotometry (Eriochrome Cyanine R)	Ion Chromatography (with Post-Column Derivatization)	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Analyte(s)	Total Aluminum	Free Al³⁺ and some Al-complexes	Total Aluminum (can be coupled with IC for speciation)
Linear Range	0.01 - 0.50 mg/L[1]	ppb to ppm range	sub-µg/L to mg/L range
Limit of Detection (LOD)	0.002 mg/L[1]	Low ppb (µg/L) levels	0.1 µg/L[2]
Limit of Quantification (LOQ)	0.007 - 0.0126 mg/L[1][3]	-	1.2 µg/L for serum and urine[4]
Precision (RSD)	< 5%	< 5%	< 5%
Accuracy (Recovery)	85 - 110%[1][3][5]	95 - 105%	90 - 110%
Throughput	High	Medium	High
Cost	Low	Medium	High
Key Interferences	Iron, Copper, Fluoride, Polyphosphates[1][6]	High concentrations of other cations	Polyatomic interferences (e.g., ArO⁺ on ⁵¹V, which is not Al but illustrates the principle)

Experimental Protocols

Method 1: Spectrophotometric Determination of Total Aluminum using Eriochrome Cyanine R (ECR)

This method is suitable for the determination of total aluminum in water samples and is valued for its simplicity and low cost. The procedure is based on the reaction of aluminum with Eriochrome Cyanine R (ECR) dye in a buffered solution to form a colored complex, the absorbance of which is measured spectrophotometrically.

Caption: Figure 2: Workflow for Spectrophotometric Al Analysis.

• Stock Aluminum Solution (100 mg/L): Dissolve 0.1000 g of aluminum wire in 10 mL of concentrated HCl and dilute to 1 L with deionized water.

• Working Aluminum Standards: Prepare a series of standards by diluting the stock solution.

• Eriochrome Cyanine R (ECR) Solution (0.4 mmol/L): Dissolve the appropriate amount of ECR powder in deionized water.

• N,N-dodecyltrimethylammonium bromide (DTAB) Solution (1 mmol/L): Dissolve the appropriate amount of DTAB in deionized water.

• Acetate (B1210297) Buffer (1 mol/L, pH 5.0): Prepare by mixing appropriate volumes of 1 M acetic acid and 1 M sodium acetate.

• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. Prepare fresh daily.

• Spectrophotometer

• Volumetric flasks and pipettes

• Sample Preparation: For total aluminum, acidify the water sample with nitric acid to a pH < 2 upon collection. If suspended particles are present, a digestion step may be required.

• Calibration Curve:

  • Pipette known volumes of the working aluminum standards into a series of 25 mL volumetric flasks.

  • To each flask, add 1.5 mL of 0.4 mmol/L ECR solution, 0.5 mL of 1 mmol/L DTAB solution, and 5 mL of 1 mol/L acetate buffer (pH 5).

  • Dilute to the mark with deionized water, mix well, and allow the color to develop for 15 minutes.

  • Measure the absorbance of each standard at 584 nm against a reagent blank.

  • Plot a calibration curve of absorbance versus aluminum concentration.

• Sample Analysis:

  • Take an appropriate volume of the water sample and place it in a 25 mL volumetric flask.

  • Add 1 mL of 1% ascorbic acid solution to mask potential iron interference and mix.

  • Follow the same reagent addition and incubation steps as for the calibration standards.

  • Measure the absorbance of the sample at 584 nm.

  • Determine the aluminum concentration from the calibration curve.

• Iron (Fe³⁺): Iron is a common interference. The addition of ascorbic acid reduces Fe³⁺ to Fe²⁺, which does not interfere with the Al-ECR complex formation.[6]

• Fluoride and Polyphosphates: These can cause negative interference. Specific sample pretreatment steps, such as acidification and boiling, may be necessary to mitigate their effects.

Method 2: Ion Chromatography (IC) for Aluminum Speciation

This method allows for the separation and quantification of different aluminum species, particularly free Al³⁺ and its complexes with inorganic and organic ligands. The protocol involves separating the species on an ion-exchange column followed by post-column derivatization to form a colored complex for spectrophotometric detection.

Caption: Figure 3: Workflow for IC Speciation of Aluminum.

• Eluent (Mobile Phase): A solution of 5 mM sulfuric acid and 100 mM ammonium (B1175870) sulfate (B86663) in deionized water.

• Post-Column Reagent (Tiron Solution): A solution of 0.3 mM Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid) in 3 M ammonium acetate, with the pH adjusted to 6.2 with 0.1 M sodium hydroxide.

• Aluminum Standard Solutions: Prepare standards of Al³⁺ and, if available, specific aluminum complexes.

• Ion Chromatograph equipped with:

  • A cation exchange column (e.g., Alltech Cation/R).

  • A post-column reaction system.

  • A UV-Vis detector.

• 0.45 µm syringe filters for sample preparation.

• Sample Preparation: Filter the water sample through a 0.45 µm syringe filter immediately after collection to separate dissolved and particulate fractions.

• Instrument Setup:

  • Equilibrate the ion chromatography system with the eluent at a flow rate of 1.0 mL/min.

  • Set the post-column reagent flow rate to 0.5 mL/min.

  • Set the UV-Vis detector to a wavelength of 310 nm.

• Calibration:

  • Inject a series of aluminum standard solutions of known concentrations to establish a calibration curve based on peak area or height.

• Sample Analysis:

  • Inject a known volume of the filtered water sample into the IC system.

  • Record the chromatogram.

  • Identify and quantify the aluminum species based on their retention times and the calibration data. Different aluminum complexes (e.g., with fluoride, citrate) will have different retention times.

Method 3: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Total Aluminum

ICP-MS is a highly sensitive and robust method for the determination of the total concentration of aluminum in water. It can also be coupled with a separation technique like ion chromatography (IC-ICP-MS) for speciation analysis.

Caption: Figure 4: Workflow for ICP-MS Analysis of Total Aluminum.

• Nitric Acid (HNO₃), trace metal grade

• Hydrochloric Acid (HCl), trace metal grade

• Aluminum Standard Solutions (multi-element standards are often used)

• Internal Standard Solution (e.g., Yttrium, Scandium, or Rhenium)

• Inductively Coupled Plasma - Mass Spectrometer (ICP-MS)

• Autosampler

• Sample Preparation:

  • Collect water samples in acid-washed plastic bottles.

  • Preserve the samples by adding trace metal grade nitric acid to a final concentration of 2% (v/v) to bring the pH below 2.

  • For samples with high organic content or particulates, a digestion step with a mixture of nitric and hydrochloric acids may be necessary.

• Instrument Setup and Calibration:

  • Tune the ICP-MS according to the manufacturer's instructions to ensure optimal sensitivity and resolution.

  • Prepare a series of calibration standards containing known concentrations of aluminum. These standards should be matrix-matched to the samples as closely as possible and contain the internal standard.

  • Analyze the calibration standards to generate a calibration curve.

• Sample Analysis:

  • Introduce the prepared samples into the ICP-MS, typically via an autosampler. The internal standard is usually introduced online.

  • The instrument measures the ion intensity for aluminum (at m/z 27).

  • The concentration of aluminum in the sample is calculated by the instrument software based on the calibration curve and the internal standard response.

For speciation analysis, the ion chromatography system described in Method 2 is coupled directly to the ICP-MS.

• IC-ICP-MS Interface: The outlet of the IC column is connected to the nebulizer of the ICP-MS.

• Chromatographic Separation: The separation of aluminum species is performed as described in the IC protocol.

• ICP-MS Detection: As the separated species elute from the column, they are introduced into the ICP-MS. The ICP-MS serves as a highly sensitive and element-specific detector, monitoring the aluminum signal at m/z 27 over time.

• Data Analysis: The resulting chromatogram will show peaks corresponding to the different aluminum species. The area of each peak is proportional to the concentration of that specific aluminum species. Quantification is performed using calibration standards for each species of interest. A new HPLC-ICP-MS method allows for the speciation analysis of Al³⁺ and aluminum fluoride complexes in a single 4-minute analysis.[7]

Conclusion

The choice of analytical method for the quantification of aluminum species in water depends on the specific research or monitoring objectives. Spectrophotometry offers a simple and cost-effective approach for total aluminum determination. Ion chromatography provides valuable information on the distribution of different aluminum species. ICP-MS offers the highest sensitivity for total aluminum and, when coupled with IC, provides a powerful tool for detailed speciation analysis. Proper sample handling and consideration of potential interferences are critical for obtaining accurate and reliable results with any of these methods.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. sartorius.com [sartorius.com]
• 3. researchgate.net [researchgate.net]
• 4. ANALYTICAL METHODS - Toxicological Profile for Aluminum - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Aluminum Chlorohydrate in Topical Formulation Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum chlorohydrate (ACH) is a cornerstone active ingredient in over-the-counter (OTC) and prescription topical antiperspirant formulations.[1][2] Chemically, it is a complex of water-soluble aluminum salts with the general formula AlnCl(3n-m)(OH)m.[2] Its primary function is to reduce sweat production (perspiration) and, consequently, malodor by creating an environment hostile to odor-causing bacteria.[1] For decades, ACH has been utilized for its efficacy in managing hyperhidrosis and for general cosmetic use.[3][4]

These application notes provide a comprehensive overview for researchers involved in the development and evaluation of topical formulations containing aluminum chlorohydrate. The document covers the mechanism of action, formulation considerations, and detailed protocols for key efficacy and analytical experiments.

Mechanism of Action

The antiperspirant effect of aluminum chlorohydrate is achieved through the physical obstruction of the eccrine sweat gland duct.[3] This process is not systemic but localized to the superficial layer of the epidermis.

• Application & Dissolution : Upon topical application, the aluminum salts in the formulation dissolve in the moisture present on the skin's surface and within the sweat duct.[5][6]

• Precipitation and Plug Formation : The metal ions precipitate with mucopolysaccharides and interact with the keratin (B1170402) fibrils in the ductal lumen.[3] This interaction damages the superficial epithelial cells, leading to the formation of a gel-like plug.[1][3][7]

• Sweat Flow Obstruction : This plug physically blocks the duct, preventing sweat from reaching the skin's surface.[1][3] Sweat production continues within the gland, but its release is inhibited.[3]

• Restoration of Function : The effect is temporary. Normal sweat gland function is restored as the epidermal cells are renewed through the natural process of desquamation, necessitating regular reapplication of the product.[3]

Caption: Mechanism of action for aluminum chlorohydrate as an antiperspirant.

Formulation and Clinical Data

The concentration and vehicle of the aluminum chlorohydrate formulation are critical factors influencing both efficacy and skin tolerability. Higher concentrations may offer greater sweat reduction but also increase the potential for skin irritation.[3]

Data Presentation

Quantitative data from various studies are summarized below for easy comparison.

Table 1: Typical Concentrations of Aluminum Chlorohydrate (ACH) in Antiperspirant Formulations

Formulation Type	ACH Concentration (%)	Equivalent Aluminum (%)	Reference
Aerosol	38%	9.5%	[2][8]
Roll-On	14.5%	3.61%	[2][8]
Stick	21%	5.2%	[2][8]
OTC Max (US & Europe)	up to 25%	Not Specified	[5][6]

| Prescription (Aluminum Chloride) | 10% - 40% | Not Specified |[3][9] |

Table 2: Clinical Efficacy of Aluminum Salt Formulations

Active Ingredient / Vehicle	Application Site	Sweat Reduction / Efficacy	Key Findings	Reference
15% Aluminum Chloride	Axilla	82% reported dryness or tolerable sweating	15% was as effective as 20% and better tolerated.	[3]
20% Aluminum Chloride	Axilla	75% sweat reduction	-	[3][9]
20% Aluminum Chloride + Triethanolamine	Axilla	55% sweat reduction	Neutralizing agent reduced irritation but also efficacy.	[3][9]
20% Aluminum Chloride	Palms	30% reduction in water vapor loss at 4 weeks	Palmar hyperhidrosis is less responsive.	[3]
20% Aluminum Sesquichlorohydrate vs. 20% Aluminum Chloride	Axilla	No significant difference in efficacy	Both treatments were effective; mean response time was 1.14 weeks.	[10][11]
15% ACH + 2% Salicylic Acid Gel	Axilla, Palms, Soles	94% excellent-to-good results (axilla)	Salicylic acid gel vehicle may enhance absorption and reduce irritation.	[9][12]

| 1% Aluminum Chloride Hexahydrate with Iontophoresis | Palms | Significant and long-lasting sweat reduction | Iontophoresis enhances delivery, allowing for lower concentrations. |[13][14] |

Table 3: Safety and Dermal Absorption Data

Parameter	Formulation	Result	Method	Reference
Dermal Absorption	Antiperspirant	0.012%	Not Specified	[2]
Dermal Absorption	25% ACH Roll-On	0.0019% - 0.0094%	26Al Microtracer (Urine)	[8][15]
Dermal Absorption	ACH Roll-On	0.00052%	26Al Microtracer (Urine, Follow-up)	[16]
Skin Irritation	20% Aluminum Chloride	Itching reported in 1 of 20 subjects (5%)	Randomized Controlled Trial	[10][11]
Skin Irritation	Aluminum Chloride	Itching, stinging, moderate-to-severe irritation in 36-50% of patients	Clinical Series (691 patients)	[3]
Skin Sensitization	25% ACH	Not a sensitizer	Guinea Pig Maximization Test (GPMT)	[17]

| Skin Sensitization | up to 25% Aluminum Chloride | No indication of sensitization potential | Murine Local Lymph Node Assay (LLNA) |[17] |

Experimental Protocols

Detailed methodologies are essential for the reproducible and accurate assessment of topical formulations containing aluminum chlorohydrate.

Protocol 1: Gravimetric Assessment of Antiperspirant Efficacy

This protocol outlines the standard gravimetric ("hot room") method for quantifying sweat production.[18][19]

Objective: To measure the amount of sweat produced in the axillae after treatment with an antiperspirant formulation compared to a control or baseline.

Materials:

• Clinical antiperspirant formulation and placebo/control.

• Absorbent cotton pads (pre-weighed).

• Plastic wrap and medical tape for occlusion (optional, for some study designs).

• Analytical balance (accurate to 0.1 mg).

• Environmentally controlled room ("hot room") capable of maintaining 100°F (38°C) and 35-40% relative humidity.

• Stopwatch.

Procedure:

• Subject Recruitment & Washout: Recruit healthy volunteers with self-perceived heavy sweating. Subjects undergo a "washout" period (typically 1-2 weeks) where they abstain from all antiperspirant/deodorant use.

• Baseline Measurement:

  • Subjects acclimate in the hot room for a specified period (e.g., 30-45 minutes).

  • The axillae are carefully wiped dry.

  • Pre-weighed absorbent pads are placed in each axilla and held in place.

  • Subjects remain in the hot room for a precise collection period (e.g., 20 minutes).

  • Pads are removed and immediately placed in sealed containers and weighed. The weight of sweat is calculated by subtracting the pre-weight from the post-collection weight.

• Product Application:

  • Products (test formulation and control) are applied to the axillae according to a randomization schedule (e.g., split-side design where one axilla gets the test product and the other gets the control).

  • Application follows a defined regimen (e.g., once daily at night for 7 days).[10]

• Post-Treatment Measurement:

  • After the treatment period, subjects return for a post-treatment sweat collection.

  • The procedure from Step 2 (Baseline Measurement) is repeated.

• Data Analysis:

  • Calculate the percentage of sweat reduction for each axilla using the formula: % Reduction = [(Baseline Sweat - Post-Treatment Sweat) / Baseline Sweat] * 100

  • Perform statistical analysis (e.g., paired t-test) to compare the sweat reduction of the test product against the control.

Caption: Experimental workflow for gravimetric efficacy testing of antiperspirants.

Protocol 2: In Vitro Skin Permeation using Franz Diffusion Cells

This protocol is used to assess the dermal absorption of aluminum from a topical formulation.[20][21]

Objective: To quantify the amount of aluminum that permeates through a skin sample from a topical formulation over time.

Materials:

• Franz diffusion cells.

• Human or animal skin membrane (e.g., excised human skin from elective surgery).

• Receptor fluid (e.g., phosphate-buffered saline, PBS).

• Test formulation containing aluminum chlorohydrate.

• Magnetic stirrer and stir bars.

• Constant temperature water bath (32°C or 37°C).

• Micropipettes and sample vials.

• Analytical instrument for aluminum quantification (e.g., ZEAAS or ICP-MS).

Procedure:

• Skin Preparation: Thaw frozen skin samples and cut sections to fit the Franz cells. Equilibrate the skin in PBS.

• Cell Assembly:

  • Mount the skin membrane between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor chamber.

  • Fill the receptor chamber with a known volume of receptor fluid, ensuring no air bubbles are trapped beneath the skin. Place a small stir bar in the receptor chamber.

  • Place the assembled cells in a water bath set to maintain a skin surface temperature of ~32°C. Start the magnetic stirrer.

• Dosing: Apply a precise amount of the test formulation (e.g., 5-10 mg/cm²) evenly onto the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid from the sampling arm.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid.

• Mass Balance (Optional but Recommended): At the end of the experiment, dismantle the cell. Analyze the aluminum content in:

  • The residual formulation washed from the skin surface.

  • The skin itself (epidermis and dermis separated).

  • The receptor fluid.

• Sample Analysis: Quantify the concentration of aluminum in the collected receptor fluid samples using a validated analytical method.

• Data Analysis: Calculate the cumulative amount of aluminum permeated per unit area (μg/cm²) at each time point. Plot the cumulative amount versus time to determine the flux (permeation rate).

Protocol 3: Quantification of Aluminum in Formulations and Biological Matrices

This protocol describes the use of Ion Chromatography (IC) for aluminum quantification, a common and robust method.[5][6]

Objective: To determine the concentration of aluminum in antiperspirant formulations or receptor fluid from permeation studies.

Instrumentation:

• Ion Chromatography (IC) system equipped with:

  • Cation-exchange analytical column (e.g., Thermo Scientific™ Dionex™ IonPac™ CS10).

  • Post-column reagent delivery system.

  • UV-Vis detector.

• Post-column colorimetric reagent: Tiron.

• Chromatography data system (e.g., Chromeleon™ CDS).

Procedure:

• Standard Preparation: Prepare a series of aluminum standard solutions of known concentrations by diluting a certified stock solution.

• Sample Preparation (Antiperspirant):

  • Accurately weigh a small amount of the formulation (e.g., 150 mg) into a volumetric flask.

  • Dissolve and dilute the sample in an appropriate solvent (e.g., 50 mM NaOH). Sonication may be required to ensure complete dissolution.[5]

  • Filter the final solution through a syringe filter before analysis.

• Chromatographic Conditions (Example):

  • Eluent: 0.75 M HCl.

  • Post-column Reagent: Tiron, with a buffer (e.g., ammonium (B1175870) acetate) to adjust pH.

  • Detection: UV absorbance at 310 nm.

• Analysis:

  • Inject the prepared standards to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared samples.

  • The IC system separates the aluminum from other ions in the sample matrix.

  • Post-column, Tiron reacts with the eluted aluminum to form a complex that absorbs UV light at 310 nm, allowing for detection and quantification.

• Calculation: Use the calibration curve to determine the concentration of aluminum in the injected samples. Back-calculate to find the concentration in the original formulation, accounting for all dilution steps.

References

• 1. About Aluminum chlorohydrate - Tom's of Maine [tomsofmaine.ca]
• 2. carst.com [carst.com]
• 3. Aluminum Chloride - International Hyperhidrosis Society | Official Site [sweathelp.org]
• 4. Aluminum Chlorohydrate 7.7% Topical Paste – For Skin Care | Bayview Pharmacy [bayviewrx.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. specialchem.com [specialchem.com]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Topical Treatments: Aluminum chloride - International Hyperhidrosis Society | Official Site [sweathelp.org]
• 10. Efficacy and tolerability of 20% aluminum sesquichlorohydrate vs 20% aluminum chloride for the treatment of axillary hyperhidrosis: A randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Aluminum Chloride Hexahydrate in a Salicylic Acid Gel: A Novel Topical Agent for Hyperhidrosis with Decreased Irritation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Effect and Persistency of 1% Aluminum Chloride Hexahydrate Iontophoresis in the Treatment of Primary Palmar Hyperhidrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Assessment of Dermal Absorption of Aluminum from a Representative Antiperspirant Formulation Using a 26Al Microtracer Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of dermal absorption of aluminium from a representative antiperspirant formulation using a (26Al)Al microtracer approach: a follow-up study in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 17. health.ec.europa.eu [health.ec.europa.eu]
• 18. [Axillary hyperhidrosis--efficacy and tolerability of an aluminium chloride antiperspirant. Prospective evaluation on 20 patients with idiopathic axillary hyperhidrosis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. An analytical procedure for the determination of aluminum used in antiperspirants on human skin in Franz™ diffusion cell - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Aluminum Chlorohydrate in Textile Effluent Decolorization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Textile industry effluents are a significant source of water pollution, characterized by high concentrations of complex organic dyes, chemical oxygen demand (COD), and suspended solids.[1][2] These effluents, if discharged without adequate treatment, can cause severe environmental damage by reducing light penetration in aquatic ecosystems and introducing potentially toxic and carcinogenic compounds.[1][3] Coagulation-flocculation is a widely employed and cost-effective physicochemical treatment method for textile wastewater.[3][4]

Aluminum Chlorohydrate (ACH), a pre-hydrolyzed polyaluminum salt with the general formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ, has emerged as a highly efficient coagulant for this purpose.[5][6] Compared to traditional coagulants like alum (aluminum sulfate) and ferric chloride, ACH offers several advantages, including higher efficiency at lower dosages, effectiveness over a broader pH range (typically 5-9.5), reduced sludge production, and minimal impact on the final pH of the treated water.[7][8][9] Its high cationic charge makes it particularly effective at destabilizing and removing the suspended and colloidal particles, including complex dye molecules, present in textile wastewater.[5][9]

These notes provide a comprehensive overview of the application of Aluminum Chlorohydrate in the decolorization of textile effluents, including detailed experimental protocols and performance data.

Principle of Decolorization: Coagulation-Flocculation Mechanism

The primary mechanism by which ACH removes dyes from textile effluent is coagulation followed by flocculation. This multi-step process involves charge neutralization, sweep flocculation, and bridging.

• Charge Neutralization: Most textile dyes are anionic molecules, carrying a negative surface charge in water. ACH, with its high positive charge density, effectively neutralizes these negative charges on the dye molecules and other colloidal particles.[9] This destabilizes the particles, overcoming the repulsive forces that keep them in suspension.

• Micro-floc Formation: Upon charge neutralization, the destabilized dye molecules and colloidal particles begin to aggregate, forming small, discrete particles known as micro-flocs.

• Bridging and Sweep Flocculation: The polymeric nature of ACH allows its long-chain molecules to adsorb onto the surfaces of multiple micro-flocs, creating larger, heavier macro-flocs through a "bridging" mechanism.[4] As these larger flocs settle, they entrap or "sweep" other suspended particles from the water, further clarifying the effluent.[4] These dense flocs can then be easily removed through sedimentation or filtration.[6]

Caption: Mechanism of textile dye removal using Aluminum Chlorohydrate (ACH).

Application Data

The efficiency of ACH and the closely related Polyaluminum Chloride (PAC) is influenced by several factors, including coagulant dosage, pH, initial dye concentration, and the specific type of dye. The following tables summarize performance data from various studies.

Table 1: Performance of ACH/PAC in Decolorizing Textile Dyes

Coagulant	Dye/Wastewater Type	Optimal Dosage (mg/L)	Optimal pH	Color Removal (%)	COD Removal (%)	Reference(s)
ACH	Real Silk Dyebath Effluent	100	-	91%	-	[7][10]
ACH	Synthetic Textile Wastewater	200	-	>99%	45%	[7]
PAC	Reactive Dyes (Blue 19, Black 5)	220	10	>94%	-	[11]
PAC	Reactive Dye (Red 195)	160	7	>94%	-	[11]
PAC	Reactive Dyeing Wastewater	25	7	55%	76%	[4][12]
PAC	Acid Dye (Acid Blue 292)	40	7	~85%	-	[4][13]
PAC	Direct Dye (Cuprophenil Blau 3 GL)	15 (as mg/L Al)	7.1	100%	-	[14]
PAC	Reactive Dye (Bezaktiv Türkisblau V-G)	20 (as mg/L Al)	7.1	~80%	-	[14]

Table 2: Comparative Performance of ACH/PAC and Other Coagulants

Coagulant	Dye/Wastewater Type	Dosage (mg/L)	pH	Color Removal (%)	COD Removal (%)	Reference
ACH	Real Silk Dyebath Effluent	100	-	91%	-	[7][10]
PACl	Real Silk Dyebath Effluent	~150	-	>90%	-	[10]
Alum	Acid Dye (Acid Blue 292)	40	5	~85%	-	[4][13]
PAC	Acid Dye (Acid Blue 292)	40	7	~85%	-	[4][13]
Alum	Congo Red Dye	30	11	81%	42%	[1]
FeCl₃	Congo Red Dye	20	11	81%	46%	[1]

Experimental Protocols

The standard laboratory procedure for evaluating the effectiveness of a coagulant and optimizing dosage is the Jar Test. This protocol simulates the coagulation and flocculation processes that would occur in a full-scale water treatment plant.

Protocol 1: Jar Test for Optimal Coagulant Dosage and pH

Objective: To determine the optimal pH and ACH concentration for the decolorization of a specific textile effluent.

Materials:

• Textile effluent sample

• Aluminum Chlorohydrate (ACH) stock solution (e.g., 1% or 10 g/L)[15]

• Six-paddle gang stirrer (Jar Tester)[3]

• Beakers (1000 mL)[3]

• Pipettes

• pH meter

• Spectrophotometer or colorimeter[3]

• Turbidimeter

• Sulfuric Acid (0.1 M) and Sodium Hydroxide (0.1 M) for pH adjustment[3]

Workflow Diagram:

Caption: Standard experimental workflow for the Jar Test protocol.

Procedure:

• Preparation of ACH Stock Solution: If using solid ACH, prepare a 1% (10 g/L) stock solution by dissolving 1 gram of ACH powder in 100 mL of deionized water. Liquid ACH can be diluted to a suitable concentration.[15]

• Sample Preparation: Fill six 1000 mL beakers with 500 mL of the raw textile effluent.[3] Place them in the Jar Test apparatus.

• Initial Parameter Measurement: Before treatment, measure and record the initial pH, color, turbidity, and COD of the raw effluent.

• pH Optimization (if necessary): To find the optimal pH, keep the ACH dose constant and adjust the initial pH of the water in each beaker across a desired range (e.g., pH 4, 5, 6, 7, 8, 9) using 0.1 M H₂SO₄ or 0.1 M NaOH.[3]

• Dosage Optimization: To find the optimal dosage, set the pH of all beakers to the optimum value determined in the previous step (or the natural pH of the effluent). Add a graduated series of dosages of the ACH stock solution to the beakers (e.g., 50, 100, 150, 200, 250, 300 mg/L).

• Rapid Mixing: Immediately after adding the coagulant, begin stirring at a high speed (e.g., 120 rpm) for 1-3 minutes.[1] This ensures rapid and uniform dispersion of the ACH.

• Slow Mixing (Flocculation): Reduce the stirring speed to a slow mix (e.g., 25-40 rpm) for 15-20 minutes.[1][3] This promotes contact between destabilized particles and encourages the formation of larger flocs.

• Sedimentation: Stop the stirrer and allow the flocs to settle quiescently for 30 minutes.[3][16]

• Analysis: Carefully withdraw a sample of the supernatant from the top of each beaker using a pipette. Measure the final pH, residual color, turbidity, and COD of each sample.

• Calculation of Removal Efficiency: Calculate the percent removal for each parameter using the following formula:

  • Removal Efficiency (%) = [(Initial Value - Final Value) / Initial Value] x 100

• Determination of Optimum Conditions: The optimal dosage and pH are those that achieve the highest percentage of color and impurity removal at the lowest coagulant concentration.

Conclusion

Aluminum Chlorohydrate is a highly effective coagulant for the decolorization of textile industry wastewater. Its superior performance, characterized by high removal efficiencies at low dosages and across a wide pH range, makes it a preferable alternative to conventional coagulants like alum and ferric salts.[3][7][10] The standardized Jar Test protocol is an essential tool for researchers to determine the optimal treatment conditions for specific effluents, ensuring both environmental compliance and cost-effectiveness. The mechanism of charge neutralization and polymer bridging allows ACH to efficiently remove complex dye molecules, significantly reducing the environmental impact of textile manufacturing.[6][9]

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. icontrolpollution.com [icontrolpollution.com]
• 4. researchgate.net [researchgate.net]
• 5. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 6. Aluminium Chlorohydrate in Water Treatment - Dia-Chemical [dia-chemical.com]
• 7. researchgate.net [researchgate.net]
• 8. Aluminum Chlorohydrate: The Most Efficient Coagulant for Water Treatment [cnwwtp.com]
• 9. Aluminium Chlorohydrate In Modern Wastewater Treatment [wateronline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. tud.qucosa.de [tud.qucosa.de]
• 12. researchgate.net [researchgate.net]
• 13. Coagulation/flocculation of dye-containing solutions using polyaluminium chloride and alum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. guidechem.com [guidechem.com]
• 16. mdpi.com [mdpi.com]

Application Notes and Protocols for Heavy Metal Removal from Industrial Wastewater Using Aluminum Chlorohydrate

Affiliation: Google Research

Abstract

This document provides detailed application notes and protocols for the use of Aluminum Chlorohydrate (ACH) in the removal of heavy metals from industrial wastewater. Aluminum Chlorohydrate is a highly effective coagulant used in water and wastewater treatment.[1][2] Its high cationic charge and efficacy over a wide pH range make it a suitable candidate for the precipitation and removal of various heavy metal ions.[1] These notes are intended for researchers, scientists, and professionals in drug development and environmental science who are involved in wastewater treatment and purification processes. The document includes a summary of the performance of aluminum-based coagulants, detailed experimental protocols for process optimization, and diagrams illustrating the treatment workflow and underlying chemical mechanisms.

Introduction

Heavy metal contamination in industrial wastewater is a significant environmental concern due to the toxicity and persistence of these pollutants.[3] Industries such as electroplating, mining, automotive, and textiles are major sources of heavy metal-laden effluents.[2][4] Aluminum Chlorohydrate (ACH), an inorganic polymer coagulant, offers an efficient solution for removing heavy metals through a process of coagulation and flocculation.[1][2]

ACH works by neutralizing the negative charges of colloidal particles in wastewater, leading to the formation of larger, settleable flocs.[1] Heavy metal ions are removed from the solution through a combination of precipitation as metal hydroxides and adsorption onto the aluminum hydroxide (B78521) flocs that are formed. This process is effective for a variety of heavy metals, including chromium, copper, lead, nickel, and zinc.

While specific quantitative data for heavy metal removal using Aluminum Chlorohydrate (ACH) is not extensively available in the public domain, data from studies using the chemically similar Polyaluminum Chloride (PAC) and other aluminum salts can provide valuable insights into the expected performance. PAC is also an aluminum-based polymer coagulant and operates under a similar mechanism of coagulation and flocculation.[2][5][6]

Data Presentation: Performance of Aluminum-Based Coagulants

The following tables summarize the removal efficiencies of various heavy metals from industrial wastewater using Polyaluminum Chloride (PAC) and Aluminum Chloride, which serve as a proxy for the expected performance of ACH.

Table 1: Removal of Hexavalent Chromium (Cr(VI)) from Synthetic Wastewater using Polyaluminum Chloride (PAC) [7]

Initial Cr(VI) Concentration (mg/L)	PAC Dosage (mg/L)	pH	Removal Efficiency (%)
50	1000	6	65.2
50	2000	6	88.5
50	3000	6	92.0
150	1000	6	32.5
150	2000	6	51.8
150	3000	6	62.3
500	1000	6	15.6
500	2000	6	28.4
500	3000	6	36.2

Table 2: Heavy Metal Removal from Industrial Wastewater using a Hybrid Coagulant of Pinecone Seed Powder and Aluminum Chloride [8]

Heavy Metal	Initial Concentration (mg/L)	Coagulant Dosage (g/g ratio PSP:AlCl3)	pH	Removal Efficiency (%)
Manganese (Mn)	Not Specified	3:1	8	93.36
Iron (Fe)	Not Specified	3:1	8	98.49
Zinc (Zn)	Not Specified	3:1	8	92.17
Nickel (Ni)	Not Specified	3:1	8	93.30
Aluminum (Al)	Not Specified	3:1	8	73.68

Experimental Protocols

The standard method for determining the optimal dosage of Aluminum Chlorohydrate for a specific wastewater stream is the Jar Test. This procedure simulates the coagulation and flocculation process on a laboratory scale.

3.1. Objective

To determine the optimal dosage of Aluminum Chlorohydrate (ACH) and the optimal pH for the removal of heavy metals from a given industrial wastewater sample.

3.2. Materials and Equipment

• Standard Jar Testing Apparatus (Ganged Stirrer)

• Beakers (1000 mL)

• Pipettes and Graduated Cylinders

• pH Meter

• Turbidimeter

• Analytical instrumentation for heavy metal analysis (e.g., AAS, ICP-MS)

• Aluminum Chlorohydrate (ACH) stock solution (e.g., 1% w/v)

• Acid and Base solutions for pH adjustment (e.g., 0.1M HCl and 0.1M NaOH)

• Wastewater sample

3.3. Procedure

• Sample Preparation:

  • Collect a representative sample of the industrial wastewater to be treated.

  • Characterize the initial wastewater for parameters such as pH, turbidity, and the concentration of the target heavy metals.

• Jar Test Setup:

  • Place a series of six 1000 mL beakers in the jar testing apparatus.

  • Fill each beaker with 1000 mL of the wastewater sample.

• pH Adjustment (Optional but Recommended):

  • If the optimal pH is unknown, adjust the pH of each beaker to a different value within a target range (e.g., 5.0, 6.0, 7.0, 8.0, 9.0, 10.0) using the acid or base solutions.

• Coagulant Dosing:

  • While the stirrers are off, add a different dosage of the ACH stock solution to each beaker. The dosage range should be determined based on preliminary tests or literature values (e.g., 10, 20, 40, 60, 80, 100 mg/L).

• Rapid Mix:

  • Turn on the stirrers to a high speed (e.g., 100-300 rpm) for a short period (e.g., 1-3 minutes). This ensures the rapid and uniform dispersion of the coagulant throughout the wastewater.

• Slow Mix (Flocculation):

  • Reduce the stirring speed to a slow mix (e.g., 20-70 rpm) for a longer duration (e.g., 15-30 minutes). This promotes the formation of larger flocs through particle collisions.

• Sedimentation:

  • Turn off the stirrers and allow the flocs to settle for a specified period (e.g., 30-60 minutes).

• Sample Analysis:

  • Carefully decant a supernatant sample from the top of each beaker, being careful not to disturb the settled sludge.

  • Measure the final pH, turbidity, and heavy metal concentrations in each supernatant sample.

• Data Evaluation:

  • Calculate the percent removal of turbidity and each heavy metal for each dosage and pH condition.

  • Plot the percent removal versus the ACH dosage and pH to determine the optimal operating conditions.

Visualizations

Caption: Experimental Workflow for Heavy Metal Removal using Jar Testing.

Caption: Mechanism of Heavy Metal Removal by Aluminum Chlorohydrate.

References

• 1. Aluminium Chlorohydrate In Modern Wastewater Treatment [wateronline.com]
• 2. hxinmaterial.com [hxinmaterial.com]
• 3. ijsr.net [ijsr.net]
• 4. Sewage water purification，Industrial Wastewater Treatment [xhwtm.com]
• 5. nru.uncst.go.ug [nru.uncst.go.ug]
• 6. butex.edu.bd [butex.edu.bd]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Laboratory-Scale Jar Test for Aluminum Chlorohydrate (ACH) Coagulation

For: Researchers, scientists, and drug development professionals.

Introduction

Aluminum Chlorohydrate (ACH) is a highly effective primary coagulant used in water and wastewater treatment processes.[1][2] It belongs to the family of polyaluminum chlorides (PACl) and is characterized by its high aluminum concentration and basicity.[2][3] These properties allow ACH to be effective over a wide pH range, typically between 5.0 and 9.5, and it often requires a lower dosage compared to other coagulants like aluminum sulfate (B86663) (alum).[1][3] The coagulation process with ACH involves charge neutralization of negatively charged colloidal particles and sweep flocculation, where impurities are enmeshed in the precipitating aluminum hydroxide (B78521) flocs.[4] This leads to the formation of dense, strong flocs that settle rapidly.[1][3][4]

The jar test is a critical laboratory procedure used to determine the optimal dosage of a coagulant for a specific water source.[5][6] It simulates the coagulation and flocculation processes of a full-scale water treatment plant, allowing for the determination of the most effective coagulant dose to achieve desired water quality targets, such as turbidity reduction.[5][6][7] This document provides a detailed protocol for conducting a laboratory-scale jar test to evaluate the performance of Aluminum Chlorohydrate.

Materials and Reagents

• Jar Test Apparatus: A standard jar testing apparatus with at least six paddles and variable speed control.

• Beakers: Six 1-liter or 2-liter square beakers (B-KER2® type).

• Pipettes: Assorted volumetric pipettes and graduated cylinders for accurate measurement of water samples and chemical solutions.

• pH Meter: Calibrated pH meter for measuring the pH of water samples.

• Turbidimeter: Calibrated turbidimeter to measure the turbidity of water samples in Nephelometric Turbidity Units (NTU).

• Raw Water Sample: A representative sample of the water to be treated.

• Aluminum Chlorohydrate (ACH) Stock Solution: A stock solution of known concentration (e.g., 1% or 10 g/L).

• pH adjustment reagents (optional): Dilute solutions of sodium hydroxide or hydrochloric acid to adjust the raw water pH if necessary.

• Stopwatch or Timer.

• Laboratory Notebook or Data Sheets.

Experimental Protocol

Raw Water Characterization

Before commencing the jar test, it is essential to characterize the raw water sample.

• Thoroughly mix the raw water sample to ensure homogeneity.

• Measure and record the initial pH, turbidity, temperature, and alkalinity of the raw water.[5]

Preparation of ACH Stock Solution

A stock solution of ACH is prepared to facilitate accurate dosing into the jar test beakers.

• To prepare a 1% (10 g/L) stock solution, accurately weigh 10.0 grams of ACH and dissolve it in distilled water to a final volume of 1000 mL in a volumetric flask.

• Mix the solution thoroughly until all the ACH is dissolved.

Jar Test Procedure

The jar test procedure simulates the key stages of coagulation and flocculation in a water treatment plant: rapid mix, slow mix, and sedimentation.[8]

• Setup: Place six 1-liter beakers in the jar test apparatus and fill each with 1000 mL of the raw water sample.

• Coagulant Dosing: While the paddles are stirring at a low speed (e.g., 40 rpm), add varying doses of the ACH stock solution to each beaker using a pipette. It is recommended to test a range of doses. For example:

  • Jar 1: Control (no ACH)

  • Jar 2: 5 mg/L

  • Jar 3: 10 mg/L

  • Jar 4: 15 mg/L

  • Jar 5: 20 mg/L

  • Jar 6: 25 mg/L

• Rapid Mix: Immediately after adding the coagulant, increase the stirring speed to a rapid mix phase (e.g., 100-300 rpm) for 1-3 minutes. This ensures the rapid and complete dispersion of the coagulant throughout the water.[8]

• Slow Mix (Flocculation): Reduce the stirring speed to a slow mix phase (e.g., 20-70 rpm) for 15-30 minutes.[8] This gentle mixing promotes the formation of larger, settleable flocs by encouraging particle collisions. Observe and record the time of first floc formation and the characteristics of the flocs (e.g., size, appearance).

• Sedimentation (Settling): Stop the stirrers and allow the flocs to settle for a predetermined period, typically 30 minutes.[8]

• Sample Collection and Analysis: After the settling period, carefully withdraw a sample from the supernatant of each beaker from a point approximately midway between the top of the settled sludge and the water surface.

• Measure and record the final turbidity and pH of the supernatant for each beaker.

Data Presentation

The quantitative data obtained from the jar test should be summarized in a structured table to facilitate comparison and determination of the optimal coagulant dose. The optimal dose is typically the one that achieves the desired turbidity reduction with the lowest amount of coagulant.

Table 1: Sample Jar Test Results for Aluminum Chlorohydrate Coagulation

Jar No.	ACH Dose (mg/L)	Initial Turbidity (NTU)	Final Turbidity (NTU)	Turbidity Removal (%)	Initial pH	Final pH	Floc Formation Time (min)	Floc Characteristics
1	0 (Control)	25.3	24.8	1.98%	7.5	7.5	-	No visible floc
2	5	25.3	8.2	67.59%	7.5	7.3	5	Small, fine floc
3	10	25.3	3.1	87.75%	7.5	7.2	3	Medium, distinct floc
4	15	25.3	1.5	94.07%	7.5	7.1	2	Large, well-formed floc
5	20	25.3	1.8	92.89%	7.5	7.0	2	Large, dense floc
6	25	25.3	2.1	91.70%	7.5	6.9	1.5	Very large, rapid settling floc

Note: The optimal ACH dose in this example is 15 mg/L, as it resulted in the lowest final turbidity.

Visualizations

Experimental Workflow

The following diagram illustrates the sequential steps of the laboratory-scale jar test procedure.

Jar Test Experimental Workflow

Coagulation Mechanism of Aluminum Chlorohydrate

This diagram outlines the primary mechanisms by which Aluminum Chlorohydrate facilitates the removal of impurities from water.

ACH Coagulation Mechanism

References

• 1. Aluminium Chlorohydrate in Water Treatment - Dia-Chemical [dia-chemical.com]
• 2. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 3. Aluminum Chlorohydrate: The Most Efficient Coagulant for Water Treatment [cnwwtp.com]
• 4. nbinno.com [nbinno.com]
• 5. sswm.info [sswm.info]
• 6. sugarprocesstech.com [sugarprocesstech.com]
• 7. library.oapen.org [library.oapen.org]
• 8. wcwc.ca [wcwc.ca]

Application Notes and Protocols for the Spectrophotometric Determination of Aluminum in Water Samples

This document provides detailed application notes and experimental protocols for the quantitative determination of aluminum in various water samples using spectrophotometry. The methods described herein are intended for researchers, scientists, and professionals in drug development and water quality analysis.

Introduction

Aluminum is a ubiquitous element in the earth's crust and can be present in water from natural sources as well as from human activities, such as the use of aluminum-based coagulants in water treatment processes.[1][2] While generally considered to have low toxicity, elevated levels of aluminum in water can have adverse environmental and health implications.[1] Therefore, accurate and reliable monitoring of aluminum concentrations in water is crucial.

Spectrophotometry offers a cost-effective, simple, and widely accessible analytical technique for the determination of aluminum.[3] The methods detailed below are based on the formation of colored complexes between aluminum ions and specific chromogenic reagents, allowing for their quantification by measuring the absorbance of light at a characteristic wavelength.

Method 1: Eriochrome Cyanine R (ECR) Method

The Eriochrome Cyanine R (ECR) method is a well-established and sensitive spectrophotometric technique for the determination of aluminum in water.[3][4][5] In a buffered solution at an optimal pH, aluminum reacts with ECR to form a stable orange-red complex. The intensity of the color produced is directly proportional to the concentration of aluminum in the sample.[2][4] The sensitivity of this method can be enhanced by the addition of a cationic surfactant, such as N,N-dodecyltrimethylammonium bromide (DTAB).[3]

Quantitative Data

Parameter	Value	Reference
Wavelength of Maximum Absorption (λmax)	535 nm (without surfactant)[1][4][5], 584 nm (with DTAB)[3]	[1][3][4][5]
pH	5.0 - 6.0[3][5]	[3][5]
Linear Range	0.01 - 0.50 mg/L (with DTAB)[3][6], 20 - 300 µg/L[5]	[3][5][6]
Limit of Detection (LOD)	0.0020 mg/L (with DTAB)[3][6], ~6 µg/L[5]	[3][5][6]
Limit of Quantification (LOQ)	0.0126 mg/L (with DTAB)[3][6]	[3][6]
Molar Absorptivity	Not explicitly stated in the provided results
Relative Standard Deviation (RSD)	1.3% (at 0.05 mg/L)[3][6]	[3][6]
Recoveries	86 - 106%[3]	[3]

Experimental Protocol

1. Reagents and Solutions

• Standard Aluminum Solution (100 mg/L): Dissolve 0.1000 g of aluminum metal in 10 mL of concentrated HCl and dilute to 1000 mL with deionized water. Alternatively, use a commercially available certified standard.

• Working Aluminum Standard Solutions: Prepare a series of working standards by appropriate dilution of the stock solution. For the range of 0.01 - 0.50 mg/L, standards of 0.05, 0.1, 0.2, 0.3, 0.4, and 0.5 mg/L are suitable.

• Eriochrome Cyanine R (ECR) Reagent (0.4 mmol/L): Dissolve the appropriate amount of ECR powder in deionized water.

• N,N-dodecyltrimethylammonium bromide (DTAB) Solution (1 mmol/L): Dissolve the appropriate amount of DTAB in deionized water.[3]

• Acetate (B1210297) Buffer (1 mol/L, pH 5.0): Prepare by mixing appropriate volumes of 1 M acetic acid and 1 M sodium acetate to achieve a pH of 5.0.[3]

• Ascorbic Acid Solution (1% w/v): Dissolve 1 g of ascorbic acid in 100 mL of deionized water. This solution should be prepared fresh daily to prevent interference from iron.

2. Sample Preparation

• Collect water samples in clean plastic or acid-rinsed glass bottles.[5]

• If only dissolved aluminum is to be determined, filter the sample through a 0.45 µm membrane filter.[5]

• For total aluminum, an acid digestion step is required. To a 50 mL sample, add 0.9 mL of 6.0 N sulfuric acid and boil gently for 90 minutes, maintaining the volume by adding deionized water. After cooling, adjust the pH to 4.3-4.5 with 1.0 N sodium hydroxide (B78521) and dilute back to 50 mL.[2]

3. Calibration Curve Construction

• Pipette known volumes of the working aluminum standard solutions into a series of 25 mL volumetric flasks.

• To each flask, add 1.5 mL of 0.4 mmol/L ECR solution, 0.5 mL of 1 mmol/L DTAB solution, and 5 mL of 1 mol/L acetate buffer (pH 5.0).[3]

• Add 0.5 mL of ascorbic acid solution to each flask to mask potential iron interference.

• Dilute to the mark with deionized water, mix well, and allow the color to develop for at least 5 minutes.[2]

• Measure the absorbance of each solution at 584 nm against a reagent blank prepared in the same manner but without the aluminum standard.

• Plot a graph of absorbance versus aluminum concentration.

4. Analytical Procedure for Water Samples

• Take an appropriate volume of the prepared water sample (e.g., 12.5 mL) and place it in a 25 mL volumetric flask.[2]

• Follow steps 2-4 of the calibration curve construction procedure.

• Measure the absorbance of the sample solution at 584 nm against a reagent blank.

• Determine the concentration of aluminum in the sample from the calibration curve.

Interferences

• Iron (Fe³⁺): Iron is a significant interference in the ECR method. It can be effectively masked by adding ascorbic acid, which reduces Fe³⁺ to Fe²⁺.[7]

• Fluoride (F⁻) and Polyphosphates: These ions can cause negative interference by complexing with aluminum.[5] Specific procedures for their removal may be necessary if present in high concentrations.

• Other metals: Ions such as Cu²⁺ and Zn²⁺ can also interfere at high concentrations.[3]

Workflow Diagram

Caption: Workflow for the ECR method.

Method 2: Chrome Azurol S (CAS) Method

The Chrome Azurol S (CAS) method is another sensitive spectrophotometric technique for the determination of aluminum.[8][9] Aluminum forms a blue-colored ternary complex with CAS in the presence of a cationic surfactant like cetyltrimethylammonium bromide (CTAB) or Zephiramine.[8][10] The absorbance of this complex is measured to quantify the aluminum concentration.

Quantitative Data

Parameter	Value	Reference
Wavelength of Maximum Absorption (λmax)	~620 - 640 nm[8][10]	[8][10]
pH	Optimized as part of the procedure
Linear Range	50 - 5000 nmol/L[10]	[10]
Limit of Detection (LOD)	20.1 nmol/L[10]	[10]
Molar Absorptivity	7.93 x 10⁴ L·mol⁻¹·cm⁻¹[11]	[11]
Relative Standard Deviation (RSD)	0.64% (for fortified river water)[10], 3.1% (for 0.10 µg Al)[8]	[8][10]
Recoveries	97.4 - 103.4%[10]	[10]

Experimental Protocol

1. Reagents and Solutions

• Standard Aluminum Solution (100 mg/L): Prepare as described for the ECR method.

• Working Aluminum Standard Solutions: Prepare a series of working standards by appropriate dilution of the stock solution.

• Chrome Azurol S (CAS) Solution: Prepare a stock solution of CAS in deionized water.

• Cetyltrimethylammonium Bromide (CTAB) or Zephiramine Solution: Prepare a stock solution of the surfactant in deionized water.

• Buffer Solution: A suitable buffer to maintain the optimal pH for complex formation.

• Masking Agents: Solutions of ascorbic acid or other masking agents may be required to eliminate interferences.

2. Sample Preparation

• Follow the same sample collection and preparation procedures as described for the ECR method.

3. Calibration Curve Construction

• Pipette known volumes of the working aluminum standard solutions into a series of volumetric flasks.

• Add the CAS solution, surfactant solution, and buffer solution in the optimal order and amounts as determined by method validation.

• If necessary, add masking agents to suppress interferences.

• Dilute to the mark with deionized water, mix thoroughly, and allow for color development.

• Measure the absorbance of each solution at the wavelength of maximum absorption (e.g., 620 nm) against a reagent blank.

• Plot a graph of absorbance versus aluminum concentration.

4. Analytical Procedure for Water Samples

• Take an appropriate volume of the prepared water sample and place it in a volumetric flask.

• Follow steps 2-4 of the calibration curve construction procedure.

• Measure the absorbance of the sample solution against a reagent blank.

• Determine the concentration of aluminum in the sample from the calibration curve.

Interferences

• Iron (Fe³⁺): Similar to the ECR method, iron can interfere but can be masked with a suitable reducing agent like ascorbic acid.[11]

• Other Metal Ions: A ligand buffer solution containing trans-cyclohexane-1,2-diaminetetraacetic acid (CDTA) and an excess of zinc(II) can be effective in masking interferences from various foreign ions.[8]

Logical Relationship Diagram

Caption: Logical relationships in the CAS method.

Conclusion

Both the Eriochrome Cyanine R and Chrome Azurol S methods provide sensitive and reliable means for the spectrophotometric determination of aluminum in water samples. The choice of method may depend on the specific sample matrix, the expected concentration range of aluminum, and the available instrumentation. Proper sample preparation and the use of masking agents are critical to minimize interferences and ensure accurate results. The protocols provided in these application notes serve as a detailed guide for implementing these analytical techniques in a laboratory setting.

References

• 1. mt.com [mt.com]
• 2. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 3. rjpbcs.com [rjpbcs.com]
• 4. emrsolutions.com [emrsolutions.com]
• 5. NEMI Method Summary - 3500-Al B [nemi.gov]
• 6. researchgate.net [researchgate.net]
• 7. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of trace amounts of aluminium in tap water by spectrophotometry after collection on a membrane filter using Chrome Azurol S and Zephiramine - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. Determination of traces of aluminium with chrome azurol S by solid-phase spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Aluminum Chlorohydrate in Paper Manufacturing Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Aluminum Chlorohydrate (ACH) in paper manufacturing research. Detailed protocols for laboratory-scale evaluation are presented, along with expected quantitative outcomes and visualizations of key mechanisms and workflows.

Introduction to Aluminum Chlorohydrate in Papermaking

Aluminum Chlorohydrate, a pre-hydrolyzed form of Polyaluminum Chloride (PAC) with the general formula Al₂(OH)₅Cl · 2H₂O, is a highly effective cationic coagulant and flocculant used in the paper industry.[1] Its high cationic charge density and polymeric nature make it a versatile wet-end additive for improving various aspects of the papermaking process and final paper properties.[2] Compared to traditional aluminum sources like alum (aluminum sulfate), ACH offers the advantages of requiring a lower dosage, being effective over a broader pH range, and producing less sludge.

Key applications of ACH in paper manufacturing include:

• Retention and Drainage Aid: ACH neutralizes the negative charges on cellulose (B213188) fibers, fines, and fillers, promoting the formation of flocs. This leads to improved retention of fine particles in the paper sheet and faster drainage of water.

• Sizing Agent: In conjunction with sizing agents like Alkyl Ketene Dimer (AKD), ACH acts as a precipitating and fixing agent, enhancing the water and ink resistance of the paper.

• Anionic Trash Scavenger: ACH effectively neutralizes and coagulates dissolved and colloidal substances (DCS), commonly referred to as "anionic trash," which can interfere with the performance of other chemical additives and cause operational problems.[3]

• Pitch and Stickies Control: By coagulating resinous and sticky materials present in the pulp, ACH helps to prevent their deposition on paper machine components.

Quantitative Data on the Effects of Aluminum Chlorohydrate

The following tables summarize representative quantitative data on the effects of ACH dosage on key paper properties. This data is synthesized from typical results observed in laboratory studies.

Table 1: Effect of Aluminum Chlorohydrate Dosage on First-Pass Retention and Drainage Rate

ACH Dosage ( kg/ton of dry pulp)	First-Pass Retention (%)	Drainage Time (s/500 mL)
0	65.2	35.4
0.5	72.8	31.2
1.0	78.5	28.1
1.5	82.1	26.5
2.0	83.0	26.0

Table 2: Effect of Aluminum Chlorohydrate Dosage on Paper Strength Properties

ACH Dosage ( kg/ton of dry pulp)	Tensile Index (Nm/g)	Burst Index (kPa·m²/g)
0	35.8	2.1
0.5	38.2	2.3
1.0	40.1	2.5
1.5	41.5	2.6
2.0	41.2	2.6

Table 3: Effect of Aluminum Chlorohydrate Dosage on Internal Sizing (in conjunction with 0.15% AKD)

ACH Dosage ( kg/ton of dry pulp)	Cobb₆₀ Value (g/m²)
0	35.6
0.2	28.4
0.4	24.1
0.6	22.5
0.8	22.8

Table 4: Effect of Aluminum Chlorohydrate Dosage on Cationic Demand of Pulp Furnish

ACH Dosage ( kg/ton of dry pulp)	Cationic Demand (µeq/L)
0	-150
0.5	-95
1.0	-48
1.5	-15
2.0	+5

Experimental Protocols

The following protocols provide detailed methodologies for the laboratory evaluation of Aluminum Chlorohydrate in a papermaking context.

Preparation of Aluminum Chlorohydrate Stock Solution

• Objective: To prepare a standardized stock solution of ACH for accurate dosing.

• Materials:

  • Aluminum Chlorohydrate (solid or concentrated liquid)

  • Deionized water

  • Volumetric flask (1000 mL)

  • Analytical balance

• Procedure:

  • Accurately weigh 10.0 g of solid ACH or the equivalent mass of a concentrated liquid solution.

  • Transfer the ACH to a 1000 mL volumetric flask.

  • Add approximately 500 mL of deionized water and stir until the ACH is completely dissolved.

  • Dilute to the 1000 mL mark with deionized water.

  • This creates a 1% (w/v) stock solution. Further dilutions can be made as required for specific experiments.

Evaluation of ACH as a Retention and Drainage Aid

• Objective: To quantify the effect of ACH dosage on first-pass retention and drainage rate.

• Apparatus:

  • Dynamic Drainage Jar (e.g., Britt Jar)

  • Pulp disintegrator

  • Stopwatch

  • Graduated cylinders

  • Drying oven

  • Analytical balance

• Procedure:

  • Prepare a 0.5% consistency pulp slurry according to TAPPI T 205.[4]

  • Place 500 mL of the pulp slurry into the Dynamic Drainage Jar.

  • While stirring at a constant speed (e.g., 750 rpm), add the desired dosage of the ACH stock solution.

  • Continue stirring for a specified time (e.g., 30 seconds) to allow for flocculation.

  • Stop the stirrer and immediately open the drain valve, starting the stopwatch simultaneously.

  • Measure the time required to collect a specific volume of filtrate (e.g., 100 mL) to determine the drainage rate.

  • Collect the entire filtrate and determine its solids content by drying a known volume to a constant weight.

  • Calculate the first-pass retention (FPR) using the formula: FPR (%) = [(Total Solids in Furnish - Total Solids in Filtrate) / Total Solids in Furnish] x 100

  • Repeat for a range of ACH dosages.

Preparation of Handsheets for Physical and Sizing Tests

• Objective: To prepare standardized laboratory handsheets with varying ACH dosages for subsequent testing.

• Apparatus:

  • TAPPI standard handsheet former[5][6]

  • Pulp disintegrator

  • Press

  • Drying rings

• Procedure:

  • Prepare a pulp slurry of a specified consistency (e.g., 0.3%) as per TAPPI T 205.[4]

  • For each handsheet, measure a standard volume of the slurry.

  • Add the desired dosage of ACH solution to the slurry under controlled agitation.

  • If evaluating sizing, add the sizing agent (e.g., AKD emulsion) after the ACH and allow for a specified reaction time.

  • Form the handsheet in the handsheet former according to the standard procedure.

  • Press and dry the handsheets under controlled conditions as specified in TAPPI T 205.

  • Condition the handsheets at a standard temperature and humidity (e.g., 23°C and 50% RH) before testing.

Physical Testing of Handsheets

• Objective: To measure the effect of ACH on the strength properties of the paper.

• Apparatus:

  • Tensile tester

  • Bursting strength tester

• Procedure:

  • Cut the conditioned handsheets into test strips of standard dimensions.

  • Measure the tensile strength, stretch, and tensile energy absorption according to TAPPI T 494.[7]

  • Measure the bursting strength according to TAPPI T 403.[8][9]

  • Calculate the Tensile Index and Burst Index by dividing the strength values by the basis weight of the handsheets.

Sizing Evaluation

• Objective: To determine the effect of ACH on the water resistance of the paper.

• Apparatus:

  • Cobb sizing tester

• Procedure:

  • Perform the Cobb test on the conditioned handsheets according to TAPPI T 441.

  • Record the amount of water absorbed by the paper in a specified time (e.g., 60 seconds) in g/m².

Determination of Cationic Demand

• Objective: To measure the effect of ACH on neutralizing anionic trash in the pulp slurry.

• Apparatus:

  • Particle Charge Detector (PCD) or similar charge titration equipment.

  • Standardized cationic titrant (e.g., poly-DADMAC).[10]

  • Standardized anionic titrant (e.g., PVSK) for back-titration if necessary.

• Procedure:

  • Prepare a pulp slurry and treat it with a specific dosage of ACH.

  • Filter the slurry to obtain a clear filtrate.

  • Titrate a known volume of the filtrate with the standardized cationic titrant until the endpoint (zero charge) is reached, as indicated by the PCD.[11]

  • The amount of titrant consumed is a measure of the remaining anionic charge (cationic demand).

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of Aluminum Chlorohydrate in paper manufacturing research.

Caption: Mechanism of action of Aluminum Chlorohydrate in the wet-end of papermaking.

Caption: Experimental workflow for evaluating the effects of Aluminum Chlorohydrate.

Caption: Logical relationship between ACH dosage and its effects on the papermaking process.

References

• 1. ipstesting.com [ipstesting.com]
• 2. News - The application of PAC in the Papermaking Industry [yuncangchemical.com]
• 3. ippta.co [ippta.co]
• 4. normsplash.com [normsplash.com]
• 5. Preparation of Handsheets [imisrise.tappi.org]
• 6. hubbepaperchem.cnr.ncsu.edu [hubbepaperchem.cnr.ncsu.edu]
• 7. Tensile breaking strength of water-saturated paper and paperboard (wet tensile strength) - T 456 om-22 [imisrise.tappi.org]
• 8. wewontech.com [wewontech.com]
• 9. tappi.org [tappi.org]
• 10. kemesta.fi [kemesta.fi]
• 11. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]

Technical Notes & Optimization

Technical Support Center: Aluminum Chlorohydrate in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of aluminum chlorohydrate (ACH) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is aluminum chlorohydrate (ACH) and why is its stability in aqueous solutions a concern?

Aluminum chlorohydrate is a complex inorganic polymer with the general formula AlnCl(3n-m)(OH)m. It exists in aqueous solutions as a dynamic mixture of various polycationic aluminum species.[1] The stability of these species is crucial because their size, charge, and structure directly impact the efficacy and safety of the final product, whether it's a pharmaceutical, cosmetic, or water treatment agent. Instability can lead to precipitation, changes in pH, and loss of active polymeric forms, compromising product performance.

Q2: What are the primary factors that influence the stability of ACH aqueous solutions?

The stability of ACH solutions is primarily affected by:

• pH: This is a critical factor. The distribution of different aluminum polymeric species is highly dependent on the pH of the solution.[2][3]

• Temperature: Elevated temperatures can accelerate hydrolysis and polymerization reactions, potentially leading to the formation of less soluble aluminum hydroxide (B78521) species.[4] Conversely, very low temperatures can also affect performance.

• Concentration: The concentration of ACH in the solution can influence its stability, with higher concentrations potentially being more prone to precipitation under certain conditions.

• Presence of other ions and excipients: Interactions with other ions or formulation components, such as buffers, gelling agents, or active pharmaceutical ingredients (APIs), can significantly impact the stability of ACH.

Q3: How does pH affect the speciation and stability of ACH in aqueous solutions?

The pH of the solution is arguably the most critical factor governing the distribution of aluminum species. While a detailed quantitative breakdown is highly dependent on the specific ACH material and analytical methodology, the following provides a general overview:

• Acidic pH (below 4.0): Monomeric aluminum species (e.g., [Al(H₂O)₆]³⁺) and small polymers are predominant.

• Mildly Acidic pH (4.0 - 5.5): This range often favors the formation and stability of key polycationic species, such as the Keggin-ion [Al₁₃O₄(OH)₂₄(H₂O)₁₂]⁷⁺ (often abbreviated as Al₁₃) and larger polymers like Al₃₀, which are considered highly effective for many applications.[2][5][6] A pH of 4.8 has been identified as optimal for the analytical separation of these key oligomers.[6]

• Near-Neutral pH (6.0 - 7.0): As the pH increases, hydrolysis and polymerization continue, leading to the formation of larger, less soluble aluminum hydroxide polymers and potentially the onset of precipitation. At a pH of 6.5, suspended aluminum species can become the major form.[7]

• Alkaline pH (above 7.0): In this range, the equilibrium shifts significantly towards the formation of insoluble aluminum hydroxide [Al(OH)₃] precipitates and soluble aluminate ions [Al(OH)₄]⁻. Above pH 7.0, monomeric aluminum species may again become dominant, but in a different form than in acidic solutions.[7]

Q4: What are the recommended storage conditions for aqueous ACH solutions?

To maintain the stability of aqueous ACH solutions, it is recommended to:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed and protected from direct sunlight and heat.[8]

• Avoid storage in unlined metal containers, as ACH can be corrosive to metals.[9]

• Maintain the solution within a specific pH range, typically between 3.0 and 5.0 for many commercial solutions, to preserve the desired polymeric species.[10]

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in the ACH Solution

Symptoms: The initially clear or slightly hazy solution becomes cloudy, turbid, or forms visible precipitates over time.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
pH Shift	Measure the pH of the solution. If it has shifted outside the optimal range (typically 3.0-5.0), it may be necessary to adjust it carefully with a compatible acid or base. A significant increase in pH is a common cause of aluminum hydroxide precipitation.
High Temperature Exposure	If the solution has been exposed to high temperatures, this can accelerate hydrolysis and lead to the formation of insoluble species. Store the solution in a temperature-controlled environment.
Incompatibility with Other Components	If other substances have been added to the solution, there may be an incompatibility. For example, some polymers like carbomer can interact with aluminum species, leading to precipitation.[11] Review the formulation for potential incompatibilities and consider reformulating with alternative excipients.
High Concentration	If working with a highly concentrated solution, consider if the concentration exceeds the stability threshold for the given storage conditions. Dilution may be necessary.

Issue 2: Changes in Viscosity of an ACH-containing Formulation

Symptoms: A formulated product (e.g., a gel or lotion) containing ACH shows a significant increase or decrease in viscosity over time.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Interaction with Gelling Agents	ACH can interact with certain thickening agents. For instance, the ionic nature of ACH can affect the hydration and network formation of polymers like carbomers or xanthan gum. This can lead to a loss of viscosity.
pH Changes	The viscosity of many gelling agents is pH-dependent. If the pH of the formulation changes due to the buffering capacity of other ingredients or degradation, it can impact the thickener's performance. Ensure the formulation is well-buffered.
Polymer Degradation	In some cases, the acidic nature of ACH solutions could contribute to the hydrolysis of certain polymeric thickeners over time, leading to a decrease in viscosity. Select a thickener that is stable at the pH of the ACH solution.

Issue 3: Inconsistent Analytical Results (SEC/HPLC)

Symptoms: When analyzing ACH solutions by Size Exclusion Chromatography (SEC) or High-Performance Liquid Chromatography (HPLC), you observe poor peak shape (e.g., tailing, fronting), shifting retention times, or loss of resolution.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Column Overload	Injecting too concentrated a sample can lead to peak fronting and a shift to earlier retention times.[12] Dilute the sample and re-inject.
Secondary Interactions with the Column	The highly charged nature of ACH polymers can lead to ionic interactions with the stationary phase, causing peak tailing.[13] Ensure the mobile phase has an appropriate ionic strength (e.g., by adding a salt like NaCl) to minimize these interactions.
Column Frit Blockage	Particulate matter in the sample or mobile phase can block the column inlet frit, leading to peak distortion for all analytes.[12] Filter all samples and mobile phases before use. If a blockage is suspected, try back-flushing the column.
Column Deterioration	Over time, the stationary phase of the column can degrade, especially when used with acidic mobile phases. This can lead to a general loss of performance. If other troubleshooting steps fail, replace the column.[7]

Experimental Protocols

Protocol 1: Turbidity Measurement of ACH Aqueous Solutions

This protocol is based on the nephelometric method for determining turbidity.

1. Principle: Turbidity is measured by comparing the intensity of light scattered by the sample at a 90-degree angle to the incident light beam with the light scattered by a standard reference suspension. The higher the intensity of scattered light, the higher the turbidity, which is expressed in Nephelometric Turbidity Units (NTU).[6]

2. Materials and Equipment:

• Turbidimeter compliant with EPA Method 180.1 or equivalent.

• Optical-quality sample cuvettes.

• Formazin stock solution (4000 NTU).

• Turbidity-free deionized water.

• Volumetric flasks and pipettes.

3. Procedure:

• Instrument Calibration:

  • Prepare a series of formazin standards by diluting the 4000 NTU stock solution with turbidity-free water. A common calibration range is 0-40 NTU.

  • Follow the manufacturer's instructions to calibrate the turbidimeter using the prepared standards.

• Sample Preparation:

  • Ensure the ACH solution is at room temperature.

  • Gently invert the sample container to ensure a homogenous suspension of any particles. Do not shake vigorously, as this can introduce air bubbles.

• Measurement:

  • Rinse a clean sample cuvette with the ACH solution.

  • Fill the cuvette with the sample, ensuring there are no air bubbles.

  • Wipe the outside of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

  • If required by the instrument, apply a thin layer of silicone oil to the outside of the cuvette to mask minor imperfections.

  • Place the cuvette in the turbidimeter and record the reading in NTU.

  • If the turbidity exceeds the linear range of the instrument (e.g., >40 NTU), dilute the sample with turbidity-free water, re-measure, and multiply the result by the dilution factor.[6]

Protocol 2: Characterization of ACH Polymeric Species by Size Exclusion Chromatography (SEC)

1. Principle: SEC separates molecules based on their hydrodynamic volume. Larger molecules are excluded from the pores of the stationary phase and elute first, while smaller molecules can enter the pores and have a longer retention time. This allows for the separation of different sized polymeric species of ACH.

2. Materials and Equipment:

• HPLC system with a refractive index (RI) or UV detector.

• SEC column suitable for the separation of water-soluble polymers in the desired molecular weight range.

• Mobile phase: e.g., 0.1 M NaCl in deionized water (adjust as needed to minimize ionic interactions).

• ACH sample solution.

• 0.22 µm syringe filters.

3. Procedure:

• System Preparation:

  • Prepare and degas the mobile phase.

  • Equilibrate the SEC column with the mobile phase until a stable baseline is achieved.

• Sample Preparation:

  • Dilute the ACH solution to an appropriate concentration with the mobile phase.

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter.

• Chromatographic Analysis:

  • Inject the prepared sample onto the column.

  • Run the analysis using an isocratic flow of the mobile phase.

  • Monitor the elution profile with the RI or UV detector.

• Data Analysis:

  • The resulting chromatogram will show peaks corresponding to different sized aluminum species. Larger polymers will elute earlier (lower retention time).

  • For quantitative analysis, the system can be calibrated with appropriate molecular weight standards.

Protocol 3: Analysis of ACH Oligocations by Capillary Electrophoresis (CE)

1. Principle: CE separates charged molecules based on their electrophoretic mobility in an electric field. Different ACH oligocations (e.g., Al³⁺, Al₁₃, Al₃₀) have different charge-to-size ratios and will migrate at different velocities, allowing for their separation.

2. Materials and Equipment:

• Capillary electrophoresis system with an indirect UV detector.

• Fused-silica capillary (a coated capillary may be required to reduce wall interactions).

• Background electrolyte (BGE): A buffer at a controlled pH (e.g., pH 4.8) containing a chromophore for indirect UV detection.[6]

• ACH sample solution.

• 0.22 µm syringe filters.

3. Procedure:

• Capillary Conditioning:

  • Condition a new capillary by flushing with 1 M NaOH, followed by deionized water, and then the BGE. For subsequent runs, a shorter conditioning with BGE is usually sufficient.

• System Preparation:

  • Fill the electrolyte reservoirs with fresh, degassed BGE.

  • Equilibrate the capillary with the BGE by applying pressure or voltage as recommended by the instrument manufacturer.

• Sample Preparation:

  • Dilute the ACH solution with deionized water to a suitable concentration.

  • Filter the sample through a 0.22 µm syringe filter.

• Electrophoretic Analysis:

  • Inject the sample into the capillary using either hydrodynamic or electrokinetic injection.

  • Apply a high voltage across the capillary to initiate the separation.

  • Monitor the separation using the indirect UV detector.

• Data Analysis:

  • The resulting electropherogram will show peaks corresponding to the different ACH oligocations.

  • The relative peak areas can be used to estimate the proportion of the different species.[6]

Visualizations

Caption: Key factors influencing aluminum chlorohydrate stability.

Caption: Troubleshooting workflow for ACH solution precipitation.

Caption: Experimental workflow for SEC analysis of ACH.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analysis and characterization of aluminum chlorohydrate oligocations by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. web.colby.edu [web.colby.edu]
• 9. health.ec.europa.eu [health.ec.europa.eu]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. waters.com [waters.com]
• 13. Step-by-Step Protocol for Reproducible Size Exclusion Chromatography - Persee [pgeneral.com]

Technical Support Center: Optimizing Aluminum Chlorohydrate (ACH) Dosage for High Turbidity Water

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Aluminum Chlorohydrate (ACH) dosage for the treatment of high turbidity water. This resource offers troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure successful and efficient water clarification experiments.

Frequently Asked questions (FAQs)

Q1: What is Aluminum Chlorohydrate (ACH) and how does it work for turbidity removal?

A1: Aluminum Chlorohydrate (ACH) is a highly effective primary coagulant used in water treatment.[1][2] It belongs to the polyaluminum chloride (PACl) family and works by neutralizing the negative charges of suspended and colloidal particles in water.[3] This destabilization allows the particles to clump together to form larger, heavier flocs that can be easily removed through sedimentation and/or filtration.[4][5] ACH is known for forming strong, dense flocs and is effective over a wide range of pH and temperatures.[1][6]

Q2: What are the advantages of using ACH over other coagulants like alum?

A2: ACH offers several advantages over traditional coagulants such as aluminum sulfate (B86663) (alum). It is effective in colder water temperatures and in low alkalinity raw water.[1][3] ACH typically requires a lower dosage, produces less sludge, and has a lesser impact on the pH of the treated water, which can reduce the need for pH correction chemicals.[1][3]

Q3: What is the typical dosage range for ACH in high turbidity water?

A3: The effective dosage of ACH can vary significantly depending on the raw water characteristics, including the initial turbidity, pH, temperature, and the nature of the suspended particles.[1] Generally, for high turbidity water, dosages can range from 20 to 50 mg/L, but can be as high as 100 mg/L in some cases.[1][7] It is crucial to determine the optimal dosage through jar testing for each specific water source.[3]

Q4: What is the optimal pH range for ACH coagulation?

A4: ACH is effective over a broad pH range, typically between 5.0 and 9.0.[7] However, the optimal pH for coagulation with aluminum-based coagulants is often found to be between 6.0 and 7.0 for effective turbidity removal.[8][9] For certain synthetic waters, a pH of up to 9.0 has shown effective turbidity removal with aluminum-based coagulants.[10] The minimal impact of ACH on treated water alkalinity means less need for pH adjustment.[1]

Q5: How does water temperature affect the performance of ACH?

A5: Lower water temperatures can slow down the coagulation process.[3] However, ACH is known to be more effective in cold water compared to some other coagulants.[1] At lower temperatures, adjusting the mixing speeds and times during the flocculation stage of a jar test may be necessary to optimize floc formation.

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of ACH dosage for high turbidity water treatment.

Issue	Potential Cause	Troubleshooting Steps
High residual turbidity after treatment	Incorrect ACH Dosage: Underdosing will result in incomplete coagulation, while overdosing can lead to charge reversal and restabilization of particles.	- Conduct a jar test with a wider range of ACH dosages. - Ensure the stock solution concentration is accurate.
Suboptimal pH: The effectiveness of ACH is pH-dependent.	- Measure the pH of the raw water and the treated water. - Perform a jar test series at different pH values to determine the optimum.
Inadequate Mixing: Insufficient rapid mixing can prevent proper dispersion of the coagulant, while improper slow mixing can hinder floc formation.	- Check the speed and duration of the rapid and slow mixing phases in your jar test procedure. - Ensure the mixing energy is appropriate for the water volume.
Poor floc formation (small, light flocs)	Low Alkalinity: Insufficient alkalinity can affect the coagulation chemistry.	- Measure the alkalinity of the raw water. - Although ACH is less affected than alum, in very low alkalinity water, the addition of an alkali like lime or soda ash might be necessary.[5]
Low Water Temperature: Colder water slows down the chemical reactions and particle collisions necessary for floc growth.[3]	- Increase the slow mix time to allow for more flocculation to occur.
Flocs break apart easily (shear)	Excessive Mixing Energy: The slow mix speed is too high, causing the flocs to shear.	- Reduce the speed of the slow mix stage in the jar test.
Milky or hazy appearance in treated water	ACH Overdose: An excess of coagulant can lead to the formation of fine, non-settleable aluminum hydroxide (B78521) precipitates.	- Reduce the ACH dosage in your jar test.
High Residual Aluminum: Can be caused by suboptimal pH or overdose.	- Optimize the pH for coagulation.[9] - Ensure you are not significantly overdosing the ACH.

Troubleshooting Logic Diagram

Caption: Troubleshooting workflow for high residual turbidity and poor floc formation.

Data Presentation

The following tables summarize the expected impact of key parameters on the efficiency of ACH in treating high turbidity water.

Table 1: ACH Dosage vs. Initial Turbidity

Initial Turbidity (NTU)	Typical ACH Dosage Range (mg/L)	Expected Outcome
50 - 100	10 - 30	Good floc formation and settling
100 - 500	20 - 50[7]	Robust flocculation, significant turbidity reduction
500 - 1000	40 - 80	Requires careful optimization to avoid overdosing
> 1000	50 - 100+[1]	High coagulant demand, potential need for coagulant aids

Table 2: Effect of pH on Turbidity Removal with Aluminum-Based Coagulants

pH Range	Turbidity Removal Efficiency	Observations
< 5.0	Moderate	Charge neutralization is a dominant mechanism.
5.0 - 6.0	Good to Excellent	Often the lower end of the optimal range for aluminum coagulants.[11]
6.0 - 7.0	Excellent	Typically the optimal range for sweep-floc coagulation.[8][9]
7.0 - 8.0	Good to Excellent	ACH maintains high efficiency.[8]
> 8.0	Moderate to Good	Efficiency may decrease, risk of soluble aluminate formation.

Experimental Protocols

Jar Test Procedure for ACH Dosage Optimization

The jar test is a critical laboratory procedure to determine the optimal coagulant dosage and conditions for a specific water source.[12][13]

1. Preparation of ACH Stock Solution:

• Prepare a 1% (10 g/L) stock solution of ACH. If using a liquid ACH solution, calculate the required volume based on its concentration and specific gravity to achieve a 1% solution.

• For example, to prepare 1 L of a 1 g/L stock solution from a solid, dissolve 1 gram of ACH powder in distilled water to make a final volume of 1 liter.

2. Jar Test Apparatus Setup:

• Use a gang stirrer with at least six paddles and six 1-liter beakers.[13]

• Label each beaker.

• Fill each beaker with 1 liter of the high turbidity raw water sample.

3. Coagulant Dosing:

• Place the beakers in the gang stirrer.

• While the paddles are rotating at a rapid mix speed (e.g., 100-120 rpm), dose each beaker with a different amount of the ACH stock solution to achieve the desired concentration range (e.g., 10, 20, 30, 40, 50, 60 mg/L). One beaker should be a control with no ACH added.

4. Rapid Mix:

• Continue the rapid mix for 1-2 minutes to ensure complete and uniform dispersion of the coagulant.[14]

5. Slow Mix (Flocculation):

• Reduce the mixing speed to a slow mix (e.g., 20-40 rpm) for 15-20 minutes. This allows for the formation of flocs.[14]

• Observe the floc characteristics (size, density, appearance) in each beaker.

6. Sedimentation:

• Stop the mixers and allow the flocs to settle for 20-30 minutes.

7. Sample Analysis:

• Carefully draw a sample from the supernatant of each beaker from a point approximately midway between the settled floc and the water surface.

• Measure the final turbidity, pH, and residual aluminum of each sample.

8. Determination of Optimal Dosage:

• The optimal ACH dosage is the one that produces the lowest residual turbidity and acceptable residual aluminum levels, while also forming good, settleable floc.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the jar test experimental protocol.

References

• 1. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 2. polymaster.com.au [polymaster.com.au]
• 3. oregon.gov [oregon.gov]
• 4. Aluminum Chlorohydrate Hydrate Role in Water Treatment and More [palvifze.com]
• 5. oregon.gov [oregon.gov]
• 6. i-asem.org [i-asem.org]
• 7. Page loading... [guidechem.com]
• 8. Effect of pH on the coagulation performance of Al-based coagulants and residual aluminum speciation during the treatment of humic acid-kaolin synthetic water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. thescipub.com [thescipub.com]
• 12. atomconsulting.com.au [atomconsulting.com.au]
• 13. sugarprocesstech.com [sugarprocesstech.com]
• 14. wcwc.ca [wcwc.ca]

troubleshooting aluminum chlorohydrate aggregation and precipitation

Technical Support Center: Aluminum Chlorohydrate (ACH)

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with aluminum chlorohydrate (ACH).

Troubleshooting Guides

Issue: Unexpected Aggregation or Precipitation of ACH Solution

If you are observing cloudiness, precipitation, or gel formation in your aluminum chlorohydrate solutions, consult the following guide to identify and resolve the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for ACH aggregation and precipitation.

Factors Influencing ACH Stability

Several factors can contribute to the aggregation and precipitation of aluminum chlorohydrate. The following table summarizes the key parameters and their impact.

Parameter	Optimal Range	Effect Outside Optimal Range	Troubleshooting Action
pH	3.5 - 5.0[1][2]	< 3.5: Depolymerization. > 5.0: Rapid hydrolysis leading to the formation of insoluble aluminum hydroxide (B78521) (Al(OH)₃) precipitates.[3][4][5][6]	Adjust pH using dilute HCl or NaOH.
Temperature	5°C - 25°C[7]	< 5°C: Reduced molecular activity, hindering flocculation.[7] > 80°C: Conversion to amorphous Al₂O₃-like nanoparticles.[8]	Store solutions in a temperature-controlled environment. Avoid freezing or excessive heat.
Concentration	Varies by application	High concentrations can lead to increased viscosity and gelation, especially with changes in pH or temperature.	Prepare solutions at the lowest effective concentration for your application.
Presence of Anions	Minimal	Certain anions, like sulfates and phosphates, can interact with the aluminum complexes, leading to precipitation.[9] Chlorides can also influence hydrolysis dynamics.[10]	Use high-purity water and reagents. If necessary, analyze for and remove interfering ions.

Frequently Asked Questions (FAQs)

Q1: What is the ideal pH for maintaining a stable aluminum chlorohydrate solution?

A1: The ideal pH for a stable aluminum chlorohydrate solution is typically between 3.5 and 5.0.[1][2] Within this range, the polymeric aluminum species remain soluble. As the pH increases above 5.0, hydrolysis and polymerization processes accelerate, leading to the formation of larger, less soluble species and eventually precipitation of aluminum hydroxide.[3][5][[“]]

Q2: How does temperature affect the stability of my ACH solution?

A2: Temperature plays a crucial role in the stability of ACH solutions. The optimal temperature range for the molecular structure and effectiveness of ACH is between 5°C and 20°C.[7] At temperatures below 5°C, the molecular activity decreases, which can impair its performance.[7] Conversely, temperatures above 80°C can cause the conversion of oligomeric aluminum compounds into amorphous, insoluble forms.[8] It is also noted that polymerization processes are more advanced at higher temperatures.[12]

Q3: Why is my ACH solution turning cloudy or forming a precipitate?

A3: Cloudiness or precipitation in your ACH solution is likely due to the formation of insoluble aluminum species. This can be caused by several factors:

• Incorrect pH: If the pH of the solution rises above 5.0, it can lead to the formation of aluminum hydroxide precipitate.[3][4][5][6]

• High Temperature: Elevated temperatures can accelerate hydrolysis and lead to the formation of insoluble aluminum oxides.[8]

• Presence of Contaminating Anions: Ions such as sulfates and phosphates can react with the aluminum complexes, causing them to precipitate.[9]

• High Concentration: Overly concentrated solutions are more prone to aggregation and gelation.

Q4: Can the type of water I use to prepare my ACH solution affect its stability?

A4: Yes, the purity of the water is important. Water containing high levels of certain anions, such as sulfates or phosphates, can contribute to the precipitation of aluminum salts.[9] It is recommended to use purified water, such as deionized or distilled water, to prepare your ACH solutions to minimize the introduction of interfering ions.

Q5: What are the primary aluminum species present in a typical ACH solution?

A5: Aluminum chlorohydrate is a complex mixture of polymeric aluminum cations.[13][14] The specific species and their distribution depend on factors like the aluminum-to-chloride ratio, pH, and concentration.[3][5] Common species include monomeric and dimeric aluminum at low pH, which polymerize into larger species like Al₁₃ and Al₃₀ as the pH increases.[3][[“]][13][15]

ACH Polymerization Pathway

Caption: Simplified pathway of ACH polymerization with increasing pH.

Experimental Protocols

Protocol 1: Preparation of a Standard Aluminum Chlorohydrate Solution

This protocol describes the preparation of a standard ACH solution from aluminum hydroxide and hydrochloric acid.

Materials:

• Aluminum hydroxide (Al(OH)₃)

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Heating mantle with stirring capabilities

• Reaction vessel

• pH meter

Procedure:

• Carefully add a calculated amount of deionized water to the reaction vessel.

• Slowly add the desired amount of concentrated hydrochloric acid to the water with continuous stirring. Caution: This is an exothermic reaction.

• Gradually add aluminum hydroxide powder to the acidic solution while stirring continuously.

• Heat the mixture to approximately 100°C and maintain this temperature with constant stirring.[16]

• Allow the reaction to proceed until the aluminum hydroxide is fully dissolved. The time required will depend on the specific quantities and reaction conditions.

• Cool the solution to room temperature.

• Measure the pH of the final solution and adjust if necessary to be within the 3.5-5.0 range using dilute HCl or a suitable base.[1][2]

• Filter the solution to remove any unreacted solids.

Protocol 2: Characterization of Aluminum Chlorohydrate Solution

A. Determination of Aluminum Content (Complexometric Titration)

This method is used to determine the concentration of aluminum in the ACH solution.

Materials:

• Edetate disodium (B8443419) (EDTA) solution, standardized

• Zinc sulfate (B86663) solution, standardized

• Dithizone (B143531) indicator

• Acetic acid-ammonium acetate (B1210297) buffer

• Hydrochloric acid

• Ammonium (B1175870) hydroxide or acetic acid for pH adjustment

Procedure:

• Accurately weigh a sample of the ACH solution and transfer it to a beaker.

• Add deionized water and a small amount of hydrochloric acid, then boil for at least 5 minutes and allow to cool.[1]

• Add a known excess of standardized EDTA solution.

• Adjust the pH of the solution to 4.7 ± 0.1 using ammonium hydroxide or acetic acid.[17]

• Add the acetic acid-ammonium acetate buffer and dithizone indicator. The pH should remain at 4.7 ± 0.1.[18]

• Titrate the excess EDTA with the standardized zinc sulfate solution until the color changes from green-violet to rose-pink.[18]

• Perform a blank titration and make any necessary corrections.

• Calculate the aluminum content based on the amount of EDTA consumed. Each mL of 0.1 M Edetate disodium is equivalent to 2.698 mg of aluminum.[18]

B. Analysis of Polymeric Species by Capillary Electrophoresis (CE)

Capillary electrophoresis can be used to separate and characterize the different oligomeric forms of aluminum in an ACH solution.

General Parameters:

• Background Electrolyte: A suitable buffer system, for example, containing an appropriate counter-ion and chromophore for indirect UV detection.

• pH: The separation is typically performed at a controlled pH, for instance, pH 4.8, to maintain the stability of the aluminum species during analysis.[13][15]

• Capillary: A coated capillary may be used to improve the repeatability of the separation.[13]

• Detection: Indirect UV detection is a common method for visualizing the separated aluminum oligomers.[15]

Procedure Outline:

• Prepare the capillary by flushing with the background electrolyte.

• Inject a small volume of the ACH sample (appropriately diluted if necessary).

• Apply the separation voltage.

• Monitor the separation of Al³⁺, Al₁₃, and Al₃₀ oligomers using the UV detector.[13][15]

• The relative proportions of the different oligomers can be determined from the peak areas in the electropherogram.[15]

References

• 1. newdruginfo.com [newdruginfo.com]
• 2. "Speciation of Aluminum During the Formation of Aluminum Chlorohydrate:" by Mohammad Fakrul Islam [mavmatrix.uta.edu]
• 3. Effect of pH on the aluminum salts hydrolysis during coagulation process: formation and decomposition of polymeric aluminum species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. data.epo.org [data.epo.org]
• 7. Page loading... [guidechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Overlooked effect of ordinary inorganic ions on polyaluminum-chloride coagulation treatment [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. consensus.app [consensus.app]
• 12. researchgate.net [researchgate.net]
• 13. Analysis and characterization of aluminum chlorohydrate oligocations by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. nbinno.com [nbinno.com]
• 15. researchgate.net [researchgate.net]
• 16. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 17. Aluminum Chlorohydrate Solution - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 18. drugfuture.com [drugfuture.com]

Technical Support Center: ICP-MS Analysis of Aluminum Chlorohydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) analysis of aluminum chlorohydrate.

Troubleshooting Guide

This guide addresses common issues encountered during the ICP-MS analysis of aluminum chlorohydrate, offering potential causes and solutions in a question-and-answer format.

Question: Why am I observing unexpectedly high or variable aluminum signals in my samples?

Answer: High or variable aluminum signals can stem from several sources, including spectral interferences and matrix effects.

• Spectral Interferences: Aluminum is monoisotopic (²⁷Al), making it susceptible to polyatomic interferences. In a matrix containing carbon and nitrogen (from the sample or atmosphere), species like ¹²C¹⁵N⁺ and ¹³C¹⁴N⁺ can form and interfere with the aluminum signal. Additionally, in a chloride-containing matrix like aluminum chlorohydrate, polyatomic ions such as ³⁵Cl¹²C⁺ can potentially interfere.

• Matrix Effects: The high salt concentration in aluminum chlorohydrate samples can cause signal suppression or enhancement. This is often due to changes in the plasma's physical properties, affecting nebulization and ionization efficiency.[1]

• Contamination: Aluminum is ubiquitous in the environment, and contamination from labware, reagents, or dust can lead to artificially high readings, especially at low concentrations.[2]

Solutions:

• Utilize a Collision/Reaction Cell (CRC): Employing a CRC with helium as a collision gas is highly effective at reducing polyatomic interferences through Kinetic Energy Discrimination (KED).[2] Larger polyatomic ions lose more energy in collisions than the smaller aluminum ions, allowing them to be filtered out.

• Optimize Instrument Parameters: Increase the plasma RF power to better handle the high salt matrix and improve the decomposition and ionization of the sample.[3]

• Sample Dilution: Diluting the sample can mitigate matrix effects by reducing the total dissolved solids introduced into the plasma.

• Internal Standardization: Use an appropriate internal standard, such as scandium (⁴⁵Sc) or yttrium (⁸⁹Y), to compensate for signal drift and matrix effects.[4][5] The internal standard should have a similar mass and ionization potential to aluminum and not be present in the original sample.[6]

• Method of Standard Additions: For complex matrices where matrix effects are severe and cannot be compensated for by internal standardization alone, the method of standard additions is recommended.

• Thorough Cleaning: Ensure all labware is meticulously cleaned with high-purity acids (e.g., nitric acid) and rinsed with ultrapure water to minimize aluminum contamination.[2]

Question: My calibration curve for aluminum has poor linearity (R² < 0.999). What could be the cause?

Answer: Poor linearity in your calibration curve can be caused by several factors.

• Inappropriate Calibration Range: The concentration of your standards may be outside the linear dynamic range of the instrument for aluminum.

• Matrix Mismatch: If your standards are prepared in a simple acidic solution while your samples are in a complex aluminum chlorohydrate matrix, the difference in matrix effects between the standards and samples can lead to non-linearity.

• Contamination of Blank: Contamination in your blank solution will cause a positive y-intercept and can affect the linearity, especially at the lower end of the curve.[2]

• Inconsistent Dilutions: Errors in the serial dilution of your stock standard solution will result in inaccurate standard concentrations.

Solutions:

• Verify Linear Range: Consult your instrument's specifications and perform a preliminary analysis to determine the linear range for aluminum. Prepare your calibration standards within this range.

• Matrix Matching: Prepare your calibration standards in a matrix that closely matches your digested and diluted aluminum chlorohydrate samples.[7]

• Prepare a Fresh Blank: Use high-purity acid and ultrapure water to prepare a fresh calibration blank. Analyze the blank to ensure it is free from significant aluminum contamination.

• Careful Standard Preparation: Use calibrated micropipettes and volumetric flasks to prepare your standards. It is recommended to prepare fresh standards daily.[6]

Frequently Asked Questions (FAQs)

Q1: What are the primary spectral interferences for aluminum (²⁷Al) in an aluminum chlorohydrate matrix?

A1: The primary potential spectral interferences for aluminum (at m/z 27) arise from polyatomic ions formed from the sample matrix, acids, and atmospheric gases. In an aluminum chlorohydrate matrix, which contains carbon and chlorine, potential interferences include:

• ¹²C¹⁵N⁺ and ¹³C¹⁴N⁺: From atmospheric nitrogen and any carbon source.
• ¹²C¹⁴N¹H⁺
• ²⁸Si⁺ from ¹²C¹⁶O⁺ overlap: Silicon is a common contaminant.
• Potential chloride-based polyatomics: Although less common for aluminum, the high chloride content warrants consideration.

Using a collision/reaction cell with helium is the most effective way to mitigate these polyatomic interferences.

Q2: How should I prepare my aluminum chlorohydrate sample for ICP-MS analysis?

A2: A simple acid digestion is typically sufficient for aluminum chlorohydrate samples. A general procedure is as follows:

• Accurately weigh a small amount of the aluminum chlorohydrate sample (e.g., 0.1 g) into a clean digestion vessel.[8]

• Add a suitable volume of high-purity nitric acid (e.g., 5 mL of 65% HNO₃).[4]

• If the sample contains organic components, a microwave digestion system can be used to ensure complete decomposition.[9][10] A typical program might involve ramping to 120°C and holding for 20 minutes.[9]

• After digestion and cooling, quantitatively transfer the solution to a volumetric flask (e.g., 50 mL or 100 mL) and dilute to the mark with ultrapure water.[4][8]

• Further dilution may be necessary to bring the aluminum concentration into the linear range of the instrument and to minimize matrix effects.

Q3: What internal standard is recommended for aluminum analysis?

A3: Scandium (⁴⁵Sc) and Yttrium (⁸⁹Y) are commonly used as internal standards for aluminum analysis.[4] The ideal internal standard should have a mass and ionization potential close to that of aluminum and should not be present in the sample.[6] It is crucial to add the internal standard to all samples, standards, and blanks to ensure accurate correction for instrumental drift and matrix effects.

Experimental Protocols

Sample Preparation: Acid Digestion of Aluminum Chlorohydrate

This protocol describes the acid digestion of an aluminum chlorohydrate sample for ICP-MS analysis.

• Sample Weighing: Accurately weigh approximately 0.1 g of the homogenized aluminum chlorohydrate sample into a clean, acid-leached microwave digestion vessel.[8]

• Acid Addition: To the vessel, add 5 mL of high-purity 65% nitric acid.[4] Swirl gently to mix.

• Microwave Digestion:

  • Place the vessel in the microwave digestion system.

  • Ramp the temperature to 120°C over 5 minutes.

  • Hold the temperature at 120°C for 20 minutes.[9]

  • Allow the vessel to cool to room temperature.

• Dilution:

  • Carefully open the digestion vessel in a fume hood.

  • Quantitatively transfer the digested solution to a 100 mL volumetric flask.

  • Rinse the vessel several times with small volumes of ultrapure water and add the rinsings to the volumetric flask.

  • Dilute to the 100 mL mark with ultrapure water.

  • This solution may require further dilution with 2% nitric acid to be within the instrument's calibration range.

ICP-MS Instrumental Parameters

The following table provides typical instrumental parameters for the analysis of aluminum. These should be optimized for your specific instrument and application.

Parameter	Setting
RF Power	1550 W
Plasma Gas Flow	15 L/min
Auxiliary Gas Flow	0.8 L/min
Carrier Gas Flow	1.0 L/min
Collision/Reaction Cell	Helium Mode
Helium Flow Rate	4-5 mL/min
Kinetic Energy Discrimination	3-5 V
Detector Mode	Pulse Counting
Integration Time	0.1 s per point
Isotope Monitored	²⁷Al
Internal Standard	⁴⁵Sc or ⁸⁹Y

Quantitative Data Summary

The following tables summarize typical performance data for the ICP-MS analysis of aluminum.

Table 1: Method Detection and Quantification Limits

Parameter	Value (µg/L)
Limit of Detection (LOD)	0.0002[4]
Limit of Quantification (LOQ)	0.0007

Note: LOD and LOQ are highly dependent on instrument sensitivity and laboratory background levels.

Table 2: Accuracy and Precision Data from a Validation Study [4]

Spiking Level	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
50%	108.83	< 5
100%	95.83	< 5
150%	107.22	< 5

Visualizations

Experimental Workflow for Aluminum Chlorohydrate Analysis

Caption: ICP-MS analysis workflow for aluminum chlorohydrate.

Logical Diagram for Interference Management

Caption: Decision-making process for managing interferences.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. pepolska.pl [pepolska.pl]
• 4. ICP-MS Method for Simultaneous Determination of Aluminum, Sodium, and Potassium in Human Albumin Solution for Infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. s27415.pcdn.co [s27415.pcdn.co]
• 7. Qualitative and Quantitative Analysis by ICP-MS | Inductively Coupled Plasma Mass Spectrometry: SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. CN103364482B - Micro-wave digestion ICP-MS measures the method for lead content in medicinal aluminum foil - Google Patents [patents.google.com]
• 9. pharmtech.com [pharmtech.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Antiperspirant Efficacy of Aluminum Chlorohydrate Formulations

This technical support center provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and testing of aluminum chlorohydrate (ACH) based antiperspirants.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering potential solutions and methodological adjustments.

Q1: Our ACH formulation shows inconsistent sweat reduction in clinical trials. What are the potential causes and how can we troubleshoot this?

A1: Inconsistent efficacy is a common challenge. Several factors, from formulation chemistry to application protocol, can contribute. Consider the following:

• Activation State of ACH: Standard ACH may not provide maximum efficacy. "Activated" ACH, which has a modified polymer distribution, often demonstrates superior performance.[1] This enhanced efficacy is best maintained in anhydrous (water-free) formulations.[1]

  • Troubleshooting:

    • Verify the type of ACH used. If using standard ACH, consider switching to an activated grade for anhydrous formulations.

    • For aqueous-based formulations, ensure the pH is optimized to maintain the desired aluminum polymer species. The low pH of ACH solutions (typically 3.7-5.0) is crucial for its activity.[2]

• Formulation pH: The pH of the final formulation can significantly impact the stability and efficacy of ACH. A pH that is too high can lead to the precipitation of aluminum hydroxides, reducing the availability of active aluminum species.

  • Troubleshooting:

    • Measure the pH of your formulation immediately after production and throughout its shelf life.

    • Use appropriate buffering agents to maintain a stable pH within the optimal range for ACH efficacy.

• Clinical Trial Protocol Adherence: Minor deviations in the application or sweat collection process can lead to significant variability.

  • Troubleshooting:

    • Ensure test subjects are properly washed and acclimated before product application and sweat collection.[2]

    • Standardize the application technique (e.g., amount of product, coverage area).

    • Control environmental conditions (temperature and humidity) during sweat induction and collection.[3][4]

Q2: We are observing skin irritation in a significant portion of our test panel. How can we mitigate this without compromising efficacy?

A2: Skin irritation is often linked to the acidity of aluminum salts.[5] While a low pH is necessary for efficacy, it can also lead to irritation.

• Buffering Agents: Incorporating buffering agents can help raise the pH to a more skin-friendly level. However, this must be done carefully to avoid negatively impacting efficacy.

  • Troubleshooting:

    • Experiment with different buffering agents (e.g., glycine, triethanolamine) at various concentrations.[5][6]

    • A study showed that neutralizing the irritating hydrochloric acid with triethanolamine (B1662121) reduced skin irritation but also decreased sweat reduction from 75% to 55%.[5] Careful optimization is key.

• Synergistic Ingredients: Combining ACH with other aluminum or zirconium salts can sometimes allow for a lower overall concentration of the more acidic components while maintaining or even enhancing efficacy.

  • Troubleshooting:

    • Investigate combinations of ACH with aluminum chloride or aluminum-zirconium complexes.[6] These combinations can have a synergistic effect on antiperspirant activity.[6]

• Vehicle Formulation: The delivery vehicle itself can influence irritation.

  • Troubleshooting:

    • Evaluate the emollient and humectant content of your formulation to ensure it provides adequate skin conditioning.

    • Consider hydroalcoholic gel bases, which have been shown to potentially reduce skin irritation.[5]

Q3: Our anhydrous stick formulation is showing signs of instability (e.g., syneresis, crystallization). What formulation strategies can improve its stability?

A3: Anhydrous formulations present unique stability challenges. The interaction between waxes, oils, and the active ingredient is critical.

• Wax and Oil Compatibility: The wax lattice must effectively entrap the oils and the dispersed ACH powder.

  • Troubleshooting:

    • Systematically evaluate the compatibility of each wax with the primary oil/solvent. Melt the wax in the oil and observe the crystallization pattern upon cooling. Homogeneous crystallization is desired; large, grainy crystals indicate potential incompatibility.[7]

    • Consider increasing the concentration of polyethylene (B3416737) or adding a bentone (B1170601) material to improve the stability of the wax lattice and aid in the reabsorption of any separated oil.[7]

• Solvent and Gellant Selection: The choice of solvents and the use of oil gellants can help bind the oil phase more effectively.

  • Troubleshooting:

    • Experiment with different primary solvents, checking the compatibility of each additional ingredient with that solvent.[7]

    • Incorporate oil gellants to help prevent the oil from seeping out of the wax structure.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Aluminum Chlorohydrate as an antiperspirant?

A1: The primary mechanism of action for ACH is the formation of a temporary plug within the sweat duct.[2][8] When applied to the skin, ACH dissolves in sweat and undergoes hydrolysis. The resulting aluminum ions precipitate with mucopolysaccharides and damage epithelial cells along the lumen of the duct, forming a gel-like plug that physically blocks the flow of sweat to the skin's surface.[5]

Q2: What is "activated" Aluminum Chlorohydrate and how does it differ from standard ACH?

A2: Activated Aluminum Chlorohydrate (AACH) is a form of ACH that has been processed, often through heating, to alter its polymer distribution.[1][9] This "activation" process is believed to increase the concentration of smaller, more reactive aluminum species.[10] AACH generally exhibits enhanced antiperspirant efficacy compared to standard ACH, but this enhanced activity is best maintained in anhydrous systems to prevent reversion to less active forms upon contact with water before skin application.[1]

Q3: What are the key analytical techniques for characterizing the active species in an ACH formulation?

A3: Several techniques are used to characterize the complex polymeric nature of ACH:

• Capillary Electrophoresis (CE): This is a promising technique for separating and quantifying different ACH oligo-cations, such as Al13 and Al30 species, under conditions relevant to formulation and application.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 27Al-NMR has been used to identify the presence of specific aluminum polymer structures, like the Keggin ion, in ACH materials.[13]

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): These methods separate the aluminum polymers based on their size, providing information on the molecular weight distribution which is correlated with efficacy.[13][14]

Q4: Can the efficacy of an ACH formulation be improved by adding other metal salts?

A4: Yes, combining ACH with other metal salts can lead to synergistic improvements in antiperspirant efficacy. Aluminum-zirconium complexes, often buffered with glycine, are known to be more effective than ACH alone, particularly in anhydrous formulations.[6][15] The combination of ACH with a small amount of aluminum chloride has also been shown to be an effective antiperspirant system.[6]

Quantitative Data Summary

Table 1: Typical Aluminum Chlorohydrate (50% Aqueous Solution) Concentration in Different Antiperspirant Formulations

Formulation Type	ACH Concentration (as 50% solution)	Equivalent Aluminum Content
Aerosol	38%	9.5%
Roll-on	14.5%	3.61%
Stick	21%	5.2%

Data sourced from Carst & Walker[16]

Table 2: Example of Efficacy Improvement with Formulation Modification

Formulation	Sweat Reduction	Key Finding
Aluminum Chloride Alone	75%	Highly effective but can cause irritation.
Aluminum Chloride + Triethanolamine	55%	Reduced irritation but also lowered efficacy.

Data from a double-blind trial cited by the International Hyperhidrosis Society[5]

Experimental Protocols

Protocol 1: Gravimetric Method for Efficacy Assessment

This protocol is based on the standard industry method for evaluating antiperspirant efficacy.[2][3][17][18]

• Subject Selection & Washout Period: Recruit healthy volunteers who are instructed to refrain from using any antiperspirant or deodorant products for a period of 17 days prior to the test.[17]

• Baseline Sweat Collection:

  • Subjects are placed in a controlled environment, typically a hot room at approximately 100°F (38°C) and 35-40% relative humidity.[4]

  • After a warm-up period (e.g., 40 minutes), pre-weighed absorbent cotton pads are placed in each axilla for a defined collection period (e.g., 20 minutes).[4]

  • The pads are then removed and weighed to determine the baseline sweat production rate.[4][18]

• Product Application:

  • A standardized amount of the test antiperspirant formulation is applied to one axilla, while the other axilla may receive a control/placebo formulation or remain untreated.

  • The product is typically applied once daily for a set number of days (e.g., 2-4 days).[17]

• Post-Treatment Sweat Collection:

  • Approximately 24 hours after the final product application, the sweat collection procedure (Step 2) is repeated.[17]

• Data Analysis:

  • The percentage of sweat reduction is calculated by comparing the post-treatment sweat amount to the baseline sweat amount for the treated axilla, often normalized against the control axilla.

  • Statistical analysis (e.g., paired t-test, ANOVA) is used to determine the significance of the results.[17]

Visualizations

Caption: Workflow for the gravimetric assessment of antiperspirant efficacy.

Caption: Mechanism of action for Aluminum Chlorohydrate (ACH) antiperspirants.

Caption: Troubleshooting logic for inconsistent antiperspirant efficacy.

References

• 1. ACTIVATED ALUMINUM CHLOROHYDRATE - Ataman Kimya [atamanchemicals.com]
• 2. Deodorants and antiperspirants: New trends in their active agents and testing methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. Aluminum Chloride - International Hyperhidrosis Society | Official Site [sweathelp.org]
• 6. US4774079A - Antiperspirant composition containing aluminum chlorohydrate, aluminum chloride and an aluminum zirconium polychlorohydrate complex and method of use - Google Patents [patents.google.com]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. sciencealert.com [sciencealert.com]
• 9. WO2000071091A1 - Antiperspirant aluminum compounds, and method of their preparation - Google Patents [patents.google.com]
• 10. EP1292274A2 - Method of making enhanced efficacy antiperspirant actives - Google Patents [patents.google.com]
• 11. Analysis and characterization of aluminum chlorohydrate oligocations by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. atamankimya.com [atamankimya.com]
• 14. researchgate.net [researchgate.net]
• 15. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. carst.com [carst.com]
• 17. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 18. karger.com [karger.com]

Technical Support Center: Managing Sludge from Aluminum Chlorohydrate (ACH) Water Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing sludge produced during water treatment experiments using Aluminum Chlorohydrate (ACH).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during water treatment with ACH, providing potential causes and recommended solutions in a direct question-and-answer format.

Issue 1: Poor Floc Formation and Settling

Q: My flocs are small, fragile, and not settling well after adding ACH. What's wrong?

A: This is a common issue that can stem from several factors related to chemical and physical conditions.

• Possible Causes:

  • Suboptimal pH: Aluminum-based coagulants are highly effective within a specific pH range.[1] Outside of this optimal range, the aluminum hydroxide (B78521) precipitate required for effective flocculation may not form properly, leading to small, unstable flocs.[1]

  • Incorrect ACH Dosage: Both under-dosing and over-dosing can lead to poor flocculation. Under-dosing results in incomplete charge neutralization of suspended particles, while over-dosing can cause charge reversal and particle restabilization.

  • Inadequate Mixing Energy: The coagulation process requires an initial rapid mix to ensure the coagulant is dispersed evenly, followed by a period of slow, gentle mixing to promote floc growth without causing shear that breaks them apart.[1]

  • Low Water Temperature: Lower temperatures can slow down the chemical reactions of coagulation, leading to less efficient floc formation.

  • Low Alkalinity: The coagulation process consumes alkalinity. If the raw water has insufficient alkalinity, the pH can drop below the optimal range for ACH, hindering performance.[1]

• Solutions:

  • Optimize pH: Conduct a jar test to determine the optimal pH for your specific water source, typically between 5.5 and 7.5 for aluminum-based coagulants.[1] Adjust the pH of your raw water into this range before adding ACH.

  • Determine Optimal ACH Dose: Use the Jar Test protocol (see Experimental Protocols section) to identify the most effective ACH concentration for your experimental conditions.

  • Adjust Mixing Conditions: Ensure your experimental setup includes a rapid mix phase (e.g., 100-300 rpm for 1-2 minutes) immediately after ACH addition, followed by a slow mix phase (e.g., 20-40 rpm for 15-20 minutes) to facilitate flocculation.

  • Consider Temperature Effects: If working with cold water, you may need to increase mixing times or coagulant dosage.

  • Supplement Alkalinity: If your raw water has low alkalinity, consider adding a base like sodium bicarbonate or lime to buffer the pH during coagulation.

Issue 2: High Sludge Volume

Q: The ACH treatment is effective, but it's producing an excessive volume of sludge. How can I reduce it?

A: While ACH is known to produce less sludge compared to traditional coagulants like alum, high volumes can still occur.

• Possible Causes:

  • High ACH Overdose: Using a significantly higher dose than necessary is a primary cause of excess sludge, as the unreacted coagulant precipitates, adding to the sludge mass.

  • High Raw Water Turbidity: The amount of sludge produced is directly related to the concentration of suspended solids in the initial water sample.[2]

  • Poor Sludge Compaction: The generated sludge may have a high water content and not be compacting well in the settling phase.

• Solutions:

  • Re-optimize ACH Dose: A slight reduction in coagulant dose can sometimes significantly decrease sludge volume without compromising water quality. Refer to your jar test results to find the minimum effective dose.

  • Pre-Sedimentation: For highly turbid water, consider a pre-sedimentation step to remove larger solids before the coagulation stage. This reduces the solids load on the chemical treatment process.

  • Optimize Settling Time: Allow adequate time for the sludge to settle and compact. Observe the sludge blanket level over time to determine the optimal settling period.

  • Consider Polymer Addition: The use of a flocculant aid (polymer) can help create denser, more compact flocs that settle to a smaller volume.

Issue 3: Poor Sludge Dewaterability

Q: My sludge is difficult to dewater, resulting in a low solids concentration in the final cake. How can I improve this?

A: Poor dewaterability is often related to the sludge's physical and chemical properties, particularly its ability to release water.

• Possible Causes:

  • High Content of Bound Water: Sludge flocs can trap a significant amount of water within their structure, which is difficult to remove through mechanical means.

  • Small Floc Size: Smaller flocs have a larger surface area-to-volume ratio, which can increase water retention.

  • Suboptimal Sludge pH: The pH of the sludge can affect its surface charge and interaction with conditioning chemicals, influencing dewatering efficiency.

  • Incorrect Polymer Conditioning: The type and dosage of polymer used as a dewatering aid are critical. Over- or under-dosing can worsen dewatering performance.[3][4]

• Solutions:

  • Chemical Conditioning Optimization: The most common solution is to add a polymer. Conduct bench-scale tests (like the Capillary Suction Time test) to select the best type of polymer (e.g., cationic, anionic) and determine the optimal dosage.[5][6]

  • pH Adjustment: Experiment with adjusting the sludge pH before dewatering. A neutral pH is often optimal for alum sludge dewatering.[7]

  • Evaluate Dewatering Equipment Settings: If using mechanical dewatering (e.g., centrifuge, filter press), ensure the operational parameters (e.g., pressure, speed) are optimized for your sludge type.

Issue 4: High Turbidity in Supernatant

Q: After settling, the clarified water (supernatant) is still turbid. What should I check?

A: Residual turbidity indicates that not all suspended particles have been effectively removed.

• Possible Causes:

  • Ineffective Coagulation/Flocculation: This is the most likely cause. Refer to the reasons listed under "Poor Floc Formation and Settling."

  • Insufficient Settling Time: The flocs may not have had enough time to settle out of the solution. The required settling time can increase with higher initial water turbidity.[8]

  • Floc Breakup: Excessive mixing during flocculation or turbulence during the transfer to the settling vessel can break apart the flocs, re-suspending fine particles.

  • Hydraulic Short-Circuiting: In a continuous flow setup, this can occur if water flows too quickly from inlet to outlet, not allowing for proper settling.

• Solutions:

  • Review Coagulation Parameters: Revisit your ACH dose, pH, and mixing conditions as the primary troubleshooting step.

  • Increase Settling Time: Conduct a settling test by taking samples at different time intervals (e.g., 15, 30, 60 minutes) to determine the necessary settling period. For high turbidity water (e.g., 1000-2000 NTU), settling times of 30-40 minutes may be required.[8]

  • Handle with Care: Ensure gentle transitions between the flocculation and sedimentation stages to prevent floc shear.

  • Improve Filtration: If settling alone is insufficient, consider adding a filtration step (e.g., using a filter paper appropriate for the particle size) to remove remaining fine particles.

Data Presentation

The following tables summarize key quantitative data for managing ACH sludge.

Table 1: Typical Operating Parameters and Sludge Characteristics

Parameter	Typical Value/Range	Significance
Optimal Coagulation pH	5.5 - 7.5	Critical for effective aluminum hydroxide precipitation and floc formation.[1]
Sludge pH	5.1 - 8.0	Influences dewaterability and potential reuse applications.[9]
Sludge Volume Index (SVI)	100 - 150 mL/g	Indicates normal, acceptable settling characteristics.[10] Values >150 suggest a risk of bulking.[10]
Capillary Suction Time (CST)	< 20 - 30 seconds	Lower values indicate better dewaterability. A CST below 20-30 seconds suggests the sludge is suitable for mechanical dewatering.

| Dry Solids (DS) Content (Dewatered) | 20% - 35% | Target range for dewatered sludge cake to reduce disposal costs.[11][12] |

Table 2: Influence of Experimental Variables on Sludge Production and Dewaterability

Variable	Effect on Sludge	Typical Observations
ACH Dosage	Sludge Volume & Dewaterability	An optimal dose minimizes sludge volume. Over-dosing increases sludge production. Proper dosage is key for good dewaterability.
Raw Water Turbidity	Sludge Volume	Higher initial turbidity directly correlates with a greater volume of sludge produced.[9]
pH	Floc Formation & Dewaterability	Operating outside the optimal pH range (5.5-7.5) leads to poor flocculation and can negatively impact dewatering. A neutral pH of 7 is often optimal for dewatering alum sludge.[7]

| Polymer Dosage (for dewatering) | Dewaterability (SRF, DS%) | An optimal polymer dose significantly decreases Specific Resistance to Filtration (SRF) and increases the final Dry Solids (DS) content.[7] Both under- and over-dosing can worsen dewatering.[3] |

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Jar Test for Optimal Coagulant Dosage

• Objective: To determine the optimal pH and ACH dosage for effective turbidity and contaminant removal.

• Apparatus: Jar testing apparatus with multiple stirrers, beakers (1000 mL), pipettes, pH meter, turbidimeter.

• Procedure:

  • Sample Preparation: Fill at least six 1000 mL beakers with the raw water sample.[13]

  • pH Adjustment (if necessary): Measure the initial pH. If testing for optimal pH, adjust each jar to a different pH value within the expected operational range (e.g., 5.5, 6.0, 6.5, 7.0, 7.5, 8.0).

  • Coagulant Dosing: Place the beakers in the jar test apparatus. While stirring, add a different dose of a prepared ACH stock solution to each beaker. Include one beaker with no coagulant as a control.[6][14]

  • Rapid Mix: Immediately after dosing, stir all samples at a high speed (e.g., 100-300 rpm) for 1-2 minutes to simulate flash mixing and ensure complete dispersion of the coagulant.[6]

  • Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20 minutes.[14] Observe the formation, size, and appearance of the flocs in each beaker.

  • Sedimentation: Stop the stirrers and allow the flocs to settle for a predetermined time (e.g., 30 minutes).[15]

  • Analysis: Carefully collect a sample from the supernatant of each beaker (from approximately 2-3 cm below the surface) and measure the final turbidity and pH.

  • Determination: The optimal dosage is the one that achieves the desired turbidity removal with the clearest supernatant and good floc characteristics, at an acceptable cost. Plot coagulant dose vs. final turbidity to visualize the optimal range.[6]

2. Sludge Volume Index (SVI) Test

• Objective: To measure the settling characteristics of the sludge.

• Apparatus: 1-liter graduated cylinder or Imhoff cone, equipment for measuring Mixed Liquor Suspended Solids (MLSS).

• Procedure:

  • Sample Collection: Take a representative sample of the mixed liquor (sludge suspension) from your experimental reactor.[7][10]

  • Settleability Test: Gently pour 1 liter of the sample into the graduated cylinder. Let it settle undisturbed for exactly 30 minutes.[7][10]

  • Measure Settled Volume: Record the volume of the settled sludge in mL/L.

  • Measure MLSS: Determine the Mixed Liquor Suspended Solids (MLSS) concentration of the original sample in g/L using a standard gravimetric method (drying a known volume of sample at 103-105°C).[10]

  • Calculation: Calculate the SVI using the following formula:[10] SVI (mL/g) = [Settled Sludge Volume (mL/L) / MLSS (g/L)]

3. Capillary Suction Time (CST) Test

• Objective: To quickly assess the dewaterability of a sludge sample, often used to determine the optimal polymer dose.

• Apparatus: CST unit with timer, special chromatography filter paper, sample cylinder.

• Procedure:

  • Setup: Place a sheet of the CST filter paper into the device.

  • Sample Application: Pour a small, representative sample of the sludge (conditioned with a specific polymer dose, if applicable) into the sample cylinder placed on the paper.

  • Measurement: The instrument automatically measures the time it takes for the water to travel between two fixed-radius electrodes as it is drawn out of the sludge by capillary action.

  • Interpretation: A lower CST value (in seconds) indicates better dewaterability, as the sludge releases its water more readily. The test is repeated with different polymer doses to find the dose that results in the lowest CST.

4. Dry Solids (DS) Content Determination

• Objective: To determine the percentage of solid material remaining in a sludge sample after drying.

• Apparatus: Drying oven (103-105°C), analytical balance, evaporating dish.

• Procedure:

  • Weigh Dish: Weigh a clean, dry evaporating dish and record its mass (W_dish).

  • Add Sample: Add a representative wet sludge sample to the dish and weigh it. Record the total mass (W_wet).

  • Drying: Place the dish in a drying oven set to 103-105°C and dry it until a constant weight is achieved (this may take several hours or overnight).

  • Cooling: Transfer the dish to a desiccator to cool to room temperature to prevent moisture reabsorption.

  • Weigh Dry Sample: Weigh the cooled dish containing the dried sludge and record the mass (W_dry).

  • Calculation: Calculate the Dry Solids content using the formula: % DS = [(W_dry - W_dish) / (W_wet - W_dish)] x 100

Visualizations

Diagram 1: ACH Water Treatment & Sludge Production Workflow

Caption: Workflow of ACH water treatment and subsequent sludge management.

Diagram 2: Troubleshooting Poor Sludge Settling

Caption: A logical workflow for troubleshooting poor sludge settling.

Diagram 3: Decision Pathway for Sludge Dewatering

Caption: Decision-making process for effective sludge dewatering.

References

• 1. Aluminium Chlorohydrate In Modern Wastewater Treatment [wateronline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. zkcentrifuge.com [zkcentrifuge.com]
• 6. Evaluation of Dewatering Performance and Fractal Characteristics of Alum Sludge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. reddit.com [reddit.com]
• 9. Finding the optimal polymer dosing rate in wastewater treatment [valmet.com]
• 10. Dewatering performance of aerobic granular sludge under centrifugal with different sludge conditioning agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Evaluating the Effectiveness of Coagulation–Flocculation Treatment Using Aluminum Sulfate on a Polluted Surface Water Source: A Year-Long Study | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. dbc.wroc.pl [dbc.wroc.pl]

impact of raw water alkalinity on aluminum chlorohydrate performance

This guide provides troubleshooting advice and frequently asked questions regarding the impact of raw water alkalinity on the performance of Aluminum Chlorohydrate (ACH) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Aluminum Chlorohydrate (ACH) and how does it work?

A: Aluminum Chlorohydrate is a pre-hydrolyzed coagulant, part of the polyaluminium chloride (PACl) family, with the general formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ.[1][2] It is used in water and wastewater treatment to remove dissolved organic matter and suspended colloidal particles.[2][3] Unlike traditional coagulants like aluminum sulfate (B86663) (alum), ACH contains preformed, stable polymeric aluminum species.[4][5] When added to water, these highly positive-charged polymers neutralize the negative charge of particles, a mechanism known as charge neutralization, allowing them to clump together (coagulate) and form larger, denser flocs that settle rapidly.[1][4][6]

Q2: How does raw water alkalinity influence ACH performance?

A: Alkalinity is a measure of water's capacity to neutralize acids and is primarily due to the presence of carbonate, bicarbonate, and hydroxide (B78521) ions.[6] It plays a crucial role in coagulation because the addition of aluminum-based coagulants consumes alkalinity and can lower the pH.[6][7][8]

• Low Alkalinity: ACH is particularly effective in low alkalinity waters.[9] Because it is pre-hydrolyzed (already contains hydroxide ions), it consumes significantly less of the raw water's natural alkalinity compared to alum or ferric sulfate.[6][8] This minimizes the drop in pH, often eliminating the need for alkalinity and pH adjustment.[1][2][9]

• High Alkalinity: In highly alkaline water, more coagulant may be required to achieve charge neutralization.[4] However, ACH's high degree of neutralization means it has a minimal impact on pH, even in these conditions, making it more stable over a wider pH range (typically 6.5-7.5) compared to other coagulants.[2][6]

Q3: Why is ACH often preferred over aluminum sulfate (alum) in low alkalinity water?

A: Alum undergoes hydrolysis after being added to the water, a reaction that consumes a significant amount of alkalinity to form aluminum hydroxide precipitates.[8] In low alkalinity water (<50 mg/L), this can cause a sharp drop in pH, moving it out of the optimal range for coagulation (around 6.0-6.2 for alum) and leading to poor floc formation.[6][10] ACH, being pre-hydrolyzed, introduces stable polymeric aluminum species and consumes far less alkalinity, thus providing better performance and pH stability without the need for adding external alkalinity sources like lime or soda ash.[6][8][9]

Q4: What is the optimal pH range for ACH coagulation?

A: The recommended optimal pH range for Aluminum Chlorohydrate (ACH) is generally between 6.5 and 7.5.[6] It can effectively coagulate over a broader range of pH 6 to 9.[9]

Q5: Will using ACH significantly increase the concentration of dissolved salts in the treated water?

A: No. Due to the high degree of hydroxylation of the aluminum, ACH requires little to no pH correction with alkali. This results in only a marginal increase in the concentration of dissolved salts compared to other coagulants that require significant pH adjustment.[9]

Troubleshooting Guide

Issue 1: Poor or No Floc Formation

If you observe a milky or hazy appearance with minimal settling after dosing with ACH, consider the following causes and solutions.

Potential Cause	Recommended Action
Incorrect Dosage	An insufficient dose will lead to incomplete charge neutralization, while an excessive dose can cause charge reversal and restabilize particles.[7] Solution: Perform a jar test to determine the optimal dosage for the specific raw water characteristics.
Low Alkalinity	Although ACH performs well in low alkalinity water, extremely low levels might not provide enough buffering capacity. If the pH drops below the optimal range, floc formation can be hindered. Solution: Add a source of alkalinity such as sodium bicarbonate or lime before the coagulant addition point.[10][11]
pH Out of Range	ACH is most effective within a pH range of 6.5-7.5.[6] Performance can decline if the water's pH is significantly outside this range. Solution: Adjust the raw water pH to the optimal range before ACH addition using a suitable acid or alkali.
Inadequate Mixing	Effective and rapid dispersion of the coagulant is critical for charge neutralization to occur successfully.[11] Solution: Ensure the flash mixing energy is sufficient to disperse the ACH throughout the water instantaneously.

Issue 2: Flocs are Small, Fragile, or Settle Slowly

If flocs form but are not robust enough for effective settling, investigate these possibilities.

Potential Cause	Recommended Action
Sub-optimal pH	Even within the acceptable range, a slight pH adjustment can improve floc characteristics. Solution: Conduct a jar test, varying the pH slightly around the presumed optimum to observe the impact on floc size and density.
Low Water Temperature	Cold water increases viscosity and slows down the chemical reaction rates of coagulation, which can lead to weaker floc formation.[8][12] Solution: Consider switching to a high-basicity ACH or a blended coagulant designed for cold water performance.[10] Increasing the flocculation (slow mix) time may also help particles agglomerate.
Need for a Flocculant Aid	For water with very fine colloidal particles or high organic content, a coagulant aid may be necessary. Solution: Introduce a polyelectrolyte flocculant aid after the initial coagulation step to help bridge the small micro-flocs into larger, more stable particles.[11]

Data & Experimental Protocols

Coagulant Performance Parameters

The following table summarizes key operational parameters for ACH and other common inorganic coagulants.

Coagulant	Chemical Formula	Optimal pH Range	Alkalinity Consumption
Aluminum Chlorohydrate (ACH)	Al₂(OH)₅Cl	6.5 - 7.5[6]	Low[6]
Polyaluminium Chloride (PACl)	Al₂(OH)₃Cl₃	6.2 - 6.9[6]	Moderate
Aluminum Sulfate (Alum)	Al₂(SO₄)₃	6.0 - 6.2[6]	High[6]
Ferric Sulfate	Fe₂(SO₄)₃	5.5 - 6.0[6]	High

Note: Optimal pH ranges can vary based on raw water characteristics such as temperature, turbidity, and organic content.

Experimental Protocol: Standard Jar Test for Optimal Coagulant Dosage

The jar test is a fundamental laboratory procedure to determine the optimal operating conditions for coagulation.

Objective: To identify the ACH dosage and pH that results in the most effective removal of turbidity and/or dissolved organic carbon.

Materials:

• Jar testing apparatus with multiple paddles and variable speed control

• Beakers (typically 1L or 2L)

• Raw water sample

• Stock solution of Aluminum Chlorohydrate (ACH)

• Acid and/or alkali solutions for pH adjustment (e.g., 0.1M HCl, 0.1M NaOH)

• Pipettes or syringes for accurate dosing

• Turbidimeter, pH meter, and potentially a TOC analyzer

Methodology:

• Preparation: Place a series of beakers filled with a known volume of the raw water sample into the jar testing apparatus.

• Initial Measurements: Measure and record the initial pH, alkalinity, and turbidity of the raw water.

• pH Adjustment (if necessary): If testing the effect of pH, adjust the pH of each beaker to the desired level.

• Coagulant Dosing: While the paddles are rotating at a high speed (rapid mix, e.g., 100-300 rpm), add a progressively increasing dose of the ACH stock solution to each beaker simultaneously.

• Rapid Mix: Continue the rapid mix for 1-3 minutes to ensure complete and immediate dispersion of the coagulant.

• Slow Mix (Flocculation): Reduce the paddle speed to a slow mix (e.g., 20-60 rpm) for 15-30 minutes. This gentle agitation promotes the collision of destabilized particles to form larger flocs.

• Settling (Sedimentation): Stop the mixers and allow the flocs to settle quiescently for a predetermined time (e.g., 30 minutes).

• Analysis: Carefully collect a sample of the supernatant (clarified water) from the top of each beaker without disturbing the settled floc.

• Final Measurements: Measure and record the final turbidity, pH, and residual alkalinity for each sample.

• Determine Optimum Dose: The optimal dosage is the one that produces the lowest residual turbidity and meets other treatment objectives, at an acceptable final pH.

Visualizations

References

• 1. Aluminium Chlorohydrate in Water Treatment - Dia-Chemical [dia-chemical.com]
• 2. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 3. Aluminum Chlorohydrate Hydrate Role in Water Treatment and More [palvifze.com]
• 4. researchgate.net [researchgate.net]
• 5. Aluminium Drinking Water Treatment Residuals and Their Toxic Impact on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 6. simmondsbristow.com.au [simmondsbristow.com.au]
• 7. guidechem.com [guidechem.com]
• 8. Impact of Raw Water Temperature and Alkalinity on Coagulation - Aquasan [aquasan.ca]
• 9. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 10. Coagulation [water.mecc.edu]
• 11. epa.ie [epa.ie]
• 12. youtube.com [youtube.com]

overcoming batch inconsistency in aluminum chlorohydrate synthesis

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals overcome batch inconsistency in aluminum chlorohydrate (ACH) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most critical quality parameters for ensuring consistent ACH batches?

The three most important quality indicators for ACH are basicity, pH value, and alumina (B75360) (Al₂O₃) content.[1] These parameters are interdependent and directly influence the performance of the final product, particularly its efficacy as a coagulant or active antiperspirant ingredient.

Q2: What is "basicity" and why is it important?

Basicity refers to the degree of hydroxylation in the polyaluminum chloride structure, generally expressed as the molar ratio percentage of hydroxyl groups to aluminum atoms (B = [OH]/[Al] x 100%).[1] It is a crucial indicator of the polymer's structure and charge density. Higher basicity is often linked to better performance in water treatment applications.[1][2][3] For ACH, a basicity of around 83% is common.[4][5]

Q3: What are the common synthesis methods for ACH?

The most prevalent industrial method involves reacting aluminum hydroxide (B78521) or aluminum metal with hydrochloric acid.[6][7] Other methods include the boiling pyrolysis of crystalline aluminum chloride and reacting aluminum alkoxides with dilute hydrochloric acid.[8][9] The choice of method can influence the final product's characteristics and potential for inconsistency.

Q4: How do raw material impurities affect ACH synthesis?

The purity of both the aluminum source and hydrochloric acid is critical. However, trace amounts of certain metallic impurities in the aluminum feedstock can sometimes catalyze the reaction.[4] Conversely, excessive impurities can lead to side reactions and undesirable byproducts, affecting the final product's color and purity.[6][10]

Q5: My powdered ACH product is caking. What causes this and how can I prevent it?

Caking of powdered ACH is often due to its hygroscopic nature and the formation of a viscous outer layer when exposed to moisture.[11] This traps dry powder inside, slowing dissolution. To prevent this, ensure proper storage in a dry, cool, and well-ventilated area, and handle the product with care to avoid moisture exposure.[12] When dissolving, add the powder to water gradually with agitation to increase the contact area and prevent clumping.[11]

Troubleshooting Guide

This section addresses specific issues that can lead to batch inconsistency.

Issue 1: Low or Inconsistent Basicity

Symptoms:

• The final product has a basicity value below the target range (e.g., < 83%).

• Significant variation in basicity between different batches.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incorrect Reactant Ratio	Precisely control the ratio of the aluminum source to hydrochloric acid. The Al to ACH ratio is a key determinant of the polymer form.[6]
Incomplete Reaction	Ensure sufficient reaction time and maintain the appropriate temperature (e.g., 100°C when reacting with aluminum ingots).[6] Monitor the reaction's progress.
Poor pH Control	The pH of the solution is a critical indicator.[1] Implement real-time pH monitoring and adjust as necessary during the synthesis process.
Inefficient Mixing	Use adequate agitation to ensure a homogeneous reaction mixture, which is crucial for consistent polymerization.[13]

Issue 2: High Product Turbidity

Symptoms:

• The final ACH solution appears hazy or contains visible particulates.

• Turbidity measurements (NTU) are above the specification limits.[4]

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Insoluble Impurities in Raw Materials	Use higher purity aluminum and hydrochloric acid.[4] Analyze raw materials for insoluble contaminants.
Precipitation of Aluminum Hydroxide	This can occur if the pH is not well-controlled or if there are localized areas of high base concentration during synthesis.[13] Improve mixing and the rate of base addition.
Presence of Byproduct Salts	The synthesis process can result in byproduct salts like sodium, calcium, or magnesium chlorides.[6] Consider purification steps like sedimentation or filtration.[8]

Issue 3: Variation in Al₂O₃ Content

Symptoms:

• The concentration of the active ingredient (alumina) is inconsistent across batches.

• The relative density of the solution varies significantly.[1]

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Inaccurate Weighing of Raw Materials	Calibrate scales regularly and ensure precise measurement of all reactants.
Reaction Temperature Fluctuations	Temperature affects the reaction rate and the dissolution of aluminum.[14] Maintain a stable and optimized reaction temperature.
Evaporation of Water	In open mixing tanks, evaporation can concentrate the solution.[6] Monitor and control for water loss, especially during heating.

Experimental Protocols

Protocol 1: Determination of Alumina (Al₂O₃) Content

This method is based on complexometric titration with EDTA.

Method Summary: The ACH sample is depolymerized with acid. An excess of EDTA is added to chelate the aluminum ions. The remaining EDTA is then back-titrated with a standardized zinc chloride solution.[1]

Reagents:

• Nitric Acid (1+12 solution)

• EDTA solution (c(EDTA) ≈ 0.05 mol/L)

• Sodium Acetate (B1210297) Buffer (pH ≈ 3)

• Xylenol Orange Indicator

• Zinc Chloride Standard Titration Solution

Procedure:

• Accurately weigh approximately 8.0-8.5g of liquid ACH or 2.8-3.0g of solid ACH.[1]

• Dissolve the sample in water and transfer it to a 500mL volumetric flask. Dilute to the mark with water and mix thoroughly.[1]

• Pipette 20mL of this solution into a 250mL Erlenmeyer flask.

• Add 2mL of the nitric acid solution and boil for 1 minute.[1]

• After cooling, add 20mL of the EDTA solution.

• Adjust the pH to approximately 3 using the sodium acetate buffer (verify with pH paper) and boil for 2 minutes.[1]

• Cool the solution, add 10mL of the sodium acetate buffer and 2-4 drops of xylenol orange indicator.[1]

• Titrate with the standard zinc chloride solution until the endpoint is reached.[1]

Protocol 2: Determination of Basicity

Method Summary: A known amount of hydrochloric acid is added to the sample. Aluminum ions are masked with potassium fluoride (B91410), and the excess acid is titrated with a standard sodium hydroxide solution.[1]

Reagents:

• Hydrochloric Acid (c(HCl) ≈ 0.5 mol/L)

• Sodium Hydroxide Standard Titration Solution (c(NaOH) = 0.5000 mol/L)

• Phenolphthalein (B1677637) Indicator (10g/L ethanol (B145695) solution)

• Potassium Fluoride Solution (500g/L, stored in a plastic bottle)

Procedure:

• Accurately weigh a sample of ACH.

• Transfer to a 250mL Erlenmeyer flask and add 20-30mL of water.

• Pipette 25mL of the hydrochloric acid solution into the flask, cover, and heat on a boiling water bath for 10 minutes.[1]

• Cool to room temperature.

• Add 25mL of the potassium fluoride solution and shake well.[1]

• Add 5 drops of phenolphthalein indicator.

• Immediately titrate with the standard sodium hydroxide solution until a faint pink color persists, indicating the endpoint.[1]

• Perform a blank titration using distilled water instead of the sample.

Visual Guides

Troubleshooting Workflow for Batch Inconsistency

References

• 1. guidechem.com [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. US20230073103A1 - System and method for manufacturing aluminum chlorohydrate - Google Patents [patents.google.com]
• 4. "Speciation of Aluminum During the Formation of Aluminum Chlorohydrate:" by Mohammad Fakrul Islam [mavmatrix.uta.edu]
• 5. WO2022035622A1 - Catalytically enhanced production of aluminum chlorohydrates - Google Patents [patents.google.com]
• 6. atamankimya.com [atamankimya.com]
• 7. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 8. guidechem.com [guidechem.com]
• 9. US4267161A - Method of making aluminum chlorohydrate - Google Patents [patents.google.com]
• 10. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 11. News - How to solve the caking problem of polyaluminum chloride? [lansenchems.com]
• 12. chembk.com [chembk.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Catalyst-Enhanced Aluminum Chlorohydrate (ACH) Production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on enhancing Aluminum Chlorohydrate (ACH) production rates through catalysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for producing Aluminum Chlorohydrate (ACH)?

A1: The commercial production of ACH typically involves the reaction of an aluminum source with hydrochloric acid.[1][2] A common method is reacting aluminum hydroxide (B78521) with hydrochloric acid.[1][2][3] Another approach is the reaction of aluminum metal with hydrochloric acid, which produces hydrogen gas and is an exothermic reaction.[4]

Q2: How do catalysts enhance the production rate of ACH?

A2: Catalysts, particularly transition metals, increase the rate of ACH production by lowering the activation energy barrier for the reaction, specifically for the evolution of hydrogen gas.[4][5] These metals act as superior hydrogen evolution sites compared to aluminum itself, thereby accelerating the overall reaction.[4]

Q3: What are some common catalysts used in ACH synthesis?

A3: Trace metallic impurities often found in aluminum feedstock can act as effective catalysts.[4] Studies have explored the use of transition metals such as iron (Fe), cobalt (Co), nickel (Ni), and copper (Cu).[4][5] Nickel and iron salts, like NiSO₄·6H₂O and FeSO₄·7H₂O, have been shown to accelerate the reaction.[4]

Q4: Can the physical form of the aluminum reactant affect the production rate?

A4: Yes, the surface area of the aluminum reactant plays a crucial role. For instance, aluminum pellets will react significantly faster than aluminum ingots due to a higher surface area-to-mass ratio, leading to a quicker formation of ACH.[4]

Q5: Does the purity of the aluminum feedstock matter?

A5: Interestingly, higher purity aluminum can lead to a slower reaction rate.[4] This is because the trace metallic impurities in less pure aluminum can act as catalysts.[4] Experienced producers have noted that if the aluminum is too pure, the reaction may be difficult to initiate.[4]

Troubleshooting Guide

Issue 1: The reaction is very slow or has not started.

• Possible Cause 1: High-Purity Aluminum: The aluminum feedstock may be too pure, lacking the necessary metallic impurities to catalyze the reaction.[4]

  • Solution: Introduce a catalytic amount of a transition metal salt, such as ferrous sulfate (B86663) (FeSO₄·7H₂O) or nickel sulfate (NiSO₄·6H₂O).[4][5]

• Possible Cause 2: Low Surface Area of Aluminum: The aluminum source may have a low surface area (e.g., large ingots).[4]

  • Solution: Use aluminum with a higher surface area, such as pellets or powder, to increase the reaction rate.[4]

• Possible Cause 3: Low Reaction Temperature: The reaction is endothermic and may require an initial input of heat to get started.

  • Solution: Gently heat the reaction mixture to the recommended temperature as specified in the experimental protocol. The reaction between aluminum ingots and an ACH product is typically conducted at 100°C.[1][2]

Issue 2: The reaction rate is inconsistent between batches.

• Possible Cause: Inconsistent Feedstock: The composition and purity of the aluminum feedstock may vary between batches, leading to different concentrations of catalytic impurities.[4]

  • Solution: Standardize the aluminum feedstock or consistently add a specific amount of a known catalyst to each batch to ensure reproducibility.

Issue 3: The final ACH product has low basicity.

• Possible Cause: Incomplete Reaction: The reaction may not have been allowed to proceed to completion.

  • Solution: Increase the reaction time or temperature, or improve catalytic efficiency to drive the reaction further.

• Possible Cause: Incorrect Stoichiometry: The ratio of reactants may not be optimal for achieving high basicity.

  • Solution: Adjust the ratio of the aluminum source to hydrochloric acid as per established protocols.

Data Presentation

Table 1: Effect of Aluminum Physical Form on ACH Production Rate

Aluminum Form	Surface Area/Mass Ratio (cm²/g)	Relative Reaction Rate
Ingot	0.3	1x
Pellet (3.2 mm)	9.5	6.5x

Data sourced from a kinetic study on ACH production.[4]

Table 2: Impact of Aluminum Purity on ACH Reaction Rate

Aluminum Purity	Relative Reaction Rate Increase
99.82% (less pure) vs. 99.99% (purer)	11.5x

This substantial increase is attributed to the catalytic effect of metallic impurities in the less pure aluminum.[4]

Table 3: Catalytic Efficiency of Various Transition Metals

Catalyst	Relative Efficiency in Accelerating ACH Reaction
Nickel (Ni)	>>
Iron (Fe), Cobalt (Co)	>
Copper (Cu)	(Least effective of the tested group)

The catalytic activity correlates with the overpotential for hydrogen evolution in acidic media.[4]

Experimental Protocols

Protocol 1: Catalytic Synthesis of ACH using Metallic Aluminum and a Transition Metal Salt

• Materials:

  • Aluminum pellets

  • Hydrochloric acid (HCl) solution

  • Catalyst: Ferrous sulfate heptahydrate (FeSO₄·7H₂O) or Nickel sulfate hexahydrate (NiSO₄·6H₂O)

  • Deionized water

  • Reaction vessel with stirring and temperature control

• Procedure:

  • Prepare a solution of hydrochloric acid in the reaction vessel.

  • Add a predetermined amount of the transition metal salt catalyst to the HCl solution and stir until dissolved.

  • Slowly add the aluminum pellets to the solution while stirring. Caution: The reaction is exothermic and produces hydrogen gas; ensure proper ventilation and safety precautions.[4]

  • Maintain the reaction temperature at a controlled level, for example, by using a water bath.

  • Monitor the reaction progress by measuring parameters such as the concentration of dissolved aluminum ([Al³⁺]) over time using techniques like Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES).[4]

  • The reaction is considered complete when the desired product specifications are met, such as a specific gravity of 1.33-1.35, pH of 3.5-4.0, and high basicity (>83%).[4]

Visualizations

Caption: Catalytic pathway for enhanced Aluminum Chlorohydrate (ACH) production.

Caption: Troubleshooting workflow for slow ACH synthesis reactions.

References

• 1. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 2. atamankimya.com [atamankimya.com]
• 3. edu.rsc.org [edu.rsc.org]
• 4. "Speciation of Aluminum During the Formation of Aluminum Chlorohydrate:" by Mohammad Fakrul Islam [mavmatrix.uta.edu]
• 5. WO2022035622A1 - Catalytically enhanced production of aluminum chlorohydrates - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Aluminum Chlorohydrate in Phosphorus Removal: A Comparative Analysis

A comprehensive guide for researchers and drug development professionals on the efficacy of aluminum chlorohydrate for phosphorus removal compared to other chemical coagulants. This document presents supporting experimental data, detailed methodologies, and visual process diagrams.

Introduction

The removal of phosphorus from wastewater and other aqueous solutions is a critical process in environmental protection and various industrial applications. Eutrophication, the excessive enrichment of water bodies with nutrients, is primarily driven by high levels of phosphorus, leading to algal blooms, oxygen depletion, and degradation of aquatic ecosystems. Chemical precipitation using metal-based coagulants is a widely employed and effective method for phosphorus removal. Among the various coagulants, aluminum-based salts have gained prominence. This guide provides a detailed comparison of the efficacy of Aluminum Chlorohydrate (ACH) with other common aluminum and iron-based coagulants for phosphorus removal, supported by experimental data and standardized protocols.

Comparative Efficacy of Phosphorus Removal Coagulants

The selection of an appropriate coagulant for phosphorus removal depends on several factors, including removal efficiency, optimal pH range, dosage requirements, sludge production, and cost-effectiveness. This section compares Aluminum Chlorohydrate (ACH) with other widely used coagulants: Polyaluminum Chloride (PAC), Aluminum Sulfate (Alum), and Ferric Chloride.

Data Summary

The following table summarizes the performance of different coagulants in phosphorus removal based on available experimental data.

Coagulant	Typical Phosphorus Removal Efficiency	Optimal pH Range	Key Findings
Aluminum Chlorohydrate (ACH)	Moderate to High	5.0 - 8.0	A high-basicity variant of PAC, though some studies suggest it may be less effective than PAC and alum for phosphorus removal.[1]
Polyaluminum Chloride (PAC)	Up to 80%	6.0 - 8.0	Often considered the most effective among aluminum-based coagulants for removing low concentrations of phosphorus.[2][3]
Aluminum Sulfate (Alum)	64.2% - 83%	5.5 - 6.5	A widely used and effective coagulant, though its performance can be highly pH-dependent.[2][4]
Ferric Chloride	>80%	6.5 - 7.5	Highly effective for phosphorus removal, often outperforming aluminum-based coagulants.[5][6]

Experimental Protocols

The standard method for evaluating the performance of coagulants for phosphorus removal is the jar test. This procedure simulates the coagulation and flocculation processes in a controlled laboratory setting.

Jar Test Protocol for Phosphorus Removal

This protocol is a synthesized standard procedure for conducting jar tests to determine the optimal dosage of a coagulant for phosphorus removal.

1. Preparation of Stock Solutions:

• Prepare a stock solution of the coagulant (e.g., Aluminum Chlorohydrate, PAC, Alum, Ferric Chloride) of a known concentration (e.g., 1 g/L).

2. Sample Preparation:

• Collect a representative sample of the water or wastewater to be treated.

• Measure and record the initial pH and total phosphorus concentration of the sample according to standard methods.[7][8]

3. Jar Test Apparatus Setup:

• Use a gang stirrer with multiple paddles and beakers (typically 1-liter).

• Fill each beaker with a known volume of the sample water (e.g., 500 mL or 1000 mL).

4. Coagulant Dosing:

• Dose each beaker with a different concentration of the coagulant stock solution to achieve a range of dosages.

• Include a control beaker with no coagulant.

5. Rapid Mixing:

• Immediately after adding the coagulant, subject the samples to a period of rapid mixing (e.g., 100-300 rpm) for a short duration (e.g., 1-3 minutes) to ensure complete dispersion of the coagulant.

6. Slow Mixing (Flocculation):

• Reduce the stirring speed to a slow mix (e.g., 20-70 rpm) for a longer period (e.g., 15-30 minutes) to promote the formation of flocs.

7. Settling:

• Turn off the stirrer and allow the flocs to settle for a specified period (e.g., 30-60 minutes).

8. Sample Analysis:

• Carefully collect a supernatant sample from each beaker without disturbing the settled sludge.

• Measure the final pH and total phosphorus concentration of the supernatant.

9. Data Evaluation:

• Calculate the phosphorus removal efficiency for each coagulant dosage.

• Plot the phosphorus removal efficiency against the coagulant dosage to determine the optimal dose.

Mechanisms and Workflows

Chemical Coagulation and Flocculation Process

The removal of phosphorus by chemical coagulation involves a series of steps that lead to the formation of solid precipitates that can be separated from the water.

Chemical Coagulation-Flocculation Pathway

Experimental Workflow for Coagulant Comparison

The following diagram illustrates the logical flow of the experimental process for comparing the efficacy of different coagulants.

Coagulant Comparison Experimental Workflow

Conclusion

The selection of a coagulant for phosphorus removal is a multifaceted decision that requires careful consideration of performance, operational parameters, and economic factors. While Aluminum Chlorohydrate is a viable option, available data suggests that Polyaluminum Chloride and Ferric Chloride may offer superior phosphorus removal efficiency under certain conditions.[1][2][6] Aluminum Sulfate remains a widely used and effective coagulant, though its performance is more sensitive to pH.[2][4] The standardized jar test protocol outlined in this guide provides a reliable method for researchers and professionals to evaluate and select the most appropriate coagulant for their specific water treatment needs. Further research focusing on direct, quantitative comparisons of ACH with other coagulants under various water quality conditions would be beneficial to provide a more definitive assessment of its efficacy in phosphorus removal.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Comparison of Three Aluminum Coagulants for Phosphorus Removal [scirp.org]
• 3. scirp.org [scirp.org]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. alliancechemical.com [alliancechemical.com]
• 7. scribd.com [scribd.com]
• 8. dec.vermont.gov [dec.vermont.gov]

A Comparative Analysis of Aluminum Chlorohydrate (ACH) and Polyaluminum Chloride (PACl) in Water Treatment

For Researchers, Scientists, and Drug Development Professionals

In the realm of water purification and treatment, the selection of an appropriate coagulant is paramount to achieving desired water quality standards. Among the array of available options, aluminum-based coagulants are widely utilized for their efficacy in removing suspended solids, organic matter, and other contaminants. This guide provides a detailed comparative study of two prominent pre-hydrated aluminum coagulants: Aluminum Chlorohydrate (ACH) and Polyaluminum Chloride (PACl). The following sections will delve into their chemical properties, coagulation mechanisms, and performance characteristics, supported by experimental data and detailed protocols.

Chemical Properties and Composition

ACH and PACl are both part of the polyaluminum chloride family, but they differ significantly in their degree of polymerization, which is often expressed as basicity. Basicity refers to the ratio of hydroxyl groups to aluminum ions and is a key factor influencing the coagulant's performance.[1]

Aluminum Chlorohydrate (ACH) is characterized by its very high basicity, typically 80% or greater.[1][2] This high degree of acid neutralization means it has a minimal impact on the pH of the treated water.[2] ACH is considered the most concentrated and highly polymerized member of the PAC family, available in a stable solution form.[2]

Polyaluminum Chloride (PACl) , on the other hand, has a broader range of basicity, generally falling between 40% and 70%.[2] This variation allows for different grades of PACl suited for various water treatment applications.[2]

The key differences in their chemical properties are summarized in the table below.

Property	Aluminum Chlorohydrate (ACH)	Polyaluminum Chloride (PACl)
Chemical Formula	Alₙ(OH)ₘCl₍₃ₙ₋ₘ₎	[Al₂(OH)ₙCl₆₋ₙ]ₘ
Basicity	≥80%	40-70%
Al₂O₃ Content	23-24% (Liquid)	10-18% (Liquid) / ~30% (Powder)
Appearance	Transparent to pale yellow liquid	Yellow or white powder, granules, or clear liquid
Effective pH Range	5-9 (particularly effective in cold water)	5-9

Coagulation Mechanisms

Both ACH and PACl function as coagulants by destabilizing colloidal particles in water, allowing them to aggregate into larger, settleable flocs. The primary mechanisms involved are charge neutralization and sweep flocculation.

Charge Neutralization: Colloidal particles in raw water typically carry a negative surface charge, which keeps them suspended. The highly positively charged polynuclear aluminum species in both ACH and PACl neutralize this negative charge, reducing the repulsive forces between particles and allowing them to clump together. Due to its higher basicity and polymerization, ACH often exhibits a stronger charge neutralization capacity.[2]

Sweep Flocculation: At higher dosages, the aluminum hydroxides formed by the coagulants precipitate and enmesh suspended particles in the settling floc. This "sweeping" action physically removes a wide range of impurities from the water.

The following diagram illustrates the general coagulation-flocculation process.

Caption: A simplified workflow of the coagulation-flocculation process in water treatment.

Performance Comparison: Experimental Data

The performance of ACH and PACl can be evaluated based on several key metrics, including turbidity removal, organic matter reduction, dosage requirements, and sludge production. The following tables summarize experimental data from comparative studies.

Turbidity and COD Removal

A study comparing the performance of ACH and PACl in the pre-treatment of boiler feed water yielded the following optimal dosages for turbidity and Chemical Oxygen Demand (COD) removal.

Parameter	Optimal Coagulant Dosage
Polyaluminum Chloride (PACl)
Turbidity Removal	80 ppm
COD Reduction	60 ppm

These results indicate that under the tested conditions, ACH was more efficient, requiring a lower dosage to achieve optimal turbidity and COD removal.

Organic Carbon, Color, and Turbidity Removal

Another study evaluated the effectiveness of ACH and PACl in removing Dissolved Organic Carbon (DOC), color, and turbidity from a slough. The results are summarized below.[3]

Parameter	Polyaluminum Chloride (PACl) Performance	Aluminum Chlorohydrate (ACH) Performance
DOC Removal	Maximum of 61% at 240 mg/L	Consistent removal of over 60% at 80 mg/L (pH 6.0-7.0)
Color Removal	Average of 71%	80% of samples met MCLG of ≤12 PCU
Turbidity Removal	30-60% in pH range of 4.0-5.5	Average of 46% in pH range of 6.0-7.0

In this study, ACH demonstrated more efficient removal of DOC, color, and turbidity at lower dosages and a more neutral pH range compared to PACl.[3]

Sludge Production and Characteristics

A significant advantage of using pre-hydrated coagulants like ACH and PACl over traditional coagulants like alum is the reduction in sludge volume.[4] ACH, with its higher basicity and efficiency, generally produces less sludge compared to PACl.[1] The sludge from ACH coagulation is also often denser and more easily dewatered.

Experimental Protocols

The standard method for evaluating and comparing the performance of coagulants is the Jar Test. This procedure simulates the coagulation and flocculation processes of a water treatment plant on a laboratory scale.

Jar Test Protocol for Coagulant Comparison

1. Preparation of Stock Solutions:

• Prepare 1% (w/v) stock solutions of both ACH and PACl by dissolving the appropriate amount of the coagulant in deionized water.

2. Sample Preparation:

• Fill a series of six beakers with 1000 mL of the raw water to be tested.

• Place the beakers in a gang stirrer apparatus.

3. Coagulant Dosing:

• While the stirrers are off, add varying dosages of the ACH and PACl stock solutions to the beakers. A typical dosage range to test would be 10, 20, 40, 60, 80, and 100 ppm.

4. Rapid Mixing:

• Turn on the gang stirrer to a rapid mix speed (e.g., 100-120 rpm) for 1-3 minutes to ensure complete dispersion of the coagulant.

5. Slow Mixing (Flocculation):

• Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20 minutes to promote the formation of flocs.

6. Sedimentation:

• Turn off the stirrer and allow the flocs to settle for 30 minutes.

7. Analysis:

• Carefully collect supernatant samples from each beaker without disturbing the settled sludge.

• Measure the turbidity, pH, and residual organic matter (e.g., DOC or COD) of the supernatant.

• The optimal coagulant and dosage are determined by the lowest residual turbidity and contaminant levels.

The following diagram illustrates the experimental workflow for a comparative jar test.

Caption: Workflow for a comparative jar test of ACH and PACl.

Summary of Comparison

Feature	Aluminum Chlorohydrate (ACH)	Polyaluminum Chloride (PACl)
Basicity	Very High (≥80%)	Moderate (40-70%)
Dosage Requirement	Generally lower	Generally higher than ACH
pH Impact	Minimal	Moderate
Performance in Cold Water	More effective	Effective
Sludge Production	Lower volume, denser sludge	Higher volume than ACH
Residual Aluminum	Very low	Low
Cost	Higher	Lower
Primary Applications	Drinking water, high-purity water	Municipal and industrial wastewater, drinking water

Conclusion

Both Aluminum Chlorohydrate and Polyaluminum Chloride are highly effective coagulants that offer significant advantages over traditional aluminum salts like alum. The choice between ACH and PACl depends on the specific treatment objectives, raw water quality, and economic considerations.

ACH is the superior choice for applications requiring high purity, such as drinking water treatment, due to its higher efficiency at lower dosages, minimal impact on pH, and very low residual aluminum.[1][2] Its effectiveness in cold water also makes it a valuable option in colder climates.

PACl , with its lower cost and versatility, is a more economical choice for large-scale applications like municipal and industrial wastewater treatment, where it provides robust performance across a wide range of conditions.[1][2]

For researchers and professionals in drug development, where water purity is of utmost importance, the characteristics of ACH make it a more suitable candidate for producing high-quality process water. However, pilot-scale testing, such as the jar test protocol outlined above, is always recommended to determine the optimal coagulant and dosage for any specific water source.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. hxinmaterial.com [hxinmaterial.com]
• 3. fwrj.com [fwrj.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Aluminum Chlorohydrate and Aluminum Sulfate Coagulation Performance

For researchers, scientists, and drug development professionals, the selection of an appropriate coagulant is a critical step in various purification and separation processes. This guide provides an objective comparison of the coagulation performance of aluminum chlorohydrate (ACH) and the more traditional aluminum sulfate (B86663) (alum), supported by experimental data and detailed protocols.

Aluminum chlorohydrate, a pre-hydrolyzed inorganic polymer, and aluminum sulfate, a conventional metal salt coagulant, are both widely employed in water and wastewater treatment to remove suspended solids, colloidal particles, and organic matter. However, their distinct chemical properties lead to significant differences in their coagulation mechanisms and overall performance.

Quantitative Performance Comparison

The following table summarizes the key performance differences between aluminum chlorohydrate and aluminum sulfate based on a synthesis of experimental data. The values represent typical ranges observed in various studies, and optimal performance is highly dependent on specific water quality parameters.

Performance Parameter	Aluminum Chlorohydrate (ACH)	Aluminum Sulfate (Alum)	Source(s)
Typical Dosage Range	Lower; 5 - 50 mg/L	Higher; 10 - 200 mg/L	[1][2][3]
Optimal pH Range	Broader; 5.0 - 9.5	Narrower; 5.5 - 7.5	[4][5]
Turbidity Removal Efficiency	High; often >97%	High, but can be less efficient at lower doses; 83% - 99%	[6][7]
Organic Matter (DOC) Removal	Effective, with some studies showing lower DBP formation potential	Generally effective, but can be less efficient for certain organic fractions	[8][9]
Alkalinity Consumption	Low	High	[4]
Sludge Volume	Lower, more compact sludge	Higher, more voluminous and gelatinous sludge	[10][11]
Performance in Cold Water	Generally better	Efficiency can be reduced	[10]

Coagulation Mechanisms: A Tale of Two Chemistries

The fundamental difference in performance between ACH and alum stems from their chemical structures. Alum, or aluminum sulfate, is a simple salt that, when added to water, hydrolyzes to form monomeric and polymeric aluminum species, ultimately precipitating as aluminum hydroxide (B78521). Its primary coagulation mechanisms are charge neutralization of negatively charged colloids and sweep flocculation, where particles are enmeshed in the precipitating hydroxide flocs.

In contrast, aluminum chlorohydrate is a pre-polymerized coagulant containing highly charged, stable poly-aluminum clusters. This pre-polymerization gives ACH a significant advantage. It has a higher cationic charge density, allowing for more efficient charge neutralization at lower dosages.[10] The coagulation process with ACH is less dependent on the formation of large volumes of aluminum hydroxide precipitate, leading to the production of denser, more compact flocs and reduced sludge volume.[10][11]

Caption: Differing coagulation pathways of Alum and ACH.

Experimental Protocols

To obtain reliable comparative data for coagulant performance, a standardized jar test protocol is essential. The following methodology outlines a typical procedure for evaluating and comparing the effectiveness of aluminum chlorohydrate and aluminum sulfate.

Jar Test Protocol for Coagulant Performance Evaluation

1. Preparation of Stock Solutions:

• Prepare 1% (w/v) stock solutions of both aluminum chlorohydrate and aluminum sulfate using deionized water. For example, dissolve 1 gram of the coagulant in 100 mL of deionized water.

2. Sample Preparation:

• Fill a series of six 1-liter beakers with the raw water sample to be tested.

• Measure and record the initial pH, turbidity, temperature, and alkalinity of the raw water.

3. Coagulant Dosing:

• Place the beakers on a six-paddle gang stirrer.

• While the stirrers are off, add varying dosages of the coagulant stock solution to each beaker using a pipette. A typical dosage range to test would be 5, 10, 15, 20, 25, and 30 mg/L for ACH, and 10, 20, 30, 40, 50, and 60 mg/L for alum.

4. Rapid Mixing:

• Turn on the stirrer to a rapid mix speed (e.g., 100-300 rpm) for 1 minute to ensure complete and uniform dispersion of the coagulant.

5. Slow Mixing (Flocculation):

• Reduce the stirring speed to a slow mix (e.g., 20-70 rpm) for 15-30 minutes. This gentle agitation promotes the formation of flocs.

6. Sedimentation:

• Turn off the stirrer and allow the flocs to settle for a predetermined period, typically 30 minutes.

7. Sample Analysis:

• Carefully decant a sample from the supernatant of each beaker, taking care not to disturb the settled sludge.

• Measure the final pH and turbidity of each sample.

• If required, filter the supernatant and measure parameters such as Dissolved Organic Carbon (DOC) or UV254 absorbance.

8. Sludge Volume Measurement:

• After decanting the supernatant, the volume of the settled sludge at the bottom of each beaker can be measured using the beaker's graduations or by transferring it to a graduated cylinder.

9. Determination of Optimal Dose:

• The optimal coagulant dose is the dosage that results in the lowest final turbidity and/or the highest removal of the target contaminant.

Caption: Standardized workflow for a jar test experiment.

Conclusion

References

• 1. journal.gnest.org [journal.gnest.org]
• 2. researchgate.net [researchgate.net]
• 3. biotechrep.ir [biotechrep.ir]
• 4. simmondsbristow.com.au [simmondsbristow.com.au]
• 5. Aluminum Chlorohydrate: The Most Efficient Coagulant for Water Treatment [cnwwtp.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. "A Comparison Of Aluminum And Iron-based Coagulants For Treatment Of Su" by David Yonge [stars.library.ucf.edu]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]
• 11. nbinno.com [nbinno.com]

A Comparative Guide to In Vitro Confirmation of Aluminum Hydroxide Plug Formation

For Researchers, Scientists, and Drug Development Professionals

The formation of aggregates, or "plugs," of aluminum hydroxide (B78521) adjuvant is a critical quality attribute in vaccine formulation. These structures, formed by the aggregation of antigen-adsorbed aluminum hydroxide particles, play a significant role in the vaccine's immunogenicity and stability.[1] The "depot effect," where these aggregates create a sustained release of antigen at the injection site, is a key mechanism of action for aluminum adjuvants.[1] Therefore, robust in vitro methods to confirm and characterize this aggregation are essential during vaccine development and quality control.

This guide provides a comparative overview of key in vitro methods for characterizing aluminum hydroxide plug formation, which in a laboratory setting is studied as particle aggregation and sedimentation. We will delve into the principles, experimental protocols, and comparative performance of these techniques, supported by experimental data.

Comparison of Key In Vitro Methods

The selection of an appropriate method for confirming aluminum hydroxide aggregation depends on the specific information required, such as particle size distribution, morphology, or the stability of the suspension. The following table summarizes and compares the primary techniques used in the field.

Method	Principle	Typical Size Range	Sample Concentration	Measurement Time	Advantages	Disadvantages
Dynamic Light Scattering (DLS)	Measures the fluctuation of scattered light due to the Brownian motion of particles to determine their hydrodynamic diameter.[2]	0.3 nm - 10 µm[3]	Low (typically < 0.1% w/v), requires clear to slightly hazy samples.[4]	Minutes	High sensitivity to small aggregates; provides information on size distribution and polydispersity.	Prone to bias from larger particles; requires significant dilution which may alter aggregation state.[5][6]
Laser Diffraction (LD)	Analyzes the angular pattern of scattered light as a laser beam passes through a particle dispersion to determine particle size distribution.[7][8]	10 nm - 3500 µm[3][9]	Higher than DLS, can handle more turbid samples.	Minutes	Wide dynamic range; less sensitive to small amounts of large particles than DLS; highly automated.[2][10]	Less sensitive to very small nanoparticles (<100 nm); requires knowledge of the material's refractive index for accurate results using Mie theory.[5][7]
Transmission Electron Microscopy (TEM)	A high-energy electron beam is transmitted through an ultra-thin sample to create a high-resolution, two-dimensional image.[11][12]	Angstroms to micrometers	Very low, requires a dried, stained sample on a grid.	Hours (including sample preparation)	Provides direct visualization of particle morphology, size, and aggregation state at high resolution.[11][13]	Time-consuming and complex sample preparation; can introduce artifacts; only analyzes a very small, potentially unrepresentative, area of the sample.[14][15]
Analytical Centrifugation (LUMiSizer)	Measures the extinction of transmitted light across the entire sample length while being subjected to centrifugal force to determine particle size distribution and stability.[16][17]	Nanometers to micrometers	Can analyze concentrated samples (up to 90%).[17]	Minutes to hours	Rapidly assesses stability and predicts shelf-life; can analyze samples in their native concentration, avoiding dilution artifacts.[16][17]	Instrument cost can be high; may not provide the same level of morphological detail as microscopy.
Protein Adsorption Assay (e.g., BCA Assay)	Quantifies the amount of protein adsorbed to the aluminum hydroxide by measuring the decrease in protein concentration in the supernatant after incubation and centrifugation.	Not applicable (measures binding, not size)	Similar to vaccine formulations.	1-2 hours	Directly measures the extent of antigen-adjuvant binding, a prerequisite for plug formation; can be automated for high-throughput screening.[18]	Indirectly assesses aggregation; desorption methods can alter protein conformation.[19]

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reproducible and comparable data. Below are detailed methodologies for the key experiments discussed.

Protocol 1: Dynamic Light Scattering (DLS) Analysis

Objective: To determine the hydrodynamic size distribution of aluminum hydroxide aggregates.

Materials:

• Aluminum hydroxide suspension (with or without adsorbed antigen)

• High-purity, filtered deionized water or appropriate buffer (e.g., saline)

• DLS instrument (e.g., Zetasizer Nano ZS)

• Polystyrene or quartz cuvettes

• Syringe filters (0.2 µm or smaller, if necessary for buffer preparation)

Procedure:

• Sample Preparation:

  • Ensure the dispersant (water or buffer) is filtered to remove any particulate contaminants.

  • Carefully dilute the aluminum hydroxide suspension in the filtered dispersant to a concentration suitable for DLS analysis (typically resulting in a clear to slightly hazy appearance). This often requires serial dilutions.

  • Gently mix the diluted sample by inverting the cuvette to ensure homogeneity without inducing further aggregation. Avoid vigorous vortexing.

• Instrument Setup:

  • Turn on the DLS instrument and allow the laser to stabilize (typically 15-30 minutes).

  • Select the appropriate measurement parameters in the software, including dispersant viscosity and refractive index, and sample refractive index.

  • Set the measurement temperature (e.g., 25°C).

• Measurement:

  • Rinse a clean cuvette with the filtered dispersant before adding the diluted sample.

  • Carefully pipette the sample into the cuvette, avoiding the introduction of air bubbles.

  • Place the cuvette in the instrument's measurement chamber.

  • Allow the sample to equilibrate to the set temperature for a few minutes.

  • Perform at least three replicate measurements to ensure reproducibility.

• Data Analysis:

  • The instrument software will calculate the intensity-weighted size distribution, Z-average diameter, and Polydispersity Index (PDI).

  • Analyze the size distribution plots to identify the presence of different aggregate populations.

Protocol 2: Laser Diffraction (LD) Analysis

Objective: To determine the volume-based particle size distribution of aluminum hydroxide aggregates.

Procedure:

• Sample Preparation:

  • Select an appropriate dispersant in which the aluminum hydroxide is insoluble and does not agglomerate (e.g., deionized water, isopropanol).

  • Add a small amount of the aluminum hydroxide sample to the dispersant in the instrument's dispersion unit until the recommended obscuration level is reached (typically 1-1.5%).[9]

• Instrument Setup:

  • Configure the instrument software with the optical properties (refractive index and imaginary component) of the aluminum hydroxide and the dispersant.

  • Set the stirring or pumping speed to ensure the suspension is homogeneous and representative without causing particle breakdown.

• Measurement:

  • Perform a background measurement with the clean dispersant.

  • Introduce the sample into the dispersion unit and allow it to circulate and stabilize.

  • If necessary, apply a short burst of sonication to break up loose agglomerates (this step should be optimized and standardized).

  • Acquire the scattering data over a defined measurement period.

• Data Analysis:

  • The software calculates the volume-based particle size distribution using Mie or Fraunhofer theory.

  • Report the results as D10, D50 (median), and D90 values, which represent the particle diameters at which 10%, 50%, and 90% of the sample volume is smaller, respectively.

Protocol 3: Transmission Electron Microscopy (TEM)

Objective: To directly visualize the morphology and aggregation state of aluminum hydroxide particles.

Procedure:

• Sample Preparation (Drop-Casting):

  • Dilute the aluminum hydroxide suspension significantly with deionized water to achieve a well-dispersed monolayer of particles on the TEM grid.

  • Place a TEM grid (e.g., carbon-coated copper grid) on a piece of filter paper.

  • Apply a small droplet (2-5 µL) of the diluted suspension onto the grid and allow it to sit for 1-2 minutes.

  • Wick away the excess liquid from the edge of the grid using filter paper.

  • Allow the grid to air dry completely.

  • For enhanced contrast, a negative staining step with a solution like uranyl acetate (B1210297) may be performed.

• Imaging:

  • Load the dried TEM grid into the microscope's sample holder.

  • Operate the TEM at an appropriate accelerating voltage (e.g., 80-200 kV).

  • Acquire images at various magnifications to observe individual particles and larger aggregates.

• Data Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the dimensions of a statistically significant number of particles (e.g., >100) from multiple images.

  • Characterize the morphology (e.g., fibrous, plate-like) and the nature of the aggregates.

Protocol 4: Quantitative Protein Adsorption Assay

Objective: To quantify the amount of protein adsorbed onto the aluminum hydroxide adjuvant.

Procedure:

• Preparation of Standards:

  • Prepare a series of protein standards of known concentrations in the same buffer as the sample.

• Adsorption Reaction:

  • Mix a known concentration of the protein solution with a specific concentration of the aluminum hydroxide suspension.[20] A typical starting ratio is 1:1 by volume.[21]

  • Incubate the mixture for a defined period (e.g., 1-2 hours) at a controlled temperature with gentle agitation to allow for adsorption to reach equilibrium.

• Separation of Adsorbed and Unbound Protein:

  • Centrifuge the suspension to pellet the aluminum hydroxide with the adsorbed protein.

  • Carefully collect the supernatant containing the unbound protein.

• Quantification of Unbound Protein:

  • Quantify the protein concentration in the supernatant using a suitable protein assay (e.g., BCA, Bradford) according to the manufacturer's instructions.

• Calculation of Adsorbed Protein:

  • Calculate the percentage of adsorbed protein using the following formula: % Adsorption = [ (Initial Protein Conc. - Supernatant Protein Conc.) / Initial Protein Conc. ] * 100

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the in vitro characterization of aluminum hydroxide plug formation.

References

• 1. Advances in aluminum hydroxide-based adjuvant research and its mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. static.horiba.com [static.horiba.com]
• 3. Particle size analysis methods: Dynamic light scattering vs. laser diffraction | Anton Paar Wiki [wiki.anton-paar.com]
• 4. entegris.com [entegris.com]
• 5. Comparing Dynamic Light Scattering vs. Laser Diffraction [eureka.patsnap.com]
• 6. Frontiers | Reliable particle sizing in vaccine formulations using advanced dynamic light scattering [frontiersin.org]
• 7. ojs.srce.hr [ojs.srce.hr]
• 8. pubs.usgs.gov [pubs.usgs.gov]
• 9. Aluminum Phosphate Vaccine Adjuvant: Analysis of Composition and Size Using Off-Line and In-Line Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tricliniclabs.com [tricliniclabs.com]
• 11. quora.com [quora.com]
• 12. alliedhightech.com [alliedhightech.com]
• 13. delongamerica.com [delongamerica.com]
• 14. Advantages and Limitations of Current Techniques for Analyzing the Biodistribution of Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. azonano.com [azonano.com]
• 16. LUMiSizer The Emulsion and Suspension Stability Analyzer and Particle Size Analyzer — LUM Americas [lumamericas.com]
• 17. lum-technology.com [lum-technology.com]
• 18. Quantitative Analysis of Vaccine Antigen Adsorption to Aluminum Adjuvant Using an Automated High-Throughput Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Determination of Protein Content in Alhydrogel®-Based Vaccines by O-Phthalaldehyde Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]

Comparative Performance Analysis: Aluminum Chlorohydrate vs. Aluminum Zirconium Complexes in Antiperspirants

A definitive guide for researchers and drug development professionals on the efficacy, mechanism, and experimental validation of leading antiperspirant actives. This document provides an objective comparison between Aluminum Chlorohydrate (ACH) and Aluminum Zirconium (AZ) complexes, supported by quantitative data and standardized experimental protocols.

Introduction and Mechanism of Action

Aluminum Chlorohydrate (ACH) and Aluminum Zirconium (AZ) complexes are the most common active ingredients in over-the-counter (OTC) antiperspirant drug products. Their primary function is to reduce axillary perspiration by forming a temporary physical blockage within the eccrine sweat duct.

The fundamental mechanism involves the reaction of these metallic salts with components of sweat.[1] Upon application, the salts diffuse into the sweat duct and hydrolyze in the presence of water and electrolytes. This process leads to the formation of a gelatinous, insoluble polymer plug, primarily composed of metal hydroxide (B78521) species.[2][3][4][5] This plug physically obstructs the duct, preventing sweat from reaching the skin's surface.[1][4]

• Aluminum Chlorohydrate (ACH): A partially neutralized salt with the general formula Al₂ (OH)₅Cl, ACH is a common and effective active.[2][6] In solution, it is dominated by various aluminum polyoxo species, such as Al₁₃-mer and Al₃₀-mer, which are key to forming the occlusive plug.[2]

• Aluminum Zirconium (AZ) Complexes: Often referred to as ZAG salts, these were developed to improve efficacy and skin feel.[2] They are created by blending ACH with zirconyl chloride or zirconyl hydroxychloride and are typically buffered with an amino acid, most commonly glycine (B1666218).[2] The resulting mixed salts are more acidic than ACH alone, but the glycine acts as a buffer to reduce skin irritation potential.[2][7] AZ complexes are generally considered to be more effective than ACH.[2][3]

References

• 1. dermnetnz.org [dermnetnz.org]
• 2. Structure–Function Correlations in the Mechanism of Action of Key Antiperspirant Agents Containing Al(III) and ZAG Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. duradry.com [duradry.com]
• 4. Aluminum Zirconium Octachlorohydrex Gly | C2H8AlClNO4Zr+5 | CID 72941670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. specialchem.com [specialchem.com]
• 6. Aluminium chlorohydrate - Wikipedia [en.wikipedia.org]
• 7. certaindri.com [certaindri.com]

Spectroscopic Methods for Confirming Aluminum Species in Solution: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of common spectroscopic methods for the confirmation and quantification of aluminum species in solution. Understanding the speciation of aluminum is critical in various fields, including drug development, environmental science, and materials chemistry, as the form of aluminum dictates its reactivity, bioavailability, and potential toxicity. This document outlines the principles, experimental protocols, and comparative performance of UV-Visible (UV-Vis) Spectrophotometry, 27-Aluminium Nuclear Magnetic Resonance (²⁷Al NMR) Spectroscopy, and Raman Spectroscopy, supported by experimental data.

At a Glance: Comparison of Spectroscopic Methods

Parameter	UV-Vis Spectrophotometry	²⁷Al NMR Spectroscopy	Raman Spectroscopy
Principle	Formation of a colored complex with a chromogenic agent, absorbance is proportional to concentration.	Nuclei of the ²⁷Al isotope absorb and re-emit electromagnetic radiation in a magnetic field, with the resonance frequency dependent on the chemical environment.	Inelastic scattering of monochromatic light, providing information on vibrational modes of molecules.
Primary Application	Quantification of total aluminum.	Identification and quantification of different aluminum species based on coordination number (e.g., hexa-, penta-, tetra-coordinated).	Characterization of aquated aluminum ions and complex formation with various ligands.
Selectivity	Dependent on the chromogenic agent and potential interfering ions.[1]	Highly selective for different aluminum species in symmetric environments.[2][3]	Provides specific vibrational fingerprints of different aluminum complexes.[4][5]
Detection Limit	Typically in the low mg/L (ppm) range. e.g., 0.0548 mg/L with Alizarin Red S[6], 0.004 mg/mL with Alizarin Red S[7].	Generally higher than UV-Vis, dependent on the specific species and instrument.	Less sensitive than UV-Vis for quantification.
Linear Range	e.g., 2.5 - 8.5 mg/L with Alizarin Red S[6], 1 - 10 ppm with Alizarin Red S[1].	Can be quantitative, but signal broadening for asymmetric species is a major limitation.[2][8]	Can be quantitative over a specific concentration range.[4][5]
Sample Preparation	Requires addition of a chromogenic agent and pH buffering.[1][9]	Minimal, but pH and concentration adjustments may be necessary.	Often minimal, but may require filtration or concentration.
Strengths	Simple, cost-effective, rapid, and suitable for routine quality control.[9][10]	Provides detailed structural information about the coordination environment of aluminum.[2][3]	Non-destructive and can be used in aqueous solutions to study ion-solvent and ion-ligand interactions.[4][5]
Weaknesses	Indirect method, susceptible to interference from other metal ions.[1]	Insensitive to asymmetric aluminum species due to signal broadening.[2][8] Broad signals can make quantification challenging.[8]	Weaker signal compared to fluorescence, may have interference from fluorescence.

Method 1: UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a widely used technique for the quantitative determination of aluminum in solution. This method relies on the reaction of aluminum ions with a chromogenic agent to form a colored complex. The absorbance of this complex at a specific wavelength is directly proportional to the concentration of aluminum.

Experimental Protocol: Quantification of Aluminum using Alizarin Red S

This protocol is based on the formation of a reddish-yellow complex between Al³⁺ and Alizarin Red S (ARS).[1]

Instrumentation:

• UV-Visible Spectrophotometer

Reagents:

• Standard Aluminum Stock Solution (e.g., 1000 mg/L)

• Alizarin Red S (ARS) solution (e.g., 0.1% w/v)

• Acetate (B1210297) buffer solution (pH 4)[1]

• Ultrapure water

Procedure:

• Preparation of Calibration Standards: Prepare a series of aluminum standards (e.g., in the range of 1-10 ppm) by diluting the stock solution with ultrapure water.[1]

• Sample Preparation: If necessary, digest the sample to bring the aluminum into a soluble form and dilute to fall within the calibration range.

• Complex Formation: To a fixed volume of each standard and sample solution, add a specific volume of the ARS solution and the acetate buffer.[1] Allow the solutions to incubate for a set time (e.g., 30 minutes in the dark at room temperature) to ensure complete complex formation.[6]

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the Al-ARS complex (typically around 490-615 nm, depending on conditions) against a reagent blank.[6][7]

• Quantification: Construct a calibration curve by plotting the absorbance of the standards against their concentrations. Determine the concentration of aluminum in the sample from the calibration curve.

Figure 1. Experimental workflow for UV-Vis spectrophotometric analysis of aluminum.

Method 2: ²⁷Al Nuclear Magnetic Resonance (NMR) Spectroscopy

²⁷Al NMR spectroscopy is a powerful tool for the direct observation and differentiation of various aluminum species in solution. The chemical shift of the ²⁷Al nucleus is highly sensitive to its coordination environment, allowing for the identification of hexa-coordinated (octahedral), penta-coordinated, and tetra-coordinated aluminum species.[2][3]

Experimental Protocol: Speciation of Aluminum Hydrolysis Products

This protocol is designed to identify different aluminum species in an aqueous solution as a function of pH.

Instrumentation:

• High-field NMR Spectrometer equipped with a broadband probe.

Reagents:

• Aluminum salt solution (e.g., AlCl₃ or Al₂(SO₄)₃ in D₂O or H₂O).

• Acid (e.g., HCl) and Base (e.g., NaOH) for pH adjustment.

Procedure:

• Sample Preparation: Prepare a solution of the aluminum salt at a known concentration. Adjust the pH of the solution to the desired value.

• NMR Acquisition:

  • Acquire a one-dimensional ²⁷Al NMR spectrum.

  • Use a small pulse angle and a short relaxation delay to ensure quantitative measurements, especially for species with different relaxation times.

  • Reference the spectrum to a standard, such as [Al(H₂O)₆]³⁺ at 0 ppm.[2]

• Spectral Analysis:

  • Identify the signals corresponding to different aluminum species based on their chemical shifts:

    • Hexa-coordinated Al (e.g., [Al(H₂O)₆]³⁺): ~0 ppm[2]

    • Tetra-coordinated Al (e.g., [Al(OH)₄]⁻): ~80 ppm

    • Polymeric species (e.g., Al₁₃): A distinct sharp resonance around 63 ppm.

  • Integrate the signals to determine the relative concentrations of the different species. Be aware that broad signals from asymmetric species may not be detectable.[2][8]

Figure 2. Experimental workflow for ²⁷Al NMR spectroscopic analysis.

Method 3: Raman Spectroscopy

Raman spectroscopy provides detailed information about the vibrational modes of molecules and is particularly useful for studying the structure of aluminum aqua-ions and their complexes in solution. Specific vibrational bands can be assigned to different Al-O modes, allowing for the characterization of species like the hexaaquaaluminium(III) ion, [Al(H₂O)₆]³⁺.[4][5]

Experimental Protocol: Characterization of the Hexaaquaaluminium(III) Ion

This protocol focuses on identifying the characteristic Raman bands of the [Al(H₂O)₆]³⁺ ion in an aqueous solution.

Instrumentation:

• Raman Spectrometer with laser excitation (e.g., 532 nm).[11]

Reagents:

• Aluminum salt solution (e.g., Al(ClO₄)₃ or AlCl₃ in ultrapure water).

Procedure:

• Sample Preparation: Prepare a concentrated solution of the aluminum salt. The concentration should be high enough to obtain a good signal-to-noise ratio.

• Raman Measurement:

  • Place the solution in a suitable sample holder (e.g., a quartz cuvette).

  • Acquire the Raman spectrum over a relevant spectral range (e.g., 100-1000 cm⁻¹).

  • Accumulate multiple scans to improve the signal-to-noise ratio.

• Spectral Analysis:

  • Identify the characteristic bands of the [Al(H₂O)₆]³⁺ ion. Key bands include:

    • A polarized band around 525 cm⁻¹ (ν₁(a₁g) symmetric Al-O stretch).[4][5]

    • Depolarized modes around 438 cm⁻¹ (ν₂(e_g)) and 332 cm⁻¹ (ν₅(f₂g)).[4][5]

  • Changes in the position and intensity of these bands can indicate complex formation with other ligands.[4][5]

Figure 3. Experimental workflow for Raman spectroscopic analysis of aluminum species.

Logical Relationship of Methods

The choice of spectroscopic method depends on the specific research question. For simple quantification of total aluminum, UV-Vis is often sufficient. However, to understand the behavior and reactivity of aluminum, identifying the specific species present is crucial, for which ²⁷Al NMR and Raman spectroscopy are more powerful tools.

Figure 4. Logical guide to selecting a spectroscopic method for aluminum analysis.

References

• 1. ir.uitm.edu.my [ir.uitm.edu.my]
• 2. mdpi.com [mdpi.com]
• 3. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 4. Aluminium(III) hydration in aqueous solution. A Raman spectroscopic investigation and an ab initio molecular orbital study of aluminium(III) water clusters - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. laccei.org [laccei.org]
• 7. bcc.bas.bg [bcc.bas.bg]
• 8. (27Al) Aluminum NMR [chem.ch.huji.ac.il]
• 9. rjpbcs.com [rjpbcs.com]
• 10. benchchem.com [benchchem.com]
• 11. Raman Spectroscopic Analysis of the Reaction between Al-Si Coatings and Steel - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Stability of Flocs Formed by Aluminum Chlorohydrate: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the long-term stability of flocs is critical for ensuring the efficacy and reliability of separation and purification processes. Aluminum Chlorohydrate (ACH) has emerged as a coagulant of interest due to its high basicity and the formation of unique polyoxometalate species, which are reported to produce more stable and denser flocs compared to conventional coagulants. This guide provides an objective comparison of the long-term stability of flocs formed by ACH against other common alternatives, supported by a synthesis of available experimental data and detailed methodologies.

Comparative Analysis of Floc Stability Over Time

The long-term stability of flocs is a multifactorial property influenced by the coagulant's chemistry, dosage, and the characteristics of the treated water. While direct long-term comparative studies are not extensively documented in a single source, a synthesis of available data suggests that ACH flocs exhibit enhanced stability. This is often attributed to the high concentration of the Al13 polycation in ACH, which leads to stronger charge neutralization and the formation of more compact and robust flocs.[1]

In contrast, conventional coagulants like aluminum sulfate (B86663) (alum) and ferric chloride tend to form larger, more amorphous flocs through sweep-floc mechanisms. These flocs can be more susceptible to shear-induced breakage and may degrade over time, potentially releasing trapped impurities back into the solution.[2] Polyaluminum Chloride (PAC), a close relative of ACH, offers a spectrum of performance depending on its basicity, with higher basicity PACs generally forming more stable flocs.[1]

The following tables summarize key performance indicators for floc stability based on a compilation of data from various studies. It is important to note that experimental conditions can vary between studies, impacting direct comparability.

Coagulant	Typical Floc Size (Initial)	Floc Strength (Relative)	Fractal Dimension (D2)	Long-Term Stability Observation
Aluminum Chlorohydrate (ACH)	Moderate to Large	High	2.1 - 2.8	Flocs remain relatively stable with minimal size reduction over extended periods. Lower release of adsorbed organic matter upon aging.
Polyaluminum Chloride (PAC)	Large	Moderate to High	1.8 - 2.5	Stability is dependent on basicity; higher basicity PACs show better long-term performance.
Aluminum Sulfate (Alum)	Very Large	Low to Moderate	1.7 - 2.3	Flocs are more prone to breakage under shear and can exhibit significant size reduction over time.
Ferric Chloride	Large	Moderate	1.9 - 2.6	Forms dense flocs, but can be more sensitive to pH changes over time, potentially affecting stability.

Experimental Protocols for Evaluating Long-Term Floc Stability

To quantitatively assess the long-term stability of flocs, a series of experiments can be conducted. The following protocols are synthesized from established methodologies in the field.

Floc Formation and Aging

• Jar Testing: Prepare synthetic or real water samples to be treated. Conduct standard jar tests to determine the optimal dosage of each coagulant (ACH, PAC, Alum, Ferric Chloride). The jar tester should have programmable stirring speeds.

  • Rapid mix: 200 rpm for 1 minute.

  • Slow mix: 40 rpm for 20 minutes.

  • Settling: 30 minutes.

• Floc Aging: After the initial settling period, carefully transfer the supernatant and settled flocs into sealed containers. Store these containers under controlled conditions (e.g., constant temperature, minimal light exposure) for the duration of the aging study (e.g., 1, 3, 7, and 14 days).

Floc Size and Strength Analysis

This analysis is performed at specified time intervals throughout the aging period.

• Instrumentation: A laser diffraction particle size analyzer (e.g., Malvern Mastersizer) is commonly used.

• Sample Preparation: Gently resuspend the aged flocs by inverting the container a fixed number of times to ensure homogeneity without causing significant floc breakage.

• Measurement of Floc Size: Introduce the resuspended sample into the analyzer and measure the floc size distribution. The median floc size (d50) is a key parameter.

• Measurement of Floc Strength: To assess floc strength, subject the flocs to a defined shear stress within the particle size analyzer's circulation system (e.g., by increasing the pump/stirrer speed for a set duration). Measure the floc size distribution again after the shear is applied. The change in floc size indicates its strength. A strength factor can be calculated as: Strength Factor (%) = (1 - (d50_initial - d50_sheared) / d50_initial) * 100.

Floc Structure (Fractal Dimension) Analysis

• Instrumentation: An imaging system consisting of a microscope coupled with a high-resolution camera and image analysis software (e.g., ImageJ).

• Sample Preparation: Carefully place a small, representative sample of the resuspended flocs on a microscope slide.

• Image Acquisition: Capture images of a significant number of individual flocs.

• Image Analysis: Use the image analysis software to determine the projected area (A) and the perimeter (P) of each floc. The two-dimensional fractal dimension (D2) can be calculated from the relationship P ∝ A^(D2/2). A higher D2 value generally indicates a more compact and dense floc structure.

Zeta Potential Measurement

• Instrumentation: A zeta potential analyzer.

• Sample Preparation: Use the supernatant from the aged floc samples.

• Measurement: Measure the electrophoretic mobility of the particles in the supernatant to determine the zeta potential. This provides insight into the surface charge of any remaining colloidal particles and the effectiveness of charge neutralization over time.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for evaluating the long-term stability of flocs.

Caption: Experimental workflow for evaluating long-term floc stability.

Signaling Pathways in Coagulation and Floc Formation

The stability of flocs is intrinsically linked to the chemical pathways of coagulation. The diagram below illustrates the generalized signaling pathways for aluminum-based coagulants.

Caption: Coagulation mechanisms and resulting floc characteristics.

By following these protocols and considering the comparative data, researchers can make informed decisions on the most suitable coagulant for their specific long-term applications, ensuring process stability and efficiency.

References

• 1. hxinmaterial.com [hxinmaterial.com]
• 2. Floc morphology and cyclic shearing recovery: comparison of alum and polyaluminum chloride coagulants - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Models for Assessing Skin Irritation Potential of Aluminum Chlorohydrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of in vitro models for assessing the skin irritation potential of aluminum chlorohydrate, a common active ingredient in antiperspirants. The focus is on validated, non-animal testing methods that are crucial for regulatory compliance and product development in the cosmetics and pharmaceutical industries. This document outlines the performance of these models with supporting experimental data, details the methodologies of key experiments, and visualizes relevant biological pathways and experimental workflows.

Comparison of In Vitro Skin Irritation Models

The primary in vitro method for assessing skin irritation is the Reconstructed Human Epidermis (RhE) test, as outlined in the OECD Test Guideline 439.[1] These models are three-dimensional cultures of human-derived epidermal keratinocytes that mimic the barrier and physiological properties of the human epidermis.[1] Several validated and commercially available RhE models are used for this purpose, including EpiDerm™, EpiSkin™, SkinEthic RHE™, and LabCyte EPI-MODEL24.

The core principle of these tests is the measurement of cell viability following topical application of a test substance. A substance is classified as a skin irritant if it reduces the mean tissue viability to 50% or less compared to a negative control.[1]

Performance Data

For a comparative perspective, the table below presents the performance of various RhE models with known irritants and non-irritants, as reported in validation studies.

Test Substance	In Vivo Classification	In Vitro Model	Mean Viability (%)	In Vitro Prediction
Aluminum Oxide Nanoparticles (AlNPs)	Not specified	EpiDerm™	71.6 ± 31.0	Non-Irritant [2]
1-Bromohexane	Irritant (GHS Cat. 2)	EpiSkin™	< 50	Irritant
Heptanoic acid	Irritant (GHS Cat. 2)	EpiDerm™	< 50	Irritant
Sodium Dodecyl Sulfate (10%)	Irritant (GHS Cat. 2)	SkinEthic RHE™	< 50	Irritant
Isopropanol	Non-Irritant (No Cat.)	EpiSkin™	> 50	Non-Irritant
1,2-Propanediol	Non-Irritant (No Cat.)	EpiDerm™	> 50	Non-Irritant
Polyethylene glycol 400	Non-Irritant (No Cat.)	SkinEthic RHE™	> 50	Non-Irritant

Note: The data for irritants and non-irritants other than AlNPs is representative of typical results from validation studies and may not be from a single comparative study.

Experimental Protocols

The following is a detailed methodology for the in vitro skin irritation test using a Reconstructed Human Epidermis (RhE) model, based on the OECD Test Guideline 439.

OECD TG 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method

1. Test System:

• A commercially available, validated Reconstructed Human Epidermis (RhE) model (e.g., EpiDerm™, EpiSkin™, SkinEthic RHE™). These models consist of normal, human-derived epidermal keratinocytes cultured to form a multilayered, highly differentiated model of the human epidermis.

2. Procedure:

• Pre-incubation: Upon receipt, the tissues are pre-incubated for a specified period (typically overnight) at 37°C and 5% CO2 to allow them to equilibrate.

• Application of Test Substance:

  • For liquids, a defined volume (e.g., 25 µL) is applied topically to the surface of the RhE tissue.

  • For solids, a defined weight (e.g., 25 mg) is applied, often wetted with a small volume of a suitable solvent (e.g., deionized water or phosphate-buffered saline) to ensure good contact with the tissue surface.

• Exposure: The tissues are exposed to the test substance for a fixed period, typically 60 minutes, at 37°C and 5% CO2.

• Rinsing: After the exposure period, the test substance is thoroughly rinsed from the tissue surface with a buffered saline solution.

• Post-incubation: The tissues are transferred to fresh culture medium and incubated for a prolonged period, typically 42 hours, to allow for the development of cytotoxic effects.

• Viability Assessment (MTT Assay):

  • The tissues are incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution for approximately 3 hours.

  • Viable cells with active mitochondrial dehydrogenase enzymes convert the yellow MTT into a blue formazan (B1609692) salt.

  • The formazan is then extracted from the tissues using a solvent (e.g., isopropanol).

  • The optical density (OD) of the extracted formazan solution is measured using a spectrophotometer at 570 nm.

• Data Analysis: The cell viability of the test substance-treated tissues is expressed as a percentage of the viability of the negative control tissues.

3. Prediction Model:

• Irritant (GHS Category 2): Mean tissue viability ≤ 50%

• Non-Irritant (No Category): Mean tissue viability > 50%

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways involved in skin irritation and the experimental workflow of the in vitro skin irritation test.

Caption: A simplified signaling pathway of chemical-induced skin irritation.

References

• 1. iivs.org [iivs.org]
• 2. Skin Corrosion and Irritation Test of Nanoparticles Using Reconstructed Three-Dimensional Human Skin Model, EpiDermTM - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Aluminum Chlorohydrate: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of aluminum chlorohydrate is a critical aspect of laboratory safety and chemical management. This guide provides essential information and step-by-step procedures for researchers, scientists, and drug development professionals to handle the disposal of aluminum chlorohydrate in compliance with safety and environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle aluminum chlorohydrate with appropriate personal protective equipment (PPE). This includes safety glasses or goggles, gloves, and a lab coat.[1][2] For powdered forms, work should be conducted in a well-ventilated area to avoid dust formation.[3][4] In case of a spill, it should be contained and collected using appropriate methods to prevent it from entering drains or waterways.[4][5]

Quantitative Ecotoxicity Data

While specific disposal concentration limits are determined by local regulations, understanding the ecotoxicity of aluminum chlorohydrate can inform risk assessment and handling procedures. The following table summarizes available aquatic toxicity data.

Test Type	Species	Concentration	Exposure Time	Reference
LC50	Danio rerio (Zebra Fish)	> 100 mg/L	96 hours	[3]
NOEC	Daphnia magna (Water Flea)	> 160 mg/L	48 hours	[3]
EC50	Daphnia magna (Water Flea)	98 mg/L	48 hours	[6]

LC50: Lethal concentration for 50% of the test population. NOEC: No Observed Effect Concentration. EC50: Half maximal effective concentration.

Step-by-Step Disposal Procedures

The appropriate disposal method for aluminum chlorohydrate depends on the quantity of waste, local regulations, and available facilities. The primary goal is to minimize environmental impact.

1. Evaluation of Waste Stream:

• Small Quantities (Laboratory Scale): For small amounts of aluminum chlorohydrate solutions or residues, neutralization is a viable pre-treatment option before disposal.

• Large Quantities (Bulk): For larger volumes, direct disposal via a licensed hazardous waste contractor is the recommended and often legally required method.

2. Neutralization Protocol (for small quantities):

This procedure should be performed in a fume hood with appropriate PPE.

• Objective: To neutralize the acidic nature of aluminum chlorohydrate solution and precipitate aluminum as aluminum hydroxide (B78521), a less hazardous compound.

• Materials:

  • Aluminum chlorohydrate waste

  • A suitable alkali solution (e.g., sodium bicarbonate, soda ash, or a dilute solution of sodium hydroxide)

  • pH indicator strips or a pH meter

  • Stir plate and stir bar

  • Appropriate reaction vessel (beaker or flask)

• Procedure:

  • Place the aluminum chlorohydrate waste in the reaction vessel on a stir plate and begin gentle stirring.

  • Slowly add the alkali solution to the waste. The reaction can be exothermic and may release carbon dioxide if sodium bicarbonate is used, so addition should be careful to avoid splashing and overflow.[7]

  • Continuously monitor the pH of the solution.

  • Continue adding the alkali until the pH of the mixture is stable between 6 and 9.[8]

  • Allow the resulting precipitate (aluminum hydroxide) to settle.

  • The resulting mixture, once confirmed to be within the neutral pH range, can typically be disposed of in accordance with local regulations for non-hazardous aqueous waste.[9] The solid aluminum hydroxide sludge may need to be separated and disposed of as solid waste.

3. Disposal of Untreated and Neutralized Waste:

• Untreated Waste: If neutralization is not feasible or permitted, the waste must be collected in a clearly labeled, sealed container.[2] It should then be disposed of as hazardous waste through a licensed contractor.[2][10]

• Neutralized Waste: The neutralized slurry or the separated solid and liquid components should be disposed of in accordance with local, regional, and national regulations.[1][8][9] Do not discharge to sewer systems without explicit permission from the local wastewater treatment authority.[4]

• Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g., water). The rinsate should be collected and treated as aluminum chlorohydrate waste. The rinsed containers can then be recycled or disposed of as regular waste, after being punctured to prevent reuse.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of aluminum chlorohydrate.

Caption: Decision workflow for aluminum chlorohydrate disposal.

Regulatory Compliance

It is crucial to re-emphasize that all disposal activities must comply with applicable federal, state, and local regulations.[1][9][10] Always consult your institution's Environmental Health and Safety (EH&S) department for specific guidance and to ensure that your disposal methods are in full compliance with the law.[7] If there is any uncertainty, the most prudent course of action is to treat the waste as hazardous and arrange for its disposal by a professional waste management company.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. ehs.princeton.edu [ehs.princeton.edu]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Aluminum Chlorohydrate Solution SDS of Manufacturers [anmol.org]
• 6. essentialingredients.com [essentialingredients.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. ncp.co.za [ncp.co.za]
• 9. redox.com [redox.com]
• 10. response.epa.gov [response.epa.gov]

Personal protective equipment for handling Aluminum Chlorohydrate

For laboratory professionals, including researchers and scientists, adherence to strict safety protocols is paramount when handling chemical compounds like Aluminum Chlorohydrate. This guide provides comprehensive, procedural information for its safe use, storage, and disposal, ensuring a secure laboratory environment.

Aluminum Chlorohydrate, while common in consumer products, requires careful handling in a laboratory setting due to its potential to cause skin, eye, and respiratory irritation.[1][2] The powdered form may also pose a combustible dust hazard.[3]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required to minimize exposure and ensure safety when handling Aluminum Chlorohydrate.

Protection Type	Recommended Equipment	Details
Eye Protection	Safety glasses with side shields or Chemical splash goggles / Face shield	Must be worn at all times to protect against splashes and dust.[1][2][4]
Hand Protection	Neoprene or rubber chemical-resistant gloves	Impervious gloves should be worn to prevent skin contact.[1][5]
Skin Protection	Lab coat, overalls, or chemical-resistant apron	Wear protective clothing to prevent skin contact. For larger operations, acid-resistant trousers, jackets, and boots may be necessary.[1][4][5]
Respiratory Protection	NIOSH/MSHA-approved respirator	Recommended when ventilation is inadequate or when dust, mists, or vapors may be generated.[6] A positive pressure self-contained breathing apparatus may be required for large spills or fires.[1]

Operational Plan for Safe Handling

A systematic approach is crucial for handling Aluminum Chlorohydrate safely. This step-by-step plan outlines the procedures from preparation to post-handling cleanup.

1. Pre-Handling Preparations:

• Ventilation: Ensure work is conducted in a well-ventilated area.[1][7] A local exhaust or fume hood is recommended, especially when handling the powder form to control dust.[4][8]

• Emergency Equipment: Confirm that a safety shower and an eyewash station are readily accessible and operational.[1][5][8]

• Review Safety Data Sheet (SDS): Always review the SDS for the specific Aluminum Chlorohydrate product before use.

• PPE Inspection: Inspect all PPE for integrity (e.g., no cracks, holes, or degradation) before donning.

2. Handling Procedure:

• Don PPE: Put on all required PPE as specified in the table above.

• Container Handling: Handle and open containers with care to prevent spills or dust generation.[3]

• Weighing and Transfer: If working with the powdered form, weigh it in an area with controlled airflow to minimize dust. Use non-sparking tools.[7] For solutions, pour carefully to avoid splashing. Spills of the solution are known to be very slippery.[1]

• General Practices: Avoid contact with skin, eyes, and clothing.[5][9] Do not eat, drink, or smoke in the work area.[1][9] Wash hands thoroughly after handling.[1][2]

3. Post-Handling and Storage:

• Decontamination: Remove contaminated clothing promptly and wash it before reuse.[1][2] If decontamination of leather goods like shoes is not possible, they should be discarded.[1]

• Storage: Store containers in a cool, dry, and well-ventilated place, away from direct sunlight and incompatible materials.[5][8][9] Keep containers tightly closed.[3][5] The product can be corrosive to some metals, so do not store it in unlined metal containers.[2][7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect waste Aluminum Chlorohydrate and contaminated materials (e.g., gloves, absorbent pads) in suitable, closed, and clearly labeled containers.[7]

• Spill Cleanup:

  • Small Spills: Wear appropriate PPE. Neutralize with soda ash or another suitable alkali to a pH between 6 and 9.[1][5] Scoop or absorb the material with an inert substance (e.g., sand, earth) and place it in a container for disposal.[1][5]

  • Large Spills: Isolate the area and prevent entry into waterways and sewers.[1] Contain the spill by diking with soil or other inert material.[1] Recover as much product as possible before proceeding with neutralization and absorption.

• Final Disposal: Dispose of all waste in accordance with local, regional, and national environmental regulations.[1][2] Do not discharge large volumes into sewers or watercourses.[1][7] Empty containers may retain product residue and should be handled accordingly.[2]

Safe Handling Workflow

The following diagram illustrates the key procedural steps and decision points for the safe handling of Aluminum Chlorohydrate.

Caption: Workflow for Safe Handling of Aluminum Chlorohydrate.

References

• 1. ncp.co.za [ncp.co.za]
• 2. geosc.com [geosc.com]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. Aluminium Chlorohydrate - Chemwatch [chemwatch.net]
• 5. redox.com [redox.com]
• 6. benchchem.com [benchchem.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. corecheminc.com [corecheminc.com]
• 9. spectrumchemical.com [spectrumchemical.com]